(Rac)-SAR131675

Core Science & Biosynthesis

(Rac)-SAR131675: A Technical Guide to a Potent and Selective VEGFR-3 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3), a key regulator of lymphangiogenesis. This document provides a comprehensive technical overview of (Rac)-SAR131675, including its mechanism of action, in vitro and in vivo efficacy, and detailed experimental protocols for its characterization. The information presented herein is intended to serve as a valuable resource for researchers in oncology, angiogenesis, and drug discovery.

Introduction

Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) and its ligands, VEGF-C and VEGF-D, play a crucial role in the formation and maintenance of the lymphatic system.[1][2][3] In the context of cancer, the VEGFR-3 signaling pathway is implicated in tumor lymphangiogenesis, which facilitates the metastatic spread of cancer cells to lymph nodes and distant organs.[4][5] Therefore, inhibition of VEGFR-3 presents a promising therapeutic strategy to block tumor metastasis.[4]

(Rac)-SAR131675 is a potent and selective ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[6][7] It has demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in a variety of preclinical models.[8][9] This guide summarizes the key preclinical data for (Rac)-SAR131675 and provides detailed methodologies for the essential experiments used to characterize its activity.

Mechanism of Action

(Rac)-SAR131675 exerts its biological effects by selectively binding to the ATP-binding pocket of the VEGFR-3 tyrosine kinase domain, thereby inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways.[6][7] This blockade of VEGFR-3 signaling leads to the inhibition of lymphatic endothelial cell proliferation, migration, and survival.[6][8]

dot

Caption: VEGFR-3 Signaling Pathway and Inhibition by SAR131675.

Data Presentation

In Vitro Activity

The following tables summarize the in vitro inhibitory activity of SAR131675 against VEGFR-3 and other related kinases, as well as its effects on cellular functions.

Target	Assay Type	IC50 (nM)	Ki (nM)	Reference(s)
VEGFR-3	Tyrosine Kinase Assay	23	12	[6][10]
VEGFR-3	Cell-based Autophosphorylation (HEK cells)	45	-	[8]
VEGFR-2	Tyrosine Kinase Assay	235	-	[6]
VEGFR-2	Cell-based Autophosphorylation	280	-	[6][11]
VEGFR-1	Tyrosine Kinase Assay	>3000	-	[6]
VEGFR-1	Cell-based Autophosphorylation	~1000	-	[6][11]

Table 1: Kinase Inhibitory Activity of SAR131675.

Cell Type	Assay	Ligand	IC50 (nM)	Reference(s)
Human Lymphatic Endothelial Cells	Proliferation	VEGF-C	~20	[8][10]
Human Lymphatic Endothelial Cells	Proliferation	VEGF-D	~20	[8]
Human Lymphatic Endothelial Cells	Survival	VEGF-C	14	[6]
Human Lymphatic Endothelial Cells	Survival	VEGF-D	17	[6]
Human Umbilical Vein Endothelial Cells	Survival	VEGF-A	664	[6]

Table 2: Cellular Activity of SAR131675.

In Vivo Efficacy

SAR131675 has demonstrated significant anti-tumor and anti-metastatic efficacy in various mouse models.

Tumor Model	Dosing Regimen	Primary Tumor Growth Inhibition	Metastasis Inhibition	Reference(s)
4T1 Mammary Carcinoma (Orthotopic)	100 mg/kg/day, p.o.	Significant reduction	Significant reduction in lymph node and lung metastasis	[8]
RIP1-Tag2 Pancreatic Neuroendocrine Tumor	100 mg/kg/day, p.o.	Significant reduction in tumor burden	-	[5][8]
Colorectal Cancer Liver Metastasis	Not specified	84% inhibition of tumor growth	-	[9]

Table 3: In Vivo Anti-Tumor Efficacy of SAR131675.

Experimental Protocols

VEGFR-3 Tyrosine Kinase Assay (ELISA-based)

This protocol describes a method to determine the in vitro inhibitory activity of (Rac)-SAR131675 against recombinant human VEGFR-3 kinase.

dot

Caption: VEGFR-3 Kinase Assay Workflow.

Materials:

• Recombinant human VEGFR-3 (rhVEGFR-3)

• Poly(Glu, Tyr) 4:1 (Poly(GT))

• ATP

• (Rac)-SAR131675

• 96-well microplate

• Kinase buffer (e.g., 50 mM HEPES, pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄)

• HRP-conjugated anti-phosphotyrosine antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Plate reader

Procedure:

• Coat the wells of a 96-well microplate with Poly(GT) substrate and incubate overnight at 4°C.

• Wash the wells with wash buffer (e.g., PBS with 0.05% Tween-20).

• Prepare serial dilutions of (Rac)-SAR131675 in kinase buffer.

• Add rhVEGFR-3, ATP (at a concentration near the Km for VEGFR-3), and the diluted (Rac)-SAR131675 or vehicle control to the wells.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Wash the wells to remove unbound reagents.

• Add HRP-conjugated anti-phosphotyrosine antibody to each well and incubate at room temperature.

• Wash the wells thoroughly.

• Add TMB substrate and incubate in the dark until a blue color develops.

• Stop the reaction by adding the stop solution.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based VEGFR-3 Autophosphorylation Assay

This protocol details a method to assess the inhibitory effect of (Rac)-SAR131675 on VEGFR-3 autophosphorylation in a cellular context.

Materials:

• HEK293 cells transiently or stably overexpressing human VEGFR-3

• Cell culture medium (e.g., DMEM with 10% FBS)

• (Rac)-SAR131675

• VEGF-C

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Anti-VEGFR-3 antibody

• Anti-phospho-VEGFR-3 (Tyr1337) antibody

• Secondary antibodies (HRP-conjugated)

• SDS-PAGE and Western blotting equipment and reagents

Procedure:

• Seed VEGFR-3-expressing HEK293 cells in culture plates and allow them to adhere overnight.

• Starve the cells in serum-free medium for several hours.

• Pre-treat the cells with various concentrations of (Rac)-SAR131675 or vehicle for 1-2 hours.

• Stimulate the cells with VEGF-C for a short period (e.g., 5-15 minutes) at 37°C.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the cell lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and probe with primary antibodies against total VEGFR-3 and phosphorylated VEGFR-3.

• Incubate with the appropriate HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescence detection system.

• Quantify the band intensities and normalize the phosphorylated VEGFR-3 signal to the total VEGFR-3 signal.

• Calculate the IC50 value for the inhibition of VEGFR-3 autophosphorylation.

Human Lymphatic Endothelial Cell (HLEC) Proliferation Assay

This protocol outlines a method to evaluate the effect of (Rac)-SAR131675 on the proliferation of primary human lymphatic endothelial cells.

Materials:

• Primary Human Lymphatic Endothelial Cells (HLECs)

• Endothelial cell growth medium

• VEGF-C or VEGF-D

• (Rac)-SAR131675

• Cell proliferation assay reagent (e.g., BrdU, MTS, or CyQUANT)

• 96-well culture plates

Procedure:

• Seed HLECs in a 96-well plate in their growth medium and allow them to attach.

• Starve the cells in a basal medium with low serum for 24 hours.

• Treat the cells with serial dilutions of (Rac)-SAR131675 in the presence or absence of a stimulating concentration of VEGF-C or VEGF-D.

• Incubate the cells for 48-72 hours.

• Add the cell proliferation reagent according to the manufacturer's instructions.

• Measure the signal (e.g., absorbance or fluorescence) using a plate reader.

• Calculate the percentage of proliferation inhibition and determine the IC50 value.

In Vivo 4T1 Mammary Carcinoma Model

This protocol describes the establishment of an orthotopic 4T1 mammary carcinoma model in mice to evaluate the anti-tumor and anti-metastatic effects of (Rac)-SAR131675.

dot

Caption: 4T1 In Vivo Model Workflow.

Animals and Cells:

• Female BALB/c mice (6-8 weeks old)

• 4T1 murine mammary carcinoma cells

Procedure:

• Culture 4T1 cells and harvest them during the logarithmic growth phase.

• Anesthetize the mice and inject 4T1 cells (e.g., 1 x 10⁵ cells in 50 µL PBS) into the fourth mammary fat pad.

• Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

• Randomize the mice into treatment and control groups.

• Prepare (Rac)-SAR131675 in a suitable vehicle (e.g., 0.5% methylcellulose/0.1% Tween 80 in water).

• Administer (Rac)-SAR131675 or vehicle daily by oral gavage at the desired dose (e.g., 100 mg/kg).

• Measure tumor volume with calipers every 2-3 days and monitor the body weight of the mice.

• At the end of the study (e.g., after 21-28 days or when tumors reach a predetermined size), euthanize the mice.

• Excise the primary tumors and weigh them.

• Harvest lymph nodes and lungs to assess metastasis. The number of metastatic nodules on the lung surface can be counted, or tissues can be processed for histological analysis.

Conclusion

(Rac)-SAR131675 is a well-characterized, potent, and selective inhibitor of VEGFR-3 with significant anti-lymphangiogenic, anti-tumor, and anti-metastatic properties demonstrated in preclinical studies. The data and experimental protocols provided in this technical guide offer a solid foundation for researchers to further investigate the therapeutic potential of (Rac)-SAR131675 and other VEGFR-3 inhibitors in the context of cancer and other diseases driven by lymphangiogenesis. Despite promising preclinical results, the development of SAR131675 was reportedly terminated due to adverse metabolic effects, highlighting the importance of thorough toxicological evaluation in drug development.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Establishment of a murine breast tumor model by subcutaneous or orthotopic implantation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Advances in Rodent Models for Breast Cancer Formation, Progression, and Therapeutic Testing [frontiersin.org]
• 5. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cloud-clone.com [cloud-clone.com]
• 7. benchchem.com [benchchem.com]
• 8. assaygenie.com [assaygenie.com]
• 9. Mouse VEGFR3 ELISA Kit (EM73RB) - Invitrogen [thermofisher.com]
• 10. The Rip1Tag2 Transgenic Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Techniques and assays for the study of angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (Rac)-SAR131675: Structure, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key mediator of lymphangiogenesis. Its ability to modulate the formation of lymphatic vessels has positioned it as a significant tool in preclinical research for oncology and other diseases where lymphangiogenesis plays a critical role. This technical guide provides a comprehensive overview of the chemical structure, a plausible synthetic route, and the mechanism of action of (Rac)-SAR131675, supported by quantitative data and detailed experimental protocols.

Chemical Structure and Properties

(Rac)-SAR131675 is a racemic mixture. The chemical structure is characterized by a 1,8-naphthyridine-3-carboxamide core, substituted with an ethyl group at the 1-position, a methylamino-carbonyl group at the 3-position, and a chloro-substituent at the 7-position which is subsequently coupled to a chiral alkyne side chain.

IUPAC Name: (±)-2-amino-1-ethyl-7-((R,S)-3-hydroxy-3-methylbut-1-yn-1-yl)-N-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide

CAS Number: 1433953-83-3

Property	Value
Molecular Formula	C₁₈H₂₀ClN₅O₃
Molecular Weight	390.84 g/mol
Appearance	Solid powder
Solubility	Soluble in DMSO

Plausible Synthesis of (Rac)-SAR131675

A detailed, publicly available, step-by-step synthesis of (Rac)-SAR131675 is not extensively documented in peer-reviewed literature. However, based on the known intermediate, 2-Amino-7-chloro-1-ethyl-N-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide, a plausible and logical final step in the synthesis is a Sonogashira cross-coupling reaction. This reaction would couple the chloro-naphthyridine core with the racemic alkyne side chain, (±)-2-methyl-3-butyn-2-ol.

Synthesis Workflow

(Rac)-SAR131675: An In-Depth Technical Guide to its In Vitro Activity and IC50

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of (Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3). The document details its inhibitory concentrations (IC50) across various assays, outlines the experimental protocols for key studies, and visualizes the underlying signaling pathways and experimental workflows.

Core Data Presentation: In Vitro Activity and IC50 of (Rac)-SAR131675

The following table summarizes the quantitative data on the in vitro inhibitory activity of (Rac)-SAR131675 against VEGFR-3 and other related kinases.

Target/Assay	Cell Line/System	IC50 (nM)	Citation
VEGFR-3 Tyrosine Kinase Activity	Cell-free assay	20	[1][2][3]
Cell-free assay (rh-VEGFR-3-TK)	23	[1]
VEGFR-3 Autophosphorylation	HEK cells	45	[1][2][3]
Human Lymphatic Endothelial Cell Proliferation (VEGFC/VEGFD-induced)	Primary human lymphatic cells	~20	[1][2][3]
VEGFR-2 Tyrosine Kinase Activity	Cell-free assay	235	[1]
VEGFR-2 Autophosphorylation	Not Specified	~280	[1]
VEGFR-1 Tyrosine Kinase Activity	Cell-free assay	>3000	[1]
VEGFR-1 Autophosphorylation	Not Specified	~1000	[1]

Experimental Protocols

Detailed methodologies for the key in vitro experiments are provided below.

VEGFR-3 Tyrosine Kinase Activity Assay (ELISA-based)

This assay quantifies the ability of (Rac)-SAR131675 to inhibit the phosphorylation of a substrate by the VEGFR-3 tyrosine kinase.

• Plate Coating: Multiwell plates are pre-coated with the synthetic polymer substrate poly-Glu-Tyr (polyGT 4:1).

• Reaction Mixture Preparation: A reaction mixture is prepared containing a kinase buffer (50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, and 0.2 mM Na₃VO₄), 30 µM ATP, and recombinant human VEGFR-3 enzyme.[1]

• Inhibitor Addition: (Rac)-SAR131675 is added to the wells at a range of concentrations (e.g., 3 nM to 1000 nM). A control with DMSO is also included.[1]

• Kinase Reaction: The kinase reaction is initiated by the addition of the enzyme and incubated for a specified time at 30°C.

• Detection: The phosphorylated poly-GT substrate is detected using a horseradish peroxidase (HRP)-conjugated anti-phosphotyrosine antibody.

• Signal Development: A chromogenic HRP substrate is added, and the colorimetric signal is measured using a microplate reader.

• Data Analysis: The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

VEGFR-3 Autophosphorylation Assay in HEK Cells (Western Blot)

This cell-based assay determines the effect of (Rac)-SAR131675 on the autophosphorylation of VEGFR-3 within a cellular context.

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) 293 cells are cultured and transiently transfected with a vector expressing human VEGFR-3.

• Compound Treatment: Cells are treated with varying concentrations of (Rac)-SAR131675 for a defined period.

• Cell Lysis: Cells are washed with cold PBS and lysed using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with a primary antibody specific for phosphorylated VEGFR-3 (pVEGFR-3). Subsequently, it is incubated with a secondary antibody conjugated to HRP. A loading control antibody (e.g., anti-GAPDH) is used to ensure equal protein loading.

• Detection: The signal is visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: The band intensities for pVEGFR-3 are quantified and normalized to the loading control. The IC50 value is determined by plotting the percentage of inhibition of phosphorylation against the inhibitor concentration.

VEGFC-Induced Human Lymphatic Endothelial Cell (HLEC) Proliferation Assay

This assay assesses the impact of (Rac)-SAR131675 on the proliferation of primary human lymphatic endothelial cells stimulated by VEGFC.

• Cell Seeding: Primary HLECs are seeded in 96-well plates in their growth medium and allowed to adhere overnight.

• Starvation: The medium is replaced with a low-serum medium to synchronize the cells.

• Treatment: Cells are treated with a range of concentrations of (Rac)-SAR131675 in the presence of a stimulating concentration of VEGFC (e.g., 50 ng/mL). Control wells include cells with and without VEGFC stimulation.

• Incubation: The plates are incubated for a period of 48-72 hours to allow for cell proliferation.

• Quantification of Proliferation: Cell proliferation is quantified using a suitable method, such as the Crystal Violet assay:

  • The medium is removed, and the cells are fixed with a fixing solution (e.g., 4% paraformaldehyde).

  • The fixed cells are stained with a 0.5% Crystal Violet solution in methanol.

  • After washing and drying, the incorporated dye is solubilized with a solubilization solution (e.g., 10% acetic acid).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The absorbance values are used to calculate the percentage of inhibition of proliferation for each concentration of (Rac)-SAR131675, and the IC50 value is determined.

Mandatory Visualizations

VEGFR-3 Signaling Pathway

Caption: VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Experimental Workflow for IC50 Determination of (Rac)-SAR131675

Caption: General experimental workflow for determining the IC50 of (Rac)-SAR131675.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]

(Rac)-SAR131675: A Technical Guide to its Kinase Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the kinase selectivity profile of (Rac)-SAR131675, a potent inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3). The information is compiled to assist researchers and professionals in drug development in understanding the specific and broad-spectrum activity of this compound.

Quantitative Kinase Inhibition Profile

(Rac)-SAR131675 has demonstrated high potency and selectivity for VEGFR-3. The compound's inhibitory activity has been quantified against VEGFR family kinases, revealing a distinct selectivity profile.

Activity Against VEGFR Family Kinases

The inhibitory activity of (Rac)-SAR131675 against recombinant human VEGFR-1, VEGFR-2, and VEGFR-3 was determined through tyrosine kinase assays. The half-maximal inhibitory concentrations (IC50) and inhibitor constant (Ki) are summarized in the table below.

Kinase Target	IC50 (nM)	Ki (nM)	Assay Type
VEGFR-3	23[1][2][3][4][5]	~12[2][3][4]	Cell-free rh-VEGFR-3-TK activity
VEGFR-2	235[2][3]	-	Cell-free rh-VEGFR-2-TK activity
VEGFR-1	> 3000[2][3]	-	Cell-free rh-VEGFR-1-TK activity

Selectivity Against a Broader Kinase Panel

(Rac)-SAR131675 has been profiled against a larger panel of kinases to determine its broader selectivity. It was found to be highly selective for VEGFR-3, showing little to no activity against a wide range of other kinases. One study reported that SAR131675 was inactive against a panel of 65 different kinases.[6][7] While specific inhibitory data for each of these 65 kinases are not publicly available, the compound showed little activity against kinases such as Akt1, CDKs, PLK1, EGFR, IGF-1R, c-Met, and Flt2.[3][4] This high degree of selectivity underscores its targeted mechanism of action.

Experimental Protocols

The following sections detail the methodologies used to ascertain the kinase selectivity profile of (Rac)-SAR131675.

Recombinant Human VEGFR Tyrosine Kinase Assay

This assay was employed to determine the IC50 values of (Rac)-SAR131675 against VEGFR-1, VEGFR-2, and VEGFR-3.

• Plate Preparation : Multiwell plates were pre-coated with a synthetic polymer substrate, poly-Glu-Tyr (4:1).[2][6]

• Reaction Mixture : The kinase reaction was conducted in a buffer containing 50 mM HEPES (pH 7.4), 20 mM MgCl₂, 0.1 mM MnCl₂, and 0.2 mM Na₃VO₄.[2][8]

• ATP Concentration : ATP was used at a concentration of 30 µM for the VEGFR-1 and VEGFR-3 assays, and 15 µM for the VEGFR-2 assay.[2]

• Inhibitor Concentration : (Rac)-SAR131675 was tested across a range of concentrations, typically from 3 nM to 1,000 nM.[2][8]

• Detection : The extent of kinase activity inhibition was quantified by measuring the phosphorylation of the poly-Glu-Tyr substrate.

Cellular Autophosphorylation Assay

This assay measured the ability of (Rac)-SAR131675 to inhibit the autophosphorylation of VEGFRs in a cellular context.

• Cell Line : Human Embryonic Kidney (HEK) cells were used to overexpress the respective VEGFRs.[7]

• Stimulation : VEGFR autophosphorylation was induced by the addition of their respective ligands (e.g., VEGF-C for VEGFR-3).

• Inhibitor Treatment : Cells were treated with varying concentrations of (Rac)-SAR131675.

• Detection : The level of receptor autophosphorylation was determined using an ELISA-based method, quantifying the amount of phosphorylated receptor.

Signaling Pathways and Experimental Workflows

Visual representations of the relevant signaling pathway and a typical experimental workflow for kinase inhibition assays are provided below.

VEGFR-3 Signaling Pathway

Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) is a receptor tyrosine kinase that plays a crucial role in lymphangiogenesis.[9] Upon binding of its ligands, primarily VEGF-C and VEGF-D, VEGFR-3 dimerizes and undergoes autophosphorylation of specific tyrosine residues in its cytoplasmic domain. This activation initiates downstream signaling cascades, including the MAPK/ERK and PI3K/Akt pathways, which are critical for lymphatic endothelial cell proliferation, migration, and survival.[10][11][12]

Caption: Simplified VEGFR-3 signaling pathway.

Experimental Workflow for Kinase Inhibition Assay

The following diagram illustrates a generalized workflow for determining the inhibitory activity of a compound against a specific kinase.

Caption: General workflow for a kinase inhibition assay.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. selleck.co.jp [selleck.co.jp]
• 9. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. aacrjournals.org [aacrjournals.org]

(Rac)-SAR131675: A Technical Guide to its Effects on Lymphangiogenesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] This receptor and its ligands, VEGF-C and VEGF-D, are the primary drivers of lymphangiogenesis, the formation of new lymphatic vessels from pre-existing ones.[1][5][6] Dysregulated lymphangiogenesis is implicated in various pathologies, including tumor metastasis, inflammation, and lymphedema.[6][7] SAR131675 has demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in preclinical models, positioning it as a valuable tool for research and a potential therapeutic agent.[1][2][3] This technical guide provides an in-depth overview of the effects of (Rac)-SAR131675 on lymphangiogenesis, focusing on its mechanism of action, quantitative in vitro and in vivo data, and detailed experimental protocols.

Mechanism of Action

SAR131675 exerts its anti-lymphangiogenic effects by selectively inhibiting the tyrosine kinase activity of VEGFR-3.[3][4][8] The binding of VEGF-C or VEGF-D to VEGFR-3 on lymphatic endothelial cells (LECs) induces receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain.[5][9] This phosphorylation event initiates a cascade of downstream signaling pathways, primarily the Ras/MAPK and PI3K/Akt pathways, which are crucial for LEC proliferation, migration, and survival.[5][6] SAR131675 competitively binds to the ATP-binding pocket of the VEGFR-3 kinase domain, preventing its autophosphorylation and subsequent activation of downstream signaling.[1][3] This blockade of VEGFR-3 signaling effectively abrogates the key cellular processes required for lymphangiogenesis.[1][2] While highly selective for VEGFR-3, SAR131675 has shown moderate activity against VEGFR-2.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data on the inhibitory effects of (Rac)-SAR131675 from various preclinical studies.

Table 1: In Vitro Inhibitory Activity of SAR131675

Assay Type	Target	Cell Line/System	Ligand	IC50	Reference
Tyrosine Kinase Activity	Recombinant Human VEGFR-3	Cell-free	-	~20 nM	[3][8]
Autophosphorylation	VEGFR-3	HEK cells	-	45 nM	[3]
Cell Survival/Proliferation	Primary Human Lymphatic Endothelial Cells	HLMVECs	VEGF-C	14 nM	[2]
Cell Survival/Proliferation	Primary Human Lymphatic Endothelial Cells	HLMVECs	VEGF-D	17 nM	[2]
Cell Survival/Proliferation	Primary Human Lymphatic Endothelial Cells	HLMVECs	VEGF-A	664 nM	[2]
Migration	Human Microvascular Endothelial Cells	HMVECs	VEGF-C	30-300 nM (Dose-dependent inhibition)	[1]

Table 2: In Vivo Efficacy of SAR131675

Animal Model	Tumor Type/Condition	Dosage	Effect	Reference
Zebrafish Embryos	Developmental Angiogenesis	3 and 10 µmol/L	Inhibition of intersegmental blood vessel formation	[1]
Mouse Sponge Implant	FGF2-induced Angiogenesis and Lymphangiogenesis	100 mg/kg/d	Inhibition of angiogenesis and lymphangiogenesis	[1][2]
RIP1.Tag2 Mouse	Pancreatic Neuroendocrine Tumor	100 mg/kg/d	Slowed tumor growth, extended median survival	[2]
4T1 Mouse Mammary Carcinoma	Orthotopic Breast Cancer	30 and 100 mg/kg/d	Reduced tumor volume, lymph node invasion, and lung metastasis	[2][3]
db/db Mouse	Diabetic Nephropathy	Diet containing SAR131675	Ameliorated dyslipidemia, albuminuria, and renal lymphangiogenesis	[10]
Resiquimod-induced Lupus Nephritis Mouse	Lupus Nephritis	Not specified	Decreased renal inflammation and lymphangiogenesis	[11]
Colorectal Cancer Liver Metastasis Mouse	Colorectal Cancer	120 mg/kg	Reduced tumor burden	[12]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of (Rac)-SAR131675 on lymphangiogenesis.

VEGFR-3 Tyrosine Kinase Inhibition Assay (Cell-free)

• Objective: To determine the direct inhibitory effect of SAR131675 on the enzymatic activity of VEGFR-3.

• Materials: Recombinant human VEGFR-3 tyrosine kinase domain, ATP, poly(Glu, Tyr) 4:1 (pGT) substrate.

• Procedure:

  • The kinase reaction is performed in a 96-well plate format.

  • SAR131675 is serially diluted to the desired concentrations.

  • The recombinant VEGFR-3 enzyme is incubated with varying concentrations of SAR131675 in the presence of ATP and the pGT substrate.

  • The reaction is allowed to proceed for a specified time at a controlled temperature (e.g., 30°C).

  • The amount of phosphorylated pGT is quantified using a suitable method, such as an ELISA-based assay with an anti-phosphotyrosine antibody.

  • The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

VEGFR-3 Autophosphorylation Assay (Cell-based)

• Objective: To assess the ability of SAR131675 to inhibit the autophosphorylation of VEGFR-3 in a cellular context.

• Materials: HEK293 cells, expression vector for human VEGFR-3, lysis buffer, anti-VEGFR-3 antibody, anti-phosphotyrosine antibody.

• Procedure:

  • HEK293 cells are transiently transfected with a plasmid encoding full-length human VEGFR-3.

  • After 24-48 hours, the transfected cells are treated with various concentrations of SAR131675 for a defined period.

  • The cells are then lysed, and the total protein concentration is determined.

  • VEGFR-3 is immunoprecipitated from the cell lysates using an anti-VEGFR-3 antibody.

  • The immunoprecipitated proteins are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is immunoblotted with an anti-phosphotyrosine antibody to detect the level of VEGFR-3 autophosphorylation.

  • The membrane is subsequently stripped and re-probed with an anti-VEGFR-3 antibody to determine the total amount of immunoprecipitated receptor.

  • The band intensities are quantified, and the IC50 value is determined.

Lymphatic Endothelial Cell (LEC) Proliferation/Survival Assay

• Objective: To evaluate the effect of SAR131675 on the proliferation and survival of primary human lymphatic endothelial cells.

• Materials: Primary Human Lymphatic Microvascular Endothelial Cells (HLMVECs), endothelial cell growth medium, VEGF-C, VEGF-D, cell viability reagent (e.g., CellTiter-Glo®).

• Procedure:

  • HLMVECs are seeded in 96-well plates in a basal medium containing a low percentage of serum (e.g., 0.1% FCS) to induce quiescence.

  • After an overnight incubation, the cells are treated with various concentrations of SAR131675 in the presence or absence of a specific growth factor (e.g., 50 ng/mL VEGF-C or 100 ng/mL VEGF-D).

  • The cells are incubated for 48-72 hours.

  • Cell viability is assessed by adding a reagent that measures ATP content, which is proportional to the number of viable cells.

  • Luminescence is measured using a plate reader.

  • The IC50 values are calculated based on the dose-response curves.

In Vivo Sponge Angiogenesis/Lymphangiogenesis Assay

• Objective: To assess the in vivo effect of SAR131675 on growth factor-induced angiogenesis and lymphangiogenesis.

• Materials: Sterile surgical sponges, Fibroblast Growth Factor 2 (FGF2), Matrigel, experimental mice.

• Procedure:

  • Surgical sponges are soaked in a solution containing FGF2 and Matrigel and then implanted subcutaneously into the backs of mice.

  • The mice are treated daily with either vehicle control or SAR131675 at a specified dose (e.g., 100 mg/kg/d) via oral gavage.

  • After a defined period (e.g., 7-14 days), the sponges are explanted.

  • The sponges are processed for histological analysis.

  • Angiogenesis is quantified by immunostaining for blood vessel markers such as CD31.

  • Lymphangiogenesis is quantified by immunostaining for lymphatic vessel markers such as LYVE-1 or Podoplanin.

  • The vessel density is measured using image analysis software.

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of SAR131675 action on VEGFR-3 signaling.

Experimental Workflow Diagram

Caption: Workflow for the in vivo sponge lymphangiogenesis assay.

Conclusion

(Rac)-SAR131675 is a well-characterized, potent, and selective inhibitor of VEGFR-3 with significant anti-lymphangiogenic properties. The data presented in this guide highlight its utility as a research tool to probe the mechanisms of lymphangiogenesis and its potential as a therapeutic candidate for diseases driven by excessive lymphatic vessel growth. The detailed protocols and visualizations provided serve as a resource for researchers and drug development professionals working in this field. Further investigation into the clinical applications of selective VEGFR-3 inhibition is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Two Birds, One Stone: Double Hits on Tumor Growth and Lymphangiogenesis by Targeting Vascular Endothelial Growth Factor Receptor 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ahajournals.org [ahajournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Inhibition of VEGFR-3 by SAR131675 decreases renal inflammation and lymphangiogenesis in the murine lupus nephritis model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

(Rac)-SAR131675: A Selective VEGFR-3 Inhibitor for Modulating Angiogenesis and Lymphangiogenesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] This technical guide provides a comprehensive overview of (Rac)-SAR131675, its mechanism of action, and its role in the modulation of angiogenesis and lymphangiogenesis. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of targeting the VEGF-C/VEGF-D/VEGFR-3 signaling axis. This document consolidates key quantitative data, details experimental protocols from pivotal studies, and visualizes complex biological pathways and workflows to facilitate a deeper understanding of this compound.

Core Mechanism of Action

(Rac)-SAR131675 is an ATP-competitive inhibitor of VEGFR-3, a key receptor tyrosine kinase involved in the development and maintenance of the lymphatic system (lymphangiogenesis).[1] Its ligands, VEGF-C and VEGF-D, activate the receptor, leading to downstream signaling cascades that promote lymphatic endothelial cell proliferation, survival, and migration.[1][3] While primarily associated with lymphangiogenesis, VEGFR-3 is also expressed on tumor-associated macrophages (TAMs) and on angiogenic sprouts in some tumors, suggesting a role in tumor angiogenesis and the tumor microenvironment.[1] (Rac)-SAR131675 selectively targets the tyrosine kinase domain of VEGFR-3, thereby blocking its autophosphorylation and subsequent downstream signaling.[1][2]

Quantitative Data Summary

The following tables summarize the in vitro and cellular inhibitory activities of (Rac)-SAR131675 against VEGFR family members and its effects on endothelial cell functions.

Table 1: In Vitro Kinase and Cellular Activity of (Rac)-SAR131675

Target/Assay	Ligand/Stimulus	IC50 (nmol/L)	Ki (nmol/L)	Reference
VEGFR-3 Tyrosine Kinase Activity	-	20 - 23	12	[1][4][5]
VEGFR-3 Autophosphorylation (HEK cells)	-	30 - 50	-	[1]
VEGFR-2 Tyrosine Kinase Activity	-	235	-	[5]
VEGFR-2 Autophosphorylation (PAE cells)	VEGFA	239 - 280	-	[1][5]
VEGFR-1 Tyrosine Kinase Activity	-	>3000	-	[5]
VEGFR-1 Autophosphorylation (HEK cells)	-	~1000	-	[1]
Human Lymphatic Endothelial Cell (HLEC) Proliferation	VEGFC	~20	-	[2]
HLEC Proliferation	VEGFD	~20	-	[2]
HLEC Survival	VEGFC	14	-	[1][5]
HLEC Survival	VEGFD	17	-	[1][5]
HLEC Survival	VEGFA	664	-	[1][5]
HLEC Migration	VEGFC	< 30	-	[1]
HLEC Migration	VEGFA	~100	-	[1]
Erk Phosphorylation (HLECs)	VEGFC	~30	-	[1][5]

Signaling Pathway

The diagram below illustrates the VEGFR-3 signaling pathway and the point of inhibition by (Rac)-SAR131675.

Caption: VEGFR-3 signaling pathway and inhibition by (Rac)-SAR131675.

Experimental Protocols & Workflows

Detailed methodologies for key experiments are provided below, accompanied by workflow diagrams.

In Vitro Assays

1. VEGFR-3 Kinase Activity Assay

• Objective: To determine the direct inhibitory effect of (Rac)-SAR131675 on the enzymatic activity of recombinant human VEGFR-3 tyrosine kinase.

• Methodology: The assay is typically performed in a multiwell plate format pre-coated with a synthetic polymer substrate (e.g., poly-Glu-Tyr).[5] Recombinant human VEGFR-3 tyrosine kinase is incubated with the substrate in the presence of various concentrations of (Rac)-SAR131675 and a fixed concentration of ATP (e.g., 30 μmol/L).[1] The phosphorylation of the substrate is then quantified, often using an ELISA-based method with an anti-phosphotyrosine antibody conjugated to a reporter enzyme (e.g., HRP). The signal is inversely proportional to the inhibitory activity of the compound. IC50 values are calculated from the dose-response curves.

Caption: Workflow for the in vitro VEGFR-3 kinase activity assay.

2. Cellular VEGFR-3 Autophosphorylation Assay

• Objective: To assess the ability of (Rac)-SAR131675 to inhibit VEGFR-3 autophosphorylation within a cellular context.

• Methodology: Human Embryonic Kidney (HEK) cells are transiently transfected to overexpress human VEGFR-3.[1] The cells are then starved overnight and pre-incubated with varying concentrations of (Rac)-SAR131675 before being stimulated (or not, for basal autophosphorylation). Cells are lysed, and the phosphorylated VEGFR-3 is captured and quantified using an ELISA-based method or Western blotting with specific antibodies against phosphorylated VEGFR-3.

3. Lymphatic Endothelial Cell Proliferation/Survival Assay

• Objective: To evaluate the effect of (Rac)-SAR131675 on the proliferation and survival of primary human lymphatic endothelial cells (HLECs).

• Methodology: HLECs are seeded in multiwell plates in low-serum medium (e.g., 0.1% FCS).[1] The cells are then treated with a growth factor (VEGF-C, VEGF-D, or VEGFA) in the presence of a dose range of (Rac)-SAR131675.[1] After an incubation period (e.g., 72 hours), cell viability is assessed using a metabolic assay such as MTS or by cell counting. The IC50 is determined as the concentration of the compound that reduces the growth factor-induced proliferation by 50%.

Caption: Workflow for the lymphatic endothelial cell proliferation assay.

4. Endothelial Cell Migration Assay (Boyden Chamber)

• Objective: To measure the inhibitory effect of (Rac)-SAR131675 on growth factor-induced migration of endothelial cells.

• Methodology: A Boyden chamber or a similar transwell system with a porous membrane is used.[1] The lower chamber is filled with medium containing a chemoattractant (VEGF-C or VEGFA). Human lymphatic microvascular endothelial cells (HLMVECs) are seeded in the upper chamber in the presence of different concentrations of (Rac)-SAR131675.[1] After incubation, non-migrated cells on the upper surface of the membrane are removed. The cells that have migrated to the lower surface are fixed, stained, and counted.

In Vivo Assays

1. Zebrafish Embryonic Angiogenesis Model

• Objective: To assess the in vivo anti-angiogenic activity of (Rac)-SAR131675 during embryonic development.

• Methodology: Transgenic zebrafish embryos expressing a fluorescent protein (e.g., GFP) under a vascular-specific promoter are used.[1] At 24 hours post-fertilization, when blood flow begins, embryos are placed in water containing (Rac)-SAR131675 at various concentrations (e.g., 3-10 μmol/L).[1] After a 24-hour treatment period, the formation of intersegmental vessels in the tail is observed and quantified using fluorescence microscopy.[1]

2. Murine Sponge Implantation Angiogenesis/Lymphangiogenesis Model

• Objective: To evaluate the effect of (Rac)-SAR131675 on FGF2-induced angiogenesis and lymphangiogenesis in adult mice.

• Methodology: Sterile sponges containing an angiogenesis/lymphangiogenesis inducer like Fibroblast Growth Factor 2 (FGF2) are implanted subcutaneously in the back of mice.[1] Mice are then treated daily with (Rac)-SAR131675 (e.g., 30-300 mg/kg/d) or vehicle.[1] After a set period (e.g., 7 days), the sponges are explanted. Angiogenesis is quantified by measuring the hemoglobin content within the sponge, and lymphangiogenesis is assessed by quantifying VEGFR-3 levels via ELISA or by immunohistochemical staining for lymphatic markers like LYVE-1.[1]

Conclusion

(Rac)-SAR131675 is a highly potent and selective inhibitor of VEGFR-3, demonstrating significant anti-lymphangiogenic and, in some contexts, anti-angiogenic properties. Its ability to block the VEGF-C/VEGF-D/VEGFR-3 axis has been robustly characterized through a variety of in vitro and in vivo models. The data and protocols presented in this guide underscore its utility as a research tool for dissecting the roles of VEGFR-3 in health and disease. While its development was reportedly terminated due to adverse metabolic effects, the insights gained from studying (Rac)-SAR131675 remain valuable for the continued development of targeted therapies against angiogenesis and lymphangiogenesis in oncology and other pathological conditions.[4][6]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of VEGFR-3 by SAR131675 decreases renal inflammation and lymphangiogenesis in the murine lupus nephritis model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. aacrjournals.org [aacrjournals.org]

(Rac)-SAR131675: A Deep Dive into Its Downstream Signaling Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675, a potent and highly selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), has emerged as a significant tool in cancer research and drug development.[1][2][3][4] Its ability to modulate lymphangiogenesis and tumor microenvironment has garnered considerable interest. This technical guide provides a comprehensive overview of the core downstream signaling pathways affected by SAR131675, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding of its mechanism of action.

Core Mechanism of Action: Inhibition of VEGFR-3

SAR131675 exerts its primary effect by targeting the tyrosine kinase activity of VEGFR-3. Upon binding of its cognate ligands, VEGF-C or VEGF-D, VEGFR-3 undergoes dimerization and autophosphorylation, initiating a cascade of intracellular signaling events. SAR131675 competitively binds to the ATP-binding pocket of the VEGFR-3 kinase domain, thereby preventing its autophosphorylation and subsequent activation.[5] This blockade is the critical first step in the downstream effects observed with this inhibitor.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for (Rac)-SAR131675, highlighting its potency and selectivity.

Table 1: In Vitro Inhibitory Activity of SAR131675 [2][3][5]

Target	Assay Type	IC50 (nM)	Ki (nM)
Human Recombinant VEGFR-3	Cell-free kinase assay	23	12
VEGFR-3 Autophosphorylation	HEK cell-based assay	45	-
VEGFR-2	Cell-free kinase assay	230	-
VEGFR-1	Cell-free kinase assay	>3000	-
VEGFC-induced Lymphatic Cell Survival	Cell-based assay	14	-
VEGFD-induced Lymphatic Cell Survival	Cell-based assay	17	-
VEGFC-induced Erk Phosphorylation	Cell-based assay	~30	-
VEGFA-induced VEGFR-2 Phosphorylation	Cell-based assay	239	-

Table 2: Cellular Effects of SAR131675 [5][6]

Cell Type	Effect	IC50 (nM)
Human Lymphatic Endothelial Cells	Inhibition of VEGFC-induced survival	14
Human Lymphatic Endothelial Cells	Inhibition of VEGFD-induced survival	17
Human Microvascular Endothelial Cells	Inhibition of VEGFC-induced migration	<30
Ovarian Cancer Cells (OVCAR3, SKOV3)	Inhibition of VEGF-CS-mediated proliferation	Dose-dependent
Ovarian Cancer Cells (OVCAR3, SKOV3)	Inhibition of VEGF-CS-mediated migration	Dose-dependent

Downstream Signaling Pathways Modulated by SAR131675

The inhibition of VEGFR-3 autophosphorylation by SAR131675 leads to the suppression of two major downstream signaling cascades: the PI3K/Akt pathway and the MAPK/ERK pathway. These pathways are crucial for cell survival, proliferation, and migration.

The PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical mediator of cell survival and growth. Upon VEGFR-3 activation, PI3K is recruited to the plasma membrane and activated, leading to the phosphorylation and activation of Akt. Activated Akt, in turn, phosphorylates a variety of downstream targets that promote cell survival and inhibit apoptosis. Recent studies have demonstrated that SAR131675 effectively suppresses the VEGF-C-induced phosphorylation of Akt in ovarian cancer cells, indicating that its mechanism of action involves the blockade of this pro-survival pathway.[6][7]

Caption: Inhibition of the PI3K/Akt pathway by SAR131675.

The MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is centrally involved in regulating cell proliferation, differentiation, and migration. Activation of VEGFR-3 leads to the recruitment of adaptor proteins like Shc and Grb2, which in turn activate the Ras-Raf-MEK-ERK signaling cascade. The terminal kinase, ERK, translocates to the nucleus to regulate gene expression. It has been clearly demonstrated that SAR131675 significantly and dose-dependently inhibits VEGFC-induced Erk phosphorylation.[8][9] This inhibition is a key mechanism through which SAR131675 exerts its anti-proliferative and anti-migratory effects.

Caption: Inhibition of the MAPK/ERK pathway by SAR131675.

Modulation of the Tumor Microenvironment

Beyond its direct effects on lymphatic endothelial cells, SAR131675 also influences the tumor microenvironment by modulating the function of immune cells, particularly tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs).

VEGFR-3 is expressed on a subset of macrophages and its signaling can influence their polarization and recruitment. Specifically, VEGFR-3 signaling has been implicated in promoting a pro-inflammatory M1 macrophage phenotype in some contexts, while in others it may contribute to an M2-like, pro-tumoral phenotype.[4][10] By inhibiting VEGFR-3, SAR131675 can reduce the infiltration of TAMs into the tumor, thereby altering the immune landscape and potentially enhancing anti-tumor immunity.[8]

Caption: Immunomodulatory effects of SAR131675.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

In Vitro VEGFR Kinase Assay

This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by a VEGFR enzyme.

• Materials: Recombinant human VEGFR-3 enzyme, kinase assay buffer, ATP, a suitable substrate (e.g., poly(Glu, Tyr) 4:1), test compound (SAR131675), 96-well plates, and a detection reagent (e.g., Kinase-Glo®).

• Procedure:

  • Prepare a master mix containing the kinase assay buffer, ATP, and substrate.

  • Dispense the master mix into the wells of a 96-well plate.

  • Add the test compound at various concentrations to the designated wells. Control wells should contain the vehicle (e.g., DMSO).

  • Initiate the kinase reaction by adding the diluted VEGFR-3 enzyme to each well.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the kinase activity using a suitable detection method, such as luminescence.

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.[11]

Caption: Workflow for an in vitro VEGFR kinase assay.

VEGFC-Induced Cell Proliferation Assay

This assay assesses the effect of a compound on the proliferation of cells in response to VEGF-C stimulation.

• Materials: Human lymphatic endothelial cells (or other relevant cell lines), cell culture medium, fetal bovine serum (FBS), VEGF-C, test compound (SAR131675), 96-well plates, and a cell proliferation detection reagent (e.g., CellTiter-Glo® or crystal violet).

• Procedure:

  • Seed cells in a 96-well plate and allow them to attach overnight.

  • Starve the cells in a low-serum medium for several hours.

  • Treat the cells with various concentrations of the test compound in the presence of a stimulating concentration of VEGF-C.

  • Include control wells with cells and VEGF-C only (positive control) and cells in low-serum medium only (negative control).

  • Incubate the plate for a specified period (e.g., 48-72 hours).

  • Measure cell proliferation using a suitable detection method.

  • Calculate the percentage of proliferation inhibition relative to the positive control and determine the IC50 value.[12][13]

Western Blot Analysis of Protein Phosphorylation

This technique is used to detect and quantify the phosphorylation status of specific proteins within a signaling pathway.

• Materials: Cell lysates, lysis buffer containing phosphatase and protease inhibitors, SDS-PAGE gels, transfer apparatus, PVDF or nitrocellulose membranes, blocking buffer (e.g., BSA in TBST), primary antibodies (specific for the phosphorylated and total forms of the protein of interest), HRP-conjugated secondary antibodies, and a chemiluminescent substrate.

• Procedure:

  • Lyse cells and quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated protein.

  • Wash the membrane and then incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody for the total protein to normalize for loading differences.[2][3][14]

Conclusion

(Rac)-SAR131675 is a potent and selective inhibitor of VEGFR-3 that effectively blocks its downstream signaling through the PI3K/Akt and MAPK/ERK pathways. This inhibition leads to reduced cell survival, proliferation, and migration of lymphatic endothelial cells. Furthermore, SAR131675 demonstrates the ability to modulate the tumor microenvironment by affecting the function of immune cells such as TAMs. The detailed understanding of these signaling pathways and the availability of robust experimental protocols are crucial for the continued investigation and potential clinical development of SAR131675 and other VEGFR-3 targeted therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. VEGFR-3 signaling in macrophages: friend or foe in disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. SAR131675 exhibits anticancer activity on human ovarian cancer cells through inhibition of VEGFR-3/ERK1/2/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aacrjournals.org [aacrjournals.org]
• 10. VEGFR-3 signaling in macrophages: friend or foe in disease? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 14. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]

(Rac)-SAR131675 in Cancer Research Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] In preclinical cancer research, SAR131675 has demonstrated significant antitumoral, antilymphangiogenic, and antimetastatic activities across a range of cancer models.[2][3][4] This technical guide provides a comprehensive overview of the mechanism of action, experimental data, and methodologies related to the use of (Rac)-SAR131675 in cancer research. Notably, the development of SAR131675 was discontinued (B1498344) during preclinical stages due to adverse metabolic effects.[1]

Mechanism of Action

SAR131675 selectively targets the ATP-binding site of the VEGFR-3 tyrosine kinase, inhibiting its autophosphorylation and downstream signaling.[2][3][4] VEGFR-3, activated by its ligands VEGF-C and VEGF-D, is a key regulator of lymphangiogenesis, the formation of new lymphatic vessels.[3][5][6] By inhibiting VEGFR-3, SAR131675 effectively suppresses the proliferation and migration of lymphatic endothelial cells.[2][3] The signaling cascade affected by SAR131675 in cancer cells also involves the inhibition of the ERK1/2 and AKT pathways.[7] Furthermore, SAR131675 has been shown to reduce the infiltration of tumor-associated macrophages (TAMs), which are known to express VEGFR-3 and contribute to tumor progression and metastasis.[2][3][4]

Signaling Pathway

The following diagram illustrates the targeted signaling pathway of SAR131675.

Caption: Targeted VEGFR-3 signaling pathway inhibited by (Rac)-SAR131675.

Quantitative Data

In Vitro Activity

Target/Assay	Cell Line/System	IC50	Reference
VEGFR-3 Tyrosine Kinase Activity	Recombinant Human VEGFR-3	20 nM	[2][3][4][8]
VEGFR-3 Tyrosine Kinase Activity	Cell-free assay	23 nM	[1]
VEGFR-3 Autophosphorylation	HEK cells	45 nM	[2][3][4][8]
VEGFC/VEGFD-induced Proliferation	Primary Human Lymphatic Cells	~20 nM	[2][3][4][8]
VEGFC-induced Migration	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	< 30 nM	[2]
VEGFA-induced Migration	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	~100 nM	[2]
VEGFR-2 Kinase Activity	Recombinant Human VEGFR-2	~200 nM (VEGFR-3/VEGFR-2 ratio ~10)	[2][3][4]

In Vivo Antitumor Efficacy

Cancer Model	Treatment	Dosage	Tumor Volume Inhibition	Metastasis Reduction	Reference
4T1 Mammary Carcinoma (Orthotopic)	SAR131675 (oral)	30 mg/kg/day	24% (P < 0.05)	17% (ns) in lungs	[2]
4T1 Mammary Carcinoma (Orthotopic)	SAR131675 (oral)	100 mg/kg/day	50% (P < 0.001)	28% (P < 0.05) in lungs; 56% (P < 0.01) reduction of osteopontin (B1167477) in lymph nodes	[2]
RIP1-Tag2 Pancreatic Neuroendocrine Tumors (Prevention)	SAR131675 (oral)	100 mg/kg/day	Significant reduction in the number of angiogenic islets	-	[3]
RIP1-Tag2 Pancreatic Neuroendocrine Tumors (Intervention)	SAR131675 (oral)	100 mg/kg/day	Significant reduction in total tumor volume	-	[3]
Colorectal Cancer Liver Metastasis	SAR131675 (oral gavage)	120 mg/kg/day	Significant reduction in tumor burden	-	[5]

Experimental Protocols

In Vitro VEGFR-3 Autophosphorylation Assay

This protocol describes the general steps for assessing the inhibitory effect of SAR131675 on VEGFR-3 autophosphorylation in a cellular context.

Caption: Workflow for a cell-based VEGFR-3 autophosphorylation assay.

Methodology:

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are cultured and transfected with a mammalian expression vector encoding for human VEGFR-3.[2][3]

• Compound Incubation: 24 hours post-transfection, cells are pre-incubated with varying concentrations of SAR131675 for a specified period (e.g., 1-2 hours).

• Stimulation: Cells are then stimulated with a recombinant human VEGF-C to induce VEGFR-3 autophosphorylation.

• Lysis and Protein Quantification: Following stimulation, cells are lysed, and total protein concentrations are determined.

• Western Blot Analysis: Equal amounts of protein from each sample are subjected to SDS-PAGE and transferred to a membrane. The membrane is then probed with an antibody specific for the phosphorylated form of VEGFR-3.

• Data Analysis: The intensity of the phosphorylated VEGFR-3 bands is quantified and normalized to a loading control. The IC50 value is calculated by plotting the percentage of inhibition against the log concentration of SAR131675.

In Vivo 4T1 Mammary Carcinoma Model

This protocol outlines the key steps for evaluating the antitumor and antimetastatic efficacy of SAR131675 in an orthotopic mouse model of breast cancer.

Methodology:

• Cell Implantation: 4T1 murine mammary carcinoma cells are implanted into the mammary fat pad of female BALB/c mice.[2]

• Treatment Administration: Treatment with SAR131675 or vehicle control is initiated a few days post-implantation (e.g., day 5).[2] The compound is administered orally, once daily, at doses of 30 and 100 mg/kg/day.[2]

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., twice a week) using calipers.[2]

• Endpoint Analysis: After a defined treatment period (e.g., 21 days), mice are euthanized.[2]

• Metastasis Assessment: Lungs and lymph nodes are harvested to assess metastasis.[2] The number of lung surface metastases is counted, and lymph nodes can be analyzed for metastatic markers like osteopontin by ELISA.[2]

• Tumor Analysis: Primary tumors can be excised for further analysis, such as immunohistochemistry for markers of angiogenesis (CD31), lymphangiogenesis (LYVE-1), and macrophage infiltration (F4/80).[2][3]

Vehicle for In Vivo Administration

For in vivo studies, SAR131675 can be formulated for oral administration. One described vehicle consists of 0.6% methylcellulose (B11928114) and 0.5% Tween 80 in water.[5] Another formulation involves a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

Conclusion

(Rac)-SAR131675 is a valuable research tool for investigating the role of the VEGF-C/VEGF-D/VEGFR-3 axis in tumor lymphangiogenesis and metastasis. Its high selectivity and potent in vitro and in vivo activity make it a suitable compound for preclinical studies aimed at understanding the therapeutic potential of targeting this pathway in various cancers. The provided data and protocols serve as a comprehensive resource for researchers utilizing SAR131675 in their cancer research models.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SAR131675 exhibits anticancer activity on human ovarian cancer cells through inhibition of VEGFR-3/ERK1/2/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

(Rac)-SAR131675: A Technical Guide for the Investigation of Diabetic Nephropathy

This technical guide provides an in-depth overview of (Rac)-SAR131675, a selective VEGFR-3 inhibitor, for researchers, scientists, and drug development professionals studying diabetic nephropathy. It covers the compound's mechanism of action, summarizes key quantitative data, details experimental protocols, and provides visualizations of relevant signaling pathways and experimental workflows.

Introduction to (Rac)-SAR131675 and its Relevance in Diabetic Nephropathy

(Rac)-SAR131675 is a potent and selective ATP-competitive inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1] In the context of diabetic nephropathy, a growing body of evidence suggests that chronic inflammation and associated lymphangiogenesis (the formation of new lymphatic vessels) play a crucial role in the progression of the disease.[2][3] The activation of VEGFR-3 by its ligands, VEGF-C and VEGF-D, is a key signaling pathway for lymphangiogenesis.[4] SAR131675, by inhibiting VEGFR-3, offers a targeted approach to ameliorate renal damage by reducing lipotoxicity-induced lymphangiogenesis and inflammation.[2][4]

Mechanism of Action and Signaling Pathway

In diabetic nephropathy, metabolic insults such as lipotoxicity can induce the expression of VEGF-C and its receptor VEGFR-3 in the kidney. This leads to the proliferation of lymphatic endothelial cells, resulting in lymphangiogenesis. This process is associated with increased inflammation, macrophage infiltration, and fibrosis, all of which contribute to the pathology of diabetic nephropathy.[4]

(Rac)-SAR131675 exerts its therapeutic effect by selectively inhibiting the tyrosine kinase activity of VEGFR-3.[5][6] This blockade prevents the autophosphorylation of the receptor, thereby inhibiting downstream signaling pathways that lead to lymphangiogenesis and inflammation.[5]

Below is a diagram illustrating the proposed signaling pathway.

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Quantitative Data

The following tables summarize the key quantitative data regarding the in vitro activity of (Rac)-SAR131675 and its in vivo efficacy in a mouse model of diabetic nephropathy.

Table 1: In Vitro Inhibitory Activity of (Rac)-SAR131675

Target	Assay	IC50 (nM)	Reference(s)
VEGFR-3	Tyrosine Kinase Activity	20	[6][7]
VEGFR-3	Autophosphorylation (HEK cells)	45	[6][7]
Human Lymphatic Cell Proliferation (VEGF-C induced)	Cell-based	14	[1]
Human Lymphatic Cell Proliferation (VEGF-D induced)	Cell-based	17	[1]
VEGFR-2	Tyrosine Kinase Activity	230	[1]
VEGFR-1	Tyrosine Kinase Activity	>3000	[1]

Table 2: In Vivo Efficacy of SAR131675 in db/db Mice (12-week treatment)

Parameter	Control (db/db)	SAR131675-treated (db/db)	% Change	Reference(s)
Renal Function & Systemic Parameters
Albuminuria (µ g/24h )	~4000	~2000	↓ ~50%	[3]
Serum MCP-1 (pg/mL)	~120	~60	↓ ~50%	[3]
Serum TNF-α (pg/mL)	~150	~100	↓ ~33%	[3]
Renal Gene Expression (mRNA)
VEGF-C	Increased	Significantly Decreased	↓	[3]
VEGFR-3	Increased	Significantly Decreased	↓	[3]
LYVE-1	Increased	Significantly Decreased	↓	[3]
Podoplanin	Increased	Significantly Decreased	↓	[3]
Renal Protein Expression
Fibronectin	Increased	Significantly Decreased	↓	[3]
Collagen IV	Increased	Significantly Decreased	↓	[3]

Note: The values in Table 2 are approximate, based on graphical representations in the cited literature, and are intended to show the magnitude of the effect.

Experimental Protocols

This section details the methodologies for key experiments involving (Rac)-SAR131675 in the study of diabetic nephropathy, primarily based on the study by Hwang et al. (2019).[3]

In Vivo Model of Diabetic Nephropathy

• Animal Model: Male C57BLKS/J db/db mice (model of type 2 diabetes) and their lean db/m littermates are used. Mice are typically housed in a temperature-controlled environment with a 12-hour light/dark cycle.

• Treatment: At 8 weeks of age, db/db mice are randomly assigned to a control group receiving a standard chow diet or a treatment group receiving a chow diet containing SAR131675. The treatment duration is typically 12 weeks.

• Sample Collection: 24-hour urine samples are collected for the measurement of albumin excretion. At the end of the study, blood is collected for biochemical analysis, and kidneys are harvested for histological and molecular analysis.

Biochemical Analysis

• Urine Albumin: Measured using a commercially available mouse albumin ELISA kit.

• Serum Parameters: Serum levels of creatinine, blood urea (B33335) nitrogen (BUN), glucose, total cholesterol, and triglycerides are measured using standard automated analyzers.

• Inflammatory Cytokines: Serum levels of monocyte chemoattractant protein-1 (MCP-1) and tumor necrosis factor-alpha (TNF-α) are quantified using specific ELISA kits.

Histological Analysis

• Tissue Preparation: Kidneys are fixed in 10% formalin, embedded in paraffin, and sectioned at 4 µm.

• Staining:

  • Periodic acid-Schiff (PAS) staining: To assess glomerulosclerosis and mesangial expansion.

  • Masson's trichrome staining: To evaluate tubulointerstitial fibrosis.

• Immunohistochemistry: To detect the expression and localization of specific proteins.

  • Primary antibodies: anti-LYVE-1 (for lymphatic vessels), anti-podoplanin (for lymphatic vessels), anti-F4/80 (for macrophages), anti-fibronectin, and anti-collagen IV.

  • Detection: A suitable secondary antibody conjugated to a reporter enzyme (e.g., horseradish peroxidase) is used, followed by a chromogenic substrate.

Gene and Protein Expression Analysis

• Quantitative Real-Time PCR (qRT-PCR):

  • RNA is extracted from kidney tissue using a standard method (e.g., TRIzol).

  • cDNA is synthesized using a reverse transcription kit.

  • qRT-PCR is performed using specific primers for target genes (e.g., Vegfc, Vegfr3, Lyve1, Podoplanin, Tnf, Mcp1) and a housekeeping gene (e.g., Gapdh) for normalization.

• Western Blotting:

  • Protein is extracted from kidney tissue.

  • Protein concentration is determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against the proteins of interest.

  • A horseradish peroxidase-conjugated secondary antibody is used for detection, and bands are visualized using an enhanced chemiluminescence (ECL) system.

In Vitro Cell Culture Experiments

• Cell Lines: Human kidney-2 (HK2) cells (a proximal tubular epithelial cell line) and RAW264.7 cells (a murine macrophage-like cell line) are commonly used.

• Lipotoxicity Model: Cells are treated with palmitate to mimic the lipotoxic conditions of diabetic nephropathy.

• SAR131675 Treatment: Cells are co-treated with palmitate and various concentrations of SAR131675.

• Analysis: The effects of SAR131675 on gene expression (e.g., VEGFC, VEGFR3, LYVE1), oxidative stress (e.g., measurement of reactive oxygen species), and macrophage polarization (e.g., expression of M1 macrophage markers) are assessed.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of SAR131675 in a mouse model of diabetic nephropathy.

Caption: In vivo experimental workflow for SAR131675 in diabetic nephropathy.

Conclusion

(Rac)-SAR131675 represents a promising investigational tool for elucidating the role of lymphangiogenesis in the pathogenesis of diabetic nephropathy. Its high selectivity for VEGFR-3 allows for targeted inhibition of a key pathway involved in renal inflammation and fibrosis. The data and protocols summarized in this guide provide a solid foundation for researchers to design and execute further studies to explore the full therapeutic potential of VEGFR-3 inhibition in diabetic kidney disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (Rac)-SAR131675 | VEGFR | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]

(Rac)-SAR131675: A Technical Guide to its Interaction with Tumor-Associated Macrophages

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3), has demonstrated significant anti-tumoral and anti-metastatic activity. A key mechanism underlying these effects is its modulation of the tumor microenvironment, particularly its impact on tumor-associated macrophages (TAMs). This guide provides a comprehensive overview of the quantitative data, experimental protocols, and signaling pathways related to the interaction of (Rac)-SAR131675 and TAMs.

Introduction

Tumor-associated macrophages are a critical component of the tumor microenvironment, playing a dual role in cancer progression. While M1-polarized macrophages exhibit anti-tumoral functions, the predominant M2-polarized TAMs promote tumor growth, angiogenesis, and immunosuppression.[1][2][3] (Rac)-SAR131675, by targeting VEGFR-3 expressed on TAMs, can modulate their phenotype and function, thereby creating a less hospitable environment for tumor growth. This document details the preclinical evidence for this activity.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on (Rac)-SAR131675.

Table 1: In Vitro Inhibitory Activity of SAR131675

Target	Assay	IC50 (nmol/L)	Reference
Recombinant Human VEGFR-3-TK	ELISA	23 ± 7	[4]
VEGFR-3 Autophosphorylation	HEK Cells	45	[5]
VEGFC/VEGFD-induced Proliferation	Primary Human Lymphatic Cells	~20	[5]
VEGFR-2	Kinase Assay	~230 (10-fold less potent than VEGFR-3)	[5]
VEGFR-1	Kinase Assay	>1000 (50-fold less potent than VEGFR-3)	[6]

Table 2: In Vivo Efficacy of SAR131675 in Mouse Models

Tumor Model	Dosing	Key Findings	Reference
4T1 Mammary Carcinoma	30 and 100 mg/kg/d (oral)	- Tumor volume reduction: 24% (P < 0.05) and 50% (P < 0.001) respectively.	[4]
RIP1.Tag2 Pancreatic Neuroendocrine Tumor	Prevention study	- 42% decrease in angiogenic islets (P < 0.001).	[4]
RIP1.Tag2 Pancreatic Neuroendocrine Tumor	Intervention study	- 62% decrease in tumor burden (P < 0.05).	[4]
Colorectal Cancer Liver Metastasis	Daily oral administration	- Significant reduction in tumor burden at day 22.	[7][8]

Table 3: Effects of SAR131675 on Tumor-Associated Macrophage Populations

Tumor Model	Treatment	Macrophage Population Analyzed	Key Quantitative Changes	Reference
4T1 Mammary Carcinoma	SAR131675	F4/80high macrophages	Reduced from 65% to 35% of CD11b+ cells.	[9]
4T1 Mammary Carcinoma	SAR131675	F4/80low macrophages	Increased from 20% to 38% of CD11b+ cells.	[9]
4T1 Mammary Carcinoma	SAR131675	TAM infiltration and aggregation	Significantly reduced based on F4/80 immunostaining.	[5]
Colorectal Cancer Liver Metastasis	SAR131675	F4/80+ macrophages in liver parenchyma	Significantly reduced at day 22 (p = 0.018).	[7]
Colorectal Cancer Liver Metastasis	SAR131675	F4/80+ Ly6Clo macrophages in tumor	Reduced predominant population.	[7]

Signaling Pathways and Experimental Workflows

Signaling Pathway of (Rac)-SAR131675 in TAMs

(Rac)-SAR131675 exerts its effects by inhibiting the tyrosine kinase activity of VEGFR-3. In TAMs, the binding of ligands such as VEGFC and VEGFD to VEGFR-3 triggers a signaling cascade that promotes a pro-tumoral, M2-like phenotype. By blocking this initial phosphorylation step, SAR131675 is hypothesized to shift the polarization of TAMs towards a more anti-tumoral, M1-like state.

VEGFR-3 signaling inhibition by (Rac)-SAR131675 in TAMs.

Experimental Workflow: In Vivo Tumor Model and TAM Analysis

The following diagram illustrates a typical experimental workflow to assess the in vivo efficacy of (Rac)-SAR131675 and its effects on TAMs.

References

• 1. Polarization of macrophages in the tumor microenvironment is influenced by EGFR signaling within colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Shaping Polarization Of Tumor-Associated Macrophages In Cancer Immunotherapy [frontiersin.org]
• 3. youtube.com [youtube.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleck.co.jp [selleck.co.jp]
• 7. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Effects of SAR131675

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the biological activities of SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3). It details its mechanism of action, impact on cellular signaling, and its effects in various preclinical models. The information presented is based on available scientific literature, which primarily discusses SAR131675 without specifying the racemate.

Mechanism of Action

SAR131675 is an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[1] Its primary mechanism involves binding to the ATP-binding pocket of the VEGFR-3 kinase domain, thereby preventing the autophosphorylation of the receptor upon binding of its ligands, VEGF-C and VEGF-D.[2][3] This action effectively blocks the initiation of the downstream signaling cascade responsible for lymphangiogenesis (the formation of new lymphatic vessels).[4][5]

SAR131675 exhibits high selectivity for VEGFR-3.[3][6] It is moderately active against VEGFR-2, with a selectivity ratio of approximately 10-fold, and shows significantly less activity against VEGFR-1 and a wide panel of other kinases.[3][7][8] This specificity suggests that its biological effects are primarily mediated through the inhibition of the VEGFR-3 pathway.[3]

Data Presentation: In Vitro and Cellular Activity

The inhibitory potency of SAR131675 has been quantified in various assays, demonstrating its efficacy at the enzymatic and cellular levels.

Table 1: In Vitro and Cellular Inhibitory Activity of SAR131675

Assay Type	Target/Cell Line	Ligand/Stimulus	IC50 Value	Reference(s)
Enzymatic Assays
Kinase Activity	Recombinant Human VEGFR-3	ATP (30 µmol/L)	23 nM	[4][7]
Kinase Activity	Recombinant Human VEGFR-3	-	20 nM	[3]
Kinase Activity	Recombinant Human VEGFR-2	-	235 nM	[7]
Kinase Activity	Recombinant Human VEGFR-1	-	>3,000 nM (>3 µM)	[1][7]
Cellular Assays
VEGFR-3 Autophosphorylation	HEK cells overexpressing VEGFR-3	-	30-50 nM	[2]
VEGFR-3 Autophosphorylation	HEK cells overexpressing VEGFR-3	-	45 nM	[3][9]
VEGFR-2 Autophosphorylation	PAEC expressing VEGFR-2	VEGF-A	~280 nM	[7]
Lymphatic Cell Survival	Primary Human Lymphatic Cells	VEGF-C	~20 nM	[6][7]
Lymphatic Cell Survival	Primary Human Lymphatic Cells	VEGF-C	14 nM	[1][2]
Lymphatic Cell Survival	Primary Human Lymphatic Cells	VEGF-D	17 nM	[1][2]
Lymphatic Cell Survival	Primary Human Lymphatic Cells	VEGF-A	664 nM	[1][2]
Cell Migration	Human Microvascular Endothelial Cells (HMVEC)	VEGF-C	<30 nmol/L	[2]
Cell Migration	Human Microvascular Endothelial Cells (HMVEC)	VEGF-A	~100 nmol/L	[2]
Erk Phosphorylation	Human Lymphatic Endothelial Cells (HLMVEC)	VEGF-C	~30 nmol/L	[2][7]

Signaling Pathways and Visualization

SAR131675 primarily disrupts the VEGF-C/VEGF-D/VEGFR-3 signaling axis. Upon ligand binding, VEGFR-3 dimerizes and undergoes autophosphorylation, activating downstream pathways such as the MAPK/ERK pathway, which is crucial for endothelial cell proliferation and migration.[2] SAR131675 blocks the initial autophosphorylation step.

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Key Biological Effects and In Vivo Data

Anti-Lymphangiogenic and Anti-Angiogenic Activity

• Inhibition of Lymphangiogenesis: SAR131675 potently inhibits the proliferation and migration of primary human lymphatic cells induced by VEGF-C and VEGF-D.[6][7] In vivo, it abrogates lymphangiogenesis induced by FGF2 in sponge models and impairs embryonic vasculogenesis in zebrafish models.[2][7]

• Anti-Angiogenic Effects: While more selective for VEGFR-3, SAR131675 does show moderate activity against VEGFR-2.[3] At higher doses (e.g., 300 mg/kg), it can inhibit both VEGFR-2 and VEGFR-3 signaling.[7] However, at 100 mg/kg, it did not induce hypertension in rats, an adverse event often associated with VEGFR-2 inhibition, suggesting minimal in vivo impact on VEGFR-2 at this dose.[2]

Anti-Tumoral and Anti-Metastatic Effects

SAR131675 has demonstrated significant anti-tumor and anti-metastatic activity in various preclinical cancer models, primarily through its anti-lymphangiogenic action and modulation of the tumor microenvironment.[3] It is not directly cytotoxic or cytostatic to a broad panel of tumor cells.[3][6]

Table 2: Summary of In Vivo Anti-Tumor Efficacy of SAR131675

Tumor Model	Animal	Dose	Key Findings	Reference(s)
4T1 Mammary Carcinoma	Balb/c Mice	100 mg/kg/day	- Reduced tumor growth.- Significantly reduced lymph node invasion and lung metastases.- Decreased infiltration of Tumor-Associated Macrophages (TAMs).	[1][3]
RIP1-Tag2 (Pancreatic Neuroendocrine)	Transgenic Mice	100 mg/kg/day	- Decreased number of angiogenic islets by 42%.- Increased survival.	[1][7]
Colorectal Cancer Liver Metastasis	CBA Mice	120 mg/kg/day	- Dramatically reduced tumor growth.- Altered immune composition (reduced immunosuppressive myeloid cells, increased CD4+ T cells).	[10]

Immunomodulatory Effects

A critical aspect of SAR131675's anti-tumor activity is its ability to modulate the immune landscape of the tumor microenvironment (TME).

• Reduction of TAMs and MDSCs: VEGFR-3 is expressed on Tumor-Associated Macrophages (TAMs).[3] Treatment with SAR131675 significantly reduces the infiltration and aggregation of F4/80+ TAMs in tumors.[3] It also prevents the accumulation of immunosuppressive Myeloid-Derived Suppressor Cells (MDSCs) in the blood and spleen of tumor-bearing mice.[11] This rebalances the TME towards a less immunosuppressive state.[10]

Caption: The relationship between VEGFR-3 inhibition and the biological outcomes.

Effects in Diabetic Nephropathy

Beyond oncology, SAR131675 has shown therapeutic potential in chronic inflammatory diseases. In a db/db mouse model of type 2 diabetic nephropathy, SAR131675 treatment ameliorated dyslipidemia, albuminuria, and renal lipid accumulation.[12] It reduced lipotoxicity-induced lymphangiogenesis, inflammation (by decreasing pro-inflammatory M1 macrophage infiltration), and tubulointerstitial fibrosis.[5][12]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing findings. Below are summaries of key experimental protocols used to characterize SAR131675.

VEGFR-3 Kinase Activity Assay (Cell-Free)

• Plate Coating: Multiwell plates are precoated with a synthetic polymer substrate, poly-Glu-Tyr (4:1).[7]

• Reaction Mixture: Recombinant human VEGFR-3 tyrosine kinase is added to wells containing the test compound (SAR131675) at various concentrations and ATP (e.g., 30 µmol/L).

• Incubation: The reaction is allowed to proceed for a specified time at room temperature to allow for substrate phosphorylation.

• Detection: The level of phosphorylation is quantified using an anti-phosphotyrosine antibody conjugated to a reporter enzyme (e.g., HRP), followed by the addition of a detectable substrate.

• Data Analysis: IC50 values are calculated by plotting the percentage of inhibition against the compound concentration.

Cellular Autophosphorylation Assay

• Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are transiently transfected with a plasmid encoding for human VEGFR-3.[2][4]

• Compound Treatment: 24 hours post-transfection, cells are pre-treated with a phosphatase inhibitor (e.g., orthovanadate) and then incubated with varying concentrations of SAR131675 for 30-60 minutes.[4]

• Cell Lysis: Cells are lysed, and protein concentration is determined.

• ELISA: VEGFR-3 phosphorylation is quantified using a sandwich ELISA. A capture antibody specific for total VEGFR-3 is coated on a plate, followed by incubation with cell lysates. A detection antibody specific for phosphorylated tyrosine residues is then used for quantification.

• Analysis: Results are expressed as a percentage of the phosphorylation level in untreated control cells to determine the IC50.

In Vivo Anti-Tumor Efficacy Workflow

The following workflow is representative of studies evaluating SAR131675 in vivo.

Caption: A typical experimental workflow for an in vivo tumor model study.

Conclusion

SAR131675 is a highly potent and selective small-molecule inhibitor of the VEGFR-3 tyrosine kinase. Its biological activity is characterized by robust inhibition of lymphangiogenesis, which translates into significant anti-tumor and anti-metastatic effects in preclinical models. A key component of its efficacy is the modulation of the tumor immune microenvironment, specifically the reduction of immunosuppressive TAMs and MDSCs. These multifaceted effects, demonstrated across various in vitro and in vivo systems, underscore the therapeutic potential of targeting the VEGFR-3 pathway with selective inhibitors like SAR131675 for cancer and certain chronic inflammatory diseases.

References

• 1. caymanchem.com [caymanchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. altmeyers.org [altmeyers.org]
• 9. researchgate.net [researchgate.net]
• 10. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Pharmacokinetics of (Rac)-SAR131675: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1] It has demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in preclinical models.[1] This technical guide provides a comprehensive overview of the available pharmacokinetic data and experimental methodologies related to (Rac)-SAR131675, offering valuable insights for researchers in the field of oncology and drug development. Despite its promising preclinical activity, the development of SAR131675 was terminated due to adverse metabolic effects.[2]

Core Pharmacokinetic Parameters

Comprehensive pharmacokinetic studies for (Rac)-SAR131675 have been conducted in preclinical species to understand its absorption, distribution, metabolism, and excretion (ADME) profile. The following table summarizes the key pharmacokinetic parameters that have been reported.

Parameter	Value	Species	Dose and Route	Source
Cmax	Data not publicly available
Tmax	Data not publicly available
AUC	Data not publicly available
Half-life (t½)	Data not publicly available
Bioavailability	Data not publicly available
Clearance	Data not publicly available
Volume of Distribution	Data not publicly available

It is important to note that while a supplementary file of a key publication is cited to contain pharmacokinetic parameters, the file is not publicly accessible. Therefore, the quantitative details of the ADME profile of (Rac)-SAR131675 remain largely unavailable in the public domain.

Experimental Protocols

The preclinical evaluation of (Rac)-SAR131675 involved a series of in vivo studies to assess its efficacy and pharmacokinetic profile. The methodologies employed in these key experiments are detailed below.

In Vivo Efficacy Studies in Mouse Models

• Animal Models: Female BALB/cByj mice and RIP1.Tag2 mice on a C57Bl/6J background were utilized.[3]

• Drug Formulation and Administration: For oral administration, SAR131675 was dissolved in a 0.6% methylcellulose/0.5% Tween 80 solution on the day of use.[3] Doses ranging from 30 mg/kg/day to 100 mg/kg/day were administered.[3]

• Tumor Models:

  • 4T1 Mammary Carcinoma Model: 4T1 cells were implanted orthotopically into the mammary fat pads of BALB/c mice. Treatment was initiated on day 5 post-implantation and continued until day 21.[3]

  • RIP1.Tag2 Pancreatic Neuroendocrine Tumor Model: In a prevention study, treatment was administered from week 5 to week 10. In an intervention study, daily oral administration was conducted from week 10 to week 12.5.[4]

• Sample Collection and Analysis:

  • Tumor Volume: Monitored regularly to assess treatment efficacy.[3]

  • Metastasis Assessment: Lungs were examined for metastatic foci.[3]

  • Immunohistochemistry: Tissues were fixed, embedded in paraffin, and stained for various markers including CD31, LYVE-1, and F4/80 to assess angiogenesis, lymphangiogenesis, and macrophage infiltration, respectively.[3]

Signaling Pathway and Experimental Workflow

VEGFR-3 Signaling Pathway Inhibition by SAR131675

(Rac)-SAR131675 exerts its therapeutic effects by inhibiting the VEGFR-3 signaling pathway, which is crucial for lymphangiogenesis. The diagram below illustrates the key components of this pathway and the point of inhibition by SAR131675.

Caption: VEGFR-3 signaling pathway and inhibition by (Rac)-SAR131675.

Experimental Workflow for In Vivo Studies

The following diagram outlines the typical workflow for the preclinical in vivo experiments conducted to evaluate the efficacy of (Rac)-SAR131675.

Caption: General experimental workflow for in vivo efficacy studies.

Conclusion

(Rac)-SAR131675 is a well-characterized inhibitor of VEGFR-3 with potent anti-lymphangiogenic and anti-tumor effects in preclinical models. While detailed quantitative pharmacokinetic data remains elusive in publicly accessible literature, the available information on its biological activity and the experimental protocols used for its evaluation provide a solid foundation for further research in this area. The discontinuation of its development due to adverse metabolic effects underscores the critical importance of comprehensive ADME and toxicology studies in the early stages of drug discovery. Further investigation into the specific metabolic pathways of (Rac)-SAR131675 could inform the design of future VEGFR-3 inhibitors with improved safety profiles.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]

(Rac)-SAR131675: A Technical Chronicle of a Potent VEGFR-3 Inhibitor's Journey from Discovery to Preclinical Discontinuation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the discovery, preclinical development, and eventual discontinuation of (Rac)-SAR131675, a potent and selective small molecule inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3). The document summarizes key quantitative data, outlines experimental methodologies, and visualizes critical biological pathways and processes to provide a comprehensive understanding of this compound's scientific trajectory.

Introduction: The Rationale for Targeting VEGFR-3

The formation of new lymphatic vessels, a process known as lymphangiogenesis, is a critical pathway for tumor metastasis. Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3), activated by its ligands VEGF-C and VEGF-D, is a key regulator of lymphangiogenesis.[1] Consequently, inhibiting the VEGFR-3 signaling cascade emerged as a promising therapeutic strategy to impede cancer dissemination. (Rac)-SAR131675 was developed as a potent and selective ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase to address this therapeutic hypothesis.[2]

Discovery and Medicinal Chemistry

(Rac)-SAR131675 belongs to the 1,8-naphthyridine-3-carboxamide class of compounds. The discovery process involved the synthesis and screening of a series of derivatives to optimize potency and selectivity for VEGFR-3. While the specific lead optimization cascade for SAR131675 is not publicly detailed, structure-activity relationship (SAR) studies of similar thieno-pyrimidine derivatives targeting VEGFR-3 have been reported, highlighting the importance of specific substitutions on the core scaffold for achieving high affinity and selectivity.[3]

The chemical structure of (Rac)-SAR131675 is 2-amino-1-ethyl-7-[(3R)-3-hydroxy-4-methoxy-3-methyl-1-butyn-1-yl]-N-methyl-4-oxo-1,8-naphthyridine-3-carboxamide.[2]

Mechanism of Action and In Vitro Potency

(Rac)-SAR131675 is a potent and selective inhibitor of VEGFR-3. It acts as an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase, thereby preventing its autophosphorylation and the subsequent downstream signaling that promotes lymphatic endothelial cell proliferation and survival.[2][4]

Table 1: In Vitro Inhibitory Activity of (Rac)-SAR131675

Target	Assay Type	IC50 (nM)	Ki (nM)	Reference(s)
VEGFR-3	Tyrosine Kinase Assay	23	12	[4]
HEK Cell Autophosphorylation	45	-	[5]
VEGFR-2	Tyrosine Kinase Assay	235	-	[4]
VEGFA-induced Phosphorylation	239	-	[4]
VEGFR-1	Tyrosine Kinase Assay	>3000	-	[4]

Table 2: Cellular Activity of (Rac)-SAR131675

Cell Type	Stimulation	Assay	IC50 (nM)	Reference(s)
Human Primary Lymphatic Cells	VEGFC	Survival	14	[1]
Human Primary Lymphatic Cells	VEGFD	Survival	17	[1]
Human Primary Lymphatic Cells	VEGFA	Survival	664	[1]
Human Microvascular Endothelial Cells	VEGFC	Migration	~100-300	[2]

Preclinical Efficacy

The preclinical development of (Rac)-SAR131675 demonstrated its anti-lymphangiogenic, anti-tumoral, and anti-metastatic properties in a variety of in vivo models.

Anti-Lymphangiogenic and Anti-Angiogenic Activity

In a zebrafish model of embryonic angiogenesis, treatment with SAR131675 was shown to impair embryonic vasculogenesis.[4] Furthermore, in a mouse model, it effectively abrogated lymphangiogenesis and angiogenesis induced by FGF2.[4]

Anti-Tumor and Anti-Metastatic Activity

(Rac)-SAR131675 exhibited significant anti-tumor and anti-metastatic effects in several preclinical cancer models.

Table 3: In Vivo Anti-Tumor Efficacy of (Rac)-SAR131675

Tumor Model	Dosing	Effect	Reference(s)
4T1 Mammary Carcinoma	30 mg/kg/day	24% reduction in tumor volume	[1]
100 mg/kg/day	50% reduction in tumor volume	[1]
RIP1-Tag2 Pancreatic Neuroendocrine Tumors	100 mg/kg/day	Reduced tumor size and number of angiogenic islets	[2]
Colorectal Cancer Liver Metastasis	Daily	84% inhibition of tumor growth at day 22	[6]

In the 4T1 mammary carcinoma model, SAR131675 not only reduced the primary tumor volume but also significantly decreased lymph node invasion and the number of lung metastases.[1][7] Notably, treatment of mice prior to the resection of the primary 4T1 tumor was sufficient to prevent subsequent metastasis.[7] Further studies revealed that SAR131675 treatment also reduced the infiltration of tumor-associated macrophages (TAMs) in 4T1 tumors.[7]

Signaling Pathway and Experimental Workflows

VEGFR-3 Signaling Pathway

The primary mechanism of action of (Rac)-SAR131675 is the inhibition of the VEGFR-3 signaling pathway.

Caption: VEGFR-3 Signaling Pathway and Inhibition by (Rac)-SAR131675.

Experimental Workflow: In Vivo Tumor Model

The following diagram illustrates a typical experimental workflow for evaluating the anti-tumor efficacy of (Rac)-SAR131675 in a murine model.

Caption: Workflow for In Vivo Anti-Tumor and Anti-Metastasis Studies.

Experimental Protocols

VEGFR-3 Tyrosine Kinase Assay

The inhibitory activity of (Rac)-SAR131675 on VEGFR-3 tyrosine kinase was assessed using an ELISA-based assay. Multiwell plates were coated with a synthetic polymer substrate, poly-Glu-Tyr. The kinase reaction was initiated in a buffer containing recombinant human VEGFR-3, ATP, and various concentrations of SAR131675. The extent of substrate phosphorylation was quantified using a phosphotyrosine-specific monoclonal antibody conjugated to horseradish peroxidase (HRP), followed by the addition of a chromogenic HRP substrate. The absorbance was measured spectrophotometrically to determine the IC50 values.[8]

Cell Proliferation/Survival Assay

Human primary lymphatic endothelial cells were seeded in 96-well plates in a low-serum medium. The cells were then stimulated with recombinant human VEGFC or VEGFD in the presence of increasing concentrations of (Rac)-SAR131675. After a defined incubation period (e.g., 72 hours), cell viability was assessed using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay. The IC50 values were calculated from the dose-response curves.

In Vivo 4T1 Mammary Carcinoma Model

Female BALB/c mice were orthotopically implanted with 4T1 mammary carcinoma cells into the mammary fat pad.[1] Treatment with (Rac)-SAR131675 (e.g., 30 and 100 mg/kg/day, administered orally) or vehicle was initiated on day 5 post-implantation.[1] Tumor volumes were measured 2-3 times per week with calipers. At the end of the study (e.g., day 21), primary tumors, axillary lymph nodes, and lungs were excised. The number of surface lung metastases was counted. Tumors and lymph nodes were lysed for biomarker analysis, such as quantifying murine VEGFR-3 levels by ELISA.[1]

Discontinuation of Development

Despite the promising preclinical efficacy of (Rac)-SAR131675, its development was terminated during the preclinical phase due to adverse metabolic effects.[9] While the specific nature of these metabolic liabilities has not been publicly disclosed, the decision highlights the critical importance of comprehensive safety and toxicology assessments in early drug development. The toxicity profile of VEGFR inhibitors, in general, can include cardiovascular, gastrointestinal, and endocrine adverse events.

Conclusion

(Rac)-SAR131675 represents a well-characterized, potent, and selective inhibitor of VEGFR-3 that demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activity in preclinical models. The comprehensive in vitro and in vivo data generated for this compound validated VEGFR-3 as a therapeutic target for cancer. However, the unforeseen adverse metabolic effects that led to its discontinuation underscore the challenges inherent in drug development, where a promising efficacy profile must be balanced with an acceptable safety margin. The story of (Rac)-SAR131675 provides valuable insights for researchers in the field of oncology and medicinal chemistry, particularly those focused on the development of kinase inhibitors.

References

• 1. Exploring the Spectrum of VEGF Inhibitors’ Toxicities from Systemic to Intra-Vitreal Usage in Medical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardiovascular Toxicity Induced by Vascular Endothelial Growth Factor Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sanofi terminates breast cancer trial, approval prospects plummet [clinicaltrialsarena.com]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Incidence and reasons for discontinuation of anti-VEGF treatment in neovascular age-related macular degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Understanding and managing toxicities of vascular endothelial growth factor (VEGF) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

(Rac)-SAR131675 Target Validation: A Technical Guide

(Rac)-SAR131675 is a potent and selective, ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase. [1][2][3] This document provides an in-depth technical guide on the target validation studies of (Rac)-SAR131675, intended for researchers, scientists, and drug development professionals. The information is compiled from various in vitro and in vivo studies, demonstrating the compound's specificity and mechanism of action.

Core Mechanism of Action

(Rac)-SAR131675 exerts its biological effects by directly inhibiting the tyrosine kinase activity of VEGFR-3.[2][4] This inhibition prevents the autophosphorylation of the receptor upon binding of its ligands, VEGF-C and VEGF-D, thereby blocking downstream signaling pathways that are crucial for lymphangiogenesis (the formation of lymphatic vessels).[1][2][5] The compound has shown significant antilymphangiogenic, antitumoral, and antimetastatic activities in various preclinical models.[1][2]

Quantitative Pharmacological Data

The potency and selectivity of (Rac)-SAR131675 have been characterized through various biochemical and cell-based assays. The following tables summarize the key quantitative data.

Parameter	Target/Cell Line	Value	Assay Type
IC50	Recombinant human VEGFR-3	20 nM[2]	Tyrosine Kinase Assay
IC50	Recombinant human VEGFR-3	23 nM[3][6]	Cell-free Kinase Assay
Ki	VEGFR-3	~12 nM[1]	Tyrosine Kinase Assay
IC50	VEGFR-3 Autophosphorylation	30-50 nM[1]	HEK cell-based assay
IC50	VEGFR-3 Autophosphorylation	45 nM[2]	HEK cell-based assay
IC50	VEGFC-induced HLMVEC Survival	14 nM[1]	Cell Survival Assay
IC50	VEGFD-induced HLMVEC Survival	17 nM[1]	Cell Survival Assay
IC50	VEGFA-induced HLMVEC Survival	664 nM[1]	Cell Survival Assay
IC50	VEGFC-induced HLMVEC Migration	< 30 nM[1]	Boyden Chamber Assay
IC50	VEGFA-induced HLMVEC Migration	~100 nM[1]	Boyden Chamber Assay
IC50	VEGFC-induced Erk Phosphorylation	~30 nM[1]	ELISA
IC50	VEGFR-2	230 nM[3]	Cell-free Kinase Assay
IC50	VEGFR-1	>3,000 nM[3]	Cell-free Kinase Assay

HLMVEC: Human Lung Microvascular Endothelial Cells, HEK: Human Embryonic Kidney cells.

Experimental Protocols

Detailed methodologies for the key experiments cited in the target validation of (Rac)-SAR131675 are provided below.

VEGFR-3 Tyrosine Kinase Assay (In Vitro)

This assay quantifies the direct inhibitory effect of SAR131675 on the enzymatic activity of recombinant VEGFR-3.

• Plate Coating: Multiwell plates are precoated with a synthetic polymer substrate, poly-Glu-Tyr (4:1).

• Reaction Mixture: The reaction is carried out in a kinase buffer (50 mmol/L HEPES pH 7.4, 20 mmol/L MgCl2, 0.1 mmol/L MnCl2) containing recombinant human VEGFR-3 tyrosine kinase.

• ATP Addition: The kinase reaction is initiated by the addition of ATP. SAR131675 is an ATP-competitive inhibitor.[1]

• Incubation: The reaction is allowed to proceed for a specified time at a controlled temperature.

• Detection: The level of substrate phosphorylation is quantified using an anti-phosphotyrosine antibody conjugated to a detectable enzyme (e.g., HRP) followed by the addition of a chromogenic or chemiluminescent substrate.

• Data Analysis: The IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%, is calculated from the dose-response curve.

VEGFR-3 Autophosphorylation Assay (Cell-Based)

This assay assesses the ability of SAR131675 to inhibit VEGFR-3 autophosphorylation within a cellular context.

• Cell Culture: Human Embryonic Kidney (HEK) cells are transiently transfected to overexpress VEGFR-3.[1]

• Compound Treatment: Cells are pre-incubated with varying concentrations of SAR131675.

• Ligand Stimulation: VEGFR-3 autophosphorylation is induced by stimulating the cells with its ligand, VEGF-C.

• Cell Lysis: After stimulation, cells are lysed to extract proteins.

• Quantification: The level of phosphorylated VEGFR-3 is determined by ELISA or Western blot using an antibody specific for phosphorylated VEGFR-3.

• Data Analysis: The IC50 value for the inhibition of autophosphorylation is determined from the dose-response curve.

Endothelial Cell Survival and Migration Assays

These functional assays evaluate the impact of SAR131675 on VEGFR-3-mediated cellular processes.

• Cell Survival Assay:

  • Cell Seeding: Primary human lymphatic endothelial cells (HLMVECs) are seeded in multiwell plates in a low-serum medium.[1]

  • Treatment: Cells are treated with various concentrations of SAR131675 in the presence or absence of growth factors like VEGFC, VEGFD, or VEGFA.[1]

  • Incubation: Cells are incubated for a period sufficient to observe differences in cell viability (e.g., 72 hours).

  • Viability Assessment: Cell viability is measured using a standard method such as MTT or Calcein-AM staining.

  • Data Analysis: The IC50 values for the inhibition of growth factor-induced cell survival are calculated.

• Migration Assay (Boyden Chamber):

  • Chamber Setup: HLMVECs are seeded in the upper chamber of a Boyden chamber (or a similar transwell insert) with a porous membrane.[1]

  • Chemoattractant: The lower chamber contains a medium with a chemoattractant, such as VEGFC or VEGFA, along with varying concentrations of SAR131675.[1]

  • Incubation: The chambers are incubated to allow for cell migration through the membrane.

  • Quantification: Migrated cells on the lower side of the membrane are fixed, stained, and counted.

  • Data Analysis: The concentration of SAR131675 that inhibits 50% of cell migration (IC50) is determined.

In Vivo Tumor Models

Animal models are used to assess the anti-tumor and anti-metastatic efficacy of SAR131675.

• Tumor Implantation: A specific number of tumor cells (e.g., 4T1 murine breast cancer cells) are implanted orthotopically into the mammary fat pad of mice.[1]

• Treatment Administration: Once tumors are established, mice are treated with SAR131675 or a vehicle control, typically via oral gavage, at a specified dose and schedule (e.g., 100 mg/kg/day).[1]

• Tumor Growth Monitoring: Primary tumor volume is measured regularly.

• Metastasis Assessment: At the end of the study, primary tumors may be resected, and the development of metastases in distant organs, such as the lungs and lymph nodes, is evaluated.[1]

• Immunohistochemical Analysis: Tumor and lymph node tissues can be analyzed by immunohistochemistry for markers of lymphangiogenesis (e.g., VEGFR-3) and immune cell infiltration (e.g., F4/80 for macrophages).[2][7]

Visualizations

The following diagrams illustrate the key signaling pathway and experimental workflows involved in the target validation of (Rac)-SAR131675.

Caption: Mechanism of action of (Rac)-SAR131675.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

(Rac)-SAR131675 solubility and preparation for in vitro assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and highly selective ATP-competitive inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] It plays a critical role in research related to lymphangiogenesis, tumor growth, and metastasis.[1][3] (Rac)-SAR131675 inhibits VEGFR-3 with an IC50 value of 23 nM.[1][4][5] It demonstrates significant selectivity for VEGFR-3 over other kinases, though it is moderately active on VEGFR-2 (with a VEGFR-3/VEGFR-2 selectivity ratio of about 10) and has minimal effect on VEGFR-1.[2][3][4] These application notes provide detailed protocols for the solubilization and preparation of (Rac)-SAR131675 for use in various in vitro assays.

Solubility Data

(Rac)-SAR131675 is a crystalline solid that requires careful preparation to ensure complete dissolution for accurate and reproducible experimental results.[2] The solubility in common laboratory solvents is summarized below. It is recommended to use fresh, anhydrous DMSO for preparing stock solutions, as moisture can reduce solubility.[5]

Solvent	Concentration	Molarity (MW: 358.39 g/mol )	Notes
DMSO	72 mg/mL[5]	~200.9 mM	Use fresh, anhydrous DMSO.[5]
70 mg/mL[6]	~195.3 mM	Requires pH adjustment to 2 with HCl and sonication.[6]
≥17.9 mg/mL[7]	≥50.0 mM	-
Chloroform	30 mg/mL[2]	~83.7 mM	-
Ethanol	< 1 mg/mL[6]	Insoluble/Slightly Soluble	Not recommended as a primary solvent.
Water	< 1 mg/mL[6]	Insoluble/Slightly Soluble	Not recommended as a primary solvent.

Mechanism of Action: VEGFR-3 Signaling Inhibition

(Rac)-SAR131675 exerts its biological effects by inhibiting the VEGFR-3 signaling pathway. Ligands such as VEGFC and VEGFD bind to VEGFR-3, inducing receptor dimerization and autophosphorylation of specific tyrosine residues. This activation initiates downstream signaling cascades, including the Erk pathway, which promotes lymphatic endothelial cell proliferation, survival, and migration.[4][5] (Rac)-SAR131675 blocks the initial autophosphorylation step, thereby inhibiting all subsequent downstream events.[3][4]

Caption: VEGFR-3 signaling pathway and inhibition by (Rac)-SAR131675.

Experimental Protocols

Proper handling and preparation are crucial for obtaining reliable data. The compound should be stored at -20°C for long-term stability (≥ 4 years).[2][7]

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be aliquoted and stored for future use.

Materials:

• (Rac)-SAR131675 powder (MW: 358.39 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Vortex mixer

• Sonicator bath (optional, but recommended)[6]

Procedure:

• Weighing: Accurately weigh a desired amount of (Rac)-SAR131675 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock, weigh 3.58 mg.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. For 3.58 mg of powder, add 1 mL of DMSO.

• Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If particulates are still visible, sonicate the tube in a water bath for 5-10 minutes.[6] Visually inspect to ensure the solution is clear and all solid has dissolved.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile cryovials. This prevents repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol outlines the serial dilution of the DMSO stock solution to final concentrations for cell-based assays. Typical working concentrations range from 20 nM to 300 nM.[1][2][4] It is critical to maintain the final DMSO concentration in the cell culture medium at a non-toxic level, generally ≤0.1%.[8]

Materials:

• 10 mM (Rac)-SAR131675 stock solution in DMSO

• Sterile cell culture medium appropriate for your assay

• Sterile polypropylene (B1209903) tubes

• Calibrated pipettes

Procedure:

• Intermediate Dilution: Prepare an intermediate dilution from the 10 mM stock. For example, to make a 100 µM intermediate stock, dilute the 10 mM stock 1:100 in cell culture medium (e.g., 2 µL of 10 mM stock + 198 µL of medium).

• Final Dilution: Use the intermediate dilution to prepare the final working concentrations. To achieve a final concentration of 100 nM in a total assay volume of 1 mL, add 1 µL of the 100 µM intermediate stock to 999 µL of cell culture medium.

• Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the highest concentration of the compound used in the experiment. For a 1:1000 final dilution, the DMSO concentration will be 0.1%.

• Application to Cells: Mix gently and add the final working solutions to your cell cultures. For example, (Rac)-SAR131675 has been shown to inhibit VEGFC-induced proliferation of primary human lymphatic cells with an IC50 of approximately 20 nM.[3][4][5]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for preparing (Rac)-SAR131675 from powder to final application in a cell-based assay.

Caption: Workflow for preparing (Rac)-SAR131675 for in vitro assays.

References

• 1. Buy SAR131675 [smolecule.com]
• 2. caymanchem.com [caymanchem.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. SAR131675 | VEGFR | TargetMol [targetmol.com]
• 7. raybiotech.com [raybiotech.com]
• 8. By compound [wahoo.cns.umass.edu]

Application Note: Preparation of (Rac)-SAR131675 Formulations for In Vivo Preclinical Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Rac)-SAR131675 is a potent and selective ATP-competitive inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase, with a half-maximal inhibitory concentration (IC50) of approximately 23 nM.[1][2][3][4] It demonstrates significant selectivity for VEGFR-3 over related kinases like VEGFR-1 and VEGFR-2, though it maintains moderate activity against VEGFR-2.[1][3][5] The primary mechanism of action involves the inhibition of lymphangiogenesis—the formation of new lymphatic vessels—by blocking the signaling cascade initiated by the ligands VEGF-C and VEGF-D.[1][5][6] This activity has made SAR131675 a valuable tool in preclinical research, particularly in oncology, where it has shown antitumoral and antimetastatic effects.[1][5][7]

A significant challenge in the preclinical development of (Rac)-SAR131675 is its poor aqueous solubility, a common issue for many kinase inhibitors.[8][9][10] This necessitates the use of specialized formulation strategies to ensure adequate bioavailability for in vivo studies. This application note provides detailed protocols for preparing various formulations of (Rac)-SAR131675 suitable for oral administration in animal models, based on established methodologies.

(Rac)-SAR131675 Signaling Pathway

(Rac)-SAR131675 exerts its biological effect by interrupting the VEGFR-3 signaling pathway. The binding of ligands, primarily VEGF-C and VEGF-D, to the extracellular domain of VEGFR-3 on lymphatic endothelial cells induces receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain. This phosphorylation event activates downstream signaling cascades, including the MAPK/Erk pathway, which promotes cell survival, proliferation, and migration, ultimately driving lymphangiogenesis.[1] (Rac)-SAR131675 acts by competitively binding to the ATP-binding pocket of the VEGFR-3 kinase domain, preventing autophosphorylation and blocking all subsequent downstream signaling.[3]

Caption: VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Physicochemical & Solubility Data

Proper formulation design begins with understanding the compound's fundamental properties.

Property	Value	Reference
Molecular Formula	C₁₈H₂₂N₄O₄	[3]
Molecular Weight	358.4 g/mol	[3]
CAS Number (Racemic)	1092539-44-0	[1]
Appearance	Crystalline solid	[3]
Solubility in DMSO	70-100 mg/mL	[1][11][12]
Solubility in Ethanol	< 1 mg/mL (Slightly soluble to insoluble)	[11]
Solubility in Water	< 1 mg/mL (Insoluble)	[11]
Solubility in Chloroform	30 mg/mL	[3]

Recommended In Vivo Formulations and Protocols

Given its low aqueous solubility, (Rac)-SAR131675 is typically administered in vivo as a suspension or in a co-solvent system. The choice of vehicle depends on the required dose, administration route, and study duration. The following protocols are suitable for oral gavage administration in mice.

The preparation of any formulation follows a consistent workflow to ensure accuracy and homogeneity.

Caption: General workflow for preparing and administering (Rac)-SAR131675 formulations.

This formulation creates a fine suspension suitable for daily oral gavage and has been used in colorectal cancer liver metastasis models.[13]

• Vehicle Composition: 0.6% Methylcellulose (B11928114) and 0.5% Tween® 80 in sterile water.

• Materials:

  • (Rac)-SAR131675 powder

  • Methylcellulose powder

  • Tween® 80

  • Sterile, purified water

  • Magnetic stirrer and stir bar

  • Sterile conical tube or beaker

• Protocol:

  • Prepare the Vehicle: a. To prepare 100 mL of vehicle, heat ~50 mL of sterile water to 60-80°C. b. Slowly add 0.6 g of methylcellulose while stirring vigorously to ensure dispersion and prevent clumping. c. Add 0.5 mL of Tween® 80 to the mixture. d. Add the remaining 50 mL of cold sterile water and continue to stir on a magnetic stirrer in a cold room or on ice until the methylcellulose is fully dissolved and the solution is clear and viscous.

  • Prepare the (Rac)-SAR131675 Suspension: a. Weigh the required amount of (Rac)-SAR131675 powder based on the desired final concentration (e.g., for a 120 mg/kg dose in a mouse receiving 0.2 mL, the concentration is 60 mg/mL). b. Place the powder in a sterile tube. c. Add a small amount of the prepared vehicle to the powder to create a paste. d. Gradually add the remaining vehicle while vortexing continuously to achieve a uniform suspension.

  • Administration: a. Mix the suspension thoroughly by vortexing immediately before each animal is dosed to ensure homogeneity. b. Administer via oral gavage.

This formulation is designed to create a clear solution, which can be advantageous for ensuring dose accuracy, particularly at lower concentrations.[2][11]

• Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween® 80, 45% Saline.

• Materials:

  • (Rac)-SAR131675 powder

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous

  • Polyethylene glycol 300 (PEG300)

  • Tween® 80

  • Sterile 0.9% saline solution

  • Sterile conical tubes

• Protocol:

  • Prepare the (Rac)-SAR131675 Stock (in DMSO): a. Weigh the required amount of (Rac)-SAR131675 and place it in a sterile tube. b. Add the required volume of DMSO (10% of the final total volume) to completely dissolve the powder. Sonication may be used to aid dissolution.[11]

  • Prepare the Final Solution (Sequential Addition): a. To the DMSO solution, add PEG300 (40% of final volume) and mix thoroughly until the solution is clear. b. Add Tween® 80 (5% of final volume) and mix again until clear.[12] c. Finally, add the sterile saline (45% of final volume) and mix to achieve the final formulation.

  • Administration: a. The resulting clear solution should be used immediately for optimal results.[12] b. Administer via oral gavage. This formulation has been shown to yield a clear solution at concentrations of at least 1.43 mg/mL.[2]

This formulation uses corn oil as the primary vehicle, a common strategy for lipophilic compounds. It has been successfully used in murine lupus nephritis models.[14]

• Vehicle Composition: 10% DMSO, 90% Corn Oil.

• Materials:

  • (Rac)-SAR131675 powder

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Corn oil (sterile)

  • Sterile conical tubes

• Protocol:

  • Prepare the (Rac)-SAR131675 Stock (in DMSO): a. Weigh the required amount of (Rac)-SAR131675. For a 100 mg/kg dose in a mouse receiving 0.2 mL, the required concentration is 50 mg/mL. b. Dissolve the powder in DMSO (10% of the final volume) to create a concentrated stock solution.

  • Prepare the Final Suspension: a. Add the DMSO stock solution to the corn oil (90% of the final volume). b. Mix thoroughly by vortexing to create a uniform suspension.

  • Administration: a. The suspension should be mixed well immediately before dosing each animal.[2][14] b. Administer via oral gavage.

Formulation Summary

Formulation Type	Components	Max Reported Concentration	Administration Route	Reference
Aqueous Suspension	0.6% Methylcellulose, 0.5% Tween® 80, Water	Used for 120 mg/kg dosing	Oral Gavage	[13]
Co-Solvent Solution	10% DMSO, 40% PEG300, 5% Tween® 80, 45% Saline	≥ 1.43 mg/mL (Clear Solution)	Oral Gavage	[2][11]
Lipid Suspension	10% DMSO, 90% Corn Oil	Used for 100 mg/kg dosing	Oral Gavage	[2][14]

Safety and Handling

(Rac)-SAR131675 is a potent bioactive compound. Researchers should consult the Safety Data Sheet (SDS) before handling. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. All preparation steps should be conducted in a chemical fume hood or a designated containment area. All solvents and reagents should also be handled according to their respective safety guidelines.

References

• 1. Buy SAR131675 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. selleck.co.jp [selleck.co.jp]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. future4200.com [future4200.com]
• 10. researchgate.net [researchgate.net]
• 11. SAR131675 | VEGFR | TargetMol [targetmol.com]
• 12. selleckchem.com [selleckchem.com]
• 13. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis [mdpi.com]
• 14. Inhibition of VEGFR-3 by SAR131675 decreases renal inflammation and lymphangiogenesis in the murine lupus nephritis model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-SAR131675 in Mouse Models of Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase[1][2]. It demonstrates significant anti-lymphangiogenic, antitumoral, and antimetastatic activities in various preclinical cancer models[2][3][4]. SAR131675 exerts its effects not only by inhibiting the formation of new lymphatic vessels but also by modulating the tumor microenvironment, particularly by reducing the infiltration of tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs)[2][5][6]. While showing promise in preclinical studies, its development was terminated due to adverse metabolic effects[7]. Nevertheless, it remains a valuable tool for investigating the role of the VEGF-C/VEGF-D/VEGFR-3 axis in tumor progression and metastasis.

These application notes provide a summary of dosages and protocols for the use of (Rac)-SAR131675 in mouse models of cancer based on published literature.

Mechanism of Action

SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3, with an IC50 of approximately 20-23 nM[1][8]. It shows moderate activity against VEGFR-2, with a selectivity ratio of about 10-fold for VEGFR-3 over VEGFR-2, and has minimal effect on VEGFR-1[3][9]. The binding of ligands such as VEGF-C and VEGF-D to VEGFR-3 triggers receptor autophosphorylation and activation of downstream signaling pathways, including the ERK1/2 and AKT pathways, which are crucial for the proliferation and survival of lymphatic endothelial cells[10]. By inhibiting VEGFR-3, SAR131675 effectively blocks these downstream signals, leading to a reduction in lymphangiogenesis[3][10].

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. selleckchem.com [selleckchem.com]
• 10. SAR131675 exhibits anticancer activity on human ovarian cancer cells through inhibition of VEGFR-3/ERK1/2/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (Rac)-SAR131675 in Cell-Based Assays

Introduction

(Rac)-SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] The "(Rac)" designation in its name refers to the fact that it is a racemic mixture, a common state for chiral molecules in pharmacology. It is crucial to distinguish this from the "Rac" family of small GTPases involved in cell motility. This document provides detailed protocols for the application of (Rac)-SAR131675 in a cell-based assay to evaluate its inhibitory effect on VEGFR-3 signaling, a key pathway in lymphangiogenesis.

These protocols are intended for researchers, scientists, and drug development professionals working in areas such as oncology and vascular biology.

Mechanism of Action

SAR131675 acts as an ATP-competitive inhibitor of VEGFR-3, thereby blocking its autophosphorylation and downstream signaling cascades.[3] This inhibition is highly selective for VEGFR-3 over other kinases, although some moderate activity on VEGFR-2 has been observed. The primary ligands for VEGFR-3 are VEGF-C and VEGF-D. Activation of VEGFR-3 by these ligands promotes the proliferation and migration of lymphatic endothelial cells, a process central to lymphangiogenesis.[2][4] By inhibiting VEGFR-3, SAR131675 effectively suppresses these processes, making it a valuable tool for studying and potentially treating diseases associated with excessive lymphatic vessel formation, such as cancer metastasis.[2][4]

Data Presentation

The inhibitory activity of (Rac)-SAR131675 has been quantified in various assays. The following table summarizes key quantitative data from published studies.

Parameter	Value	Cell Line/System	Assay Type	Reference
IC₅₀ (VEGFR-3)	23 nM	Cell-free	Kinase Assay	[1][5]
IC₅₀ (VEGFR-3 autophosphorylation)	20 - 45 nM	HEK cells	Autophosphorylation Assay	[2]
IC₅₀ (VEGFR-2)	230 nM	Cell-free	Kinase Assay	[3]
IC₅₀ (VEGFR-1)	>3,000 nM	Cell-free	Kinase Assay	[3]
IC₅₀ (VEGFC-induced proliferation)	~20 nM	Primary human lymphatic endothelial cells	Proliferation Assay	[2]
IC₅₀ (VEGFD-induced proliferation)	~20 nM	Primary human lymphatic endothelial cells	Proliferation Assay	[2]

Experimental Protocols

This section details the methodology for a cell-based assay to determine the inhibitory effect of (Rac)-SAR131675 on the proliferation of primary human lymphatic endothelial cells induced by VEGF-C.

Protocol: Inhibition of VEGF-C-Induced Lymphatic Endothelial Cell Proliferation

1. Materials and Reagents

• Primary Human Lymphatic Microvascular Endothelial Cells (HLMVECs)

• Endothelial Cell Growth Medium (e.g., EGM-2MV)

• Fetal Bovine Serum (FBS)

• Recombinant Human VEGF-C

• (Rac)-SAR131675

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

2. Cell Culture

• Culture HLMVECs in Endothelial Cell Growth Medium supplemented with necessary growth factors and 5% FBS.

• Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

• Passage the cells when they reach 80-90% confluency. For the assay, use cells between passages 3 and 7.

3. Assay Procedure

• Cell Seeding:

  • Harvest HLMVECs using Trypsin-EDTA and resuspend them in basal medium (Endothelial Cell Basal Medium with 0.5% FBS).

  • Seed the cells into a 96-well plate at a density of 5,000 cells per well in 100 µL of basal medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Preparation:

  • Prepare a 10 mM stock solution of (Rac)-SAR131675 in DMSO.

  • Perform serial dilutions of the stock solution in basal medium to achieve the desired final concentrations (e.g., ranging from 1 nM to 1 µM). Ensure the final DMSO concentration in all wells is ≤ 0.1%.

• Treatment:

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of basal medium containing the different concentrations of (Rac)-SAR131675 to the respective wells.

  • Include a vehicle control (0.1% DMSO in basal medium) and a positive control (basal medium with VEGF-C only).

  • Pre-incubate the cells with the compound for 1 hour at 37°C.

• Stimulation:

  • Prepare a solution of VEGF-C in basal medium.

  • Add 10 µL of the VEGF-C solution to each well to a final concentration of 100 ng/mL (except for the negative control wells, which receive 10 µL of basal medium).

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• Cell Viability Measurement:

  • After the incubation period, equilibrate the plate to room temperature for 30 minutes.

  • Add the cell viability reagent to each well according to the manufacturer's instructions (e.g., 100 µL of CellTiter-Glo® reagent).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

4. Data Analysis

• Subtract the background luminescence (medium only).

• Normalize the data to the vehicle control (cells treated with DMSO and VEGF-C), which represents 100% proliferation.

• Plot the percentage of proliferation against the log concentration of (Rac)-SAR131675.

• Calculate the IC₅₀ value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Visualizations

Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy SAR131675 [smolecule.com]
• 4. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleck.co.jp [selleck.co.jp]

Application Notes and Protocols for (Rac)-SAR131675 In Vivo Administration

These application notes provide detailed information and protocols for the in vivo administration of (Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3). The content is intended for researchers, scientists, and drug development professionals working in preclinical and pharmacological research.

Introduction

(Rac)-SAR131675 is a small molecule inhibitor of the VEGFR-3 tyrosine kinase.[1][2] VEGFR-3 and its ligands, VEGF-C and VEGF-D, are key regulators of lymphangiogenesis, the formation of new lymphatic vessels.[3][4] Dysregulation of the VEGFR-3 signaling pathway is implicated in various pathological processes, including tumor metastasis, inflammation, and diabetic nephropathy.[3][4][5][6][7] In preclinical studies, SAR131675 has demonstrated significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities.[1][5] It has been shown to be well-tolerated in mice and effective in various disease models.[5]

Quantitative Data Summary

The following tables summarize the quantitative data from various in vivo studies involving the administration of SAR131675.

Table 1: In Vivo Efficacy Studies of SAR131675

Animal Model	Administration Route	Dosage	Treatment Schedule	Key Findings	Reference
Colorectal Cancer Liver Metastasis (Mouse)	Oral Gavage	120 mg/kg	Daily, from day 1 post-tumor induction	Significantly reduced tumor burden and F4/80+ macrophages in the liver.	[8]
4T1 Mammary Carcinoma (Mouse)	Oral	30 and 100 mg/kg/d	Daily, from day 5 to 21 post-implantation	Significantly reduced tumor volume (24% at 30 mg/kg/d, 50% at 100 mg/kg/d). Reduced lymph node invasion and lung metastasis.	[5]
RIP1-Tag2 Pancreatic Neuroendocrine Tumors (Mouse)	Oral	100 mg/kg/d	Daily, from week 10 to 12.5	Significantly decreased tumor burden (62%).	[1][5]
FGF2-Induced Angiogenesis and Lymphangiogenesis (Mouse)	Oral	30, 100, 300 mg/kg/d	Daily, for 7 days	Significantly reduced VEGFR-3 levels and hemoglobin content at 100 mg/kg/d.	[5]
Diabetic Nephropathy (db/db Mouse)	Diet	Not specified	For 12 weeks from 8 weeks of age	Ameliorated dyslipidemia, albuminuria, and lipid accumulation in the kidneys.	[6]

Signaling Pathway

SAR131675 primarily targets the VEGFR-3 signaling pathway. The binding of ligands VEGF-C or VEGF-D to VEGFR-3 on lymphatic endothelial cells and other cell types, such as macrophages, triggers receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain. This activation initiates downstream signaling cascades, including the PI3K-Akt and MAPK-ERK pathways, which are crucial for cell proliferation, migration, and survival.[4] SAR131675 acts as an ATP-competitive inhibitor, blocking the kinase activity of VEGFR-3 and thereby inhibiting these downstream effects.

VEGFR-3 signaling pathway and inhibition by SAR131675.

Experimental Protocols

The most common route of administration for (Rac)-SAR131675 in in vivo studies is oral gavage.

Preparation of (Rac)-SAR131675 for Oral Administration

Materials:

• (Rac)-SAR131675 powder

• Vehicle solution:

  • Option 1: 0.6% (w/v) Methylcellulose and 0.5% (v/v) Tween 80 in sterile water.[8]

  • Option 2: Carboxymethylcellulose sodium (CMC-Na) solution in sterile water.[9]

• Sterile tubes

• Vortex mixer

• Sonicator (optional)

Protocol:

• Calculate the required amount of (Rac)-SAR131675 based on the desired dose and the number and weight of the animals.

• Prepare the chosen vehicle solution under sterile conditions.

• Weigh the calculated amount of (Rac)-SAR131675 powder and place it in a sterile tube.

• Add the appropriate volume of the vehicle solution to the tube to achieve the desired final concentration.

• Vortex the mixture vigorously to suspend the compound. Sonication can be used to aid in achieving a homogenous suspension.

• Visually inspect the suspension to ensure it is homogenous before administration. Prepare the suspension fresh daily.

In Vivo Administration via Oral Gavage

Materials:

• Prepared (Rac)-SAR131675 suspension

• Appropriately sized gavage needles (e.g., 20-22 gauge, 1.5-2 inches long for mice)

• Syringes (1 mL)

• Animal scale

Protocol:

• Weigh each animal to determine the precise volume of the drug suspension to be administered.

• Gently restrain the animal. For mice, this can be done by scruffing the neck and back to immobilize the head and body.

• Draw the calculated volume of the (Rac)-SAR131675 suspension into the syringe fitted with a gavage needle.

• Carefully insert the gavage needle into the animal's mouth, passing it over the tongue and down the esophagus. Ensure the needle does not enter the trachea.

• Slowly dispense the suspension into the stomach.

• Gently remove the gavage needle.

• Return the animal to its cage and monitor for any immediate adverse reactions.

• Repeat the administration daily or as required by the experimental design.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo efficacy study of (Rac)-SAR131675.

A representative experimental workflow for in vivo studies.

Safety Precautions

• Follow all institutional guidelines for animal handling and care.

• Wear appropriate personal protective equipment (PPE), including gloves and a lab coat, when handling (Rac)-SAR131675.

• Perform all procedures in a clean and, where necessary, sterile environment to prevent infection.

• Monitor animals closely for any signs of toxicity or distress during the treatment period. Although SAR131675 is reported to be well-tolerated, adverse metabolic effects led to the termination of its preclinical development.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | VEGFR-3 signaling in macrophages: friend or foe in disease? [frontiersin.org]
• 4. Dysregulation of Lymphatic Endothelial VEGFR3 Signaling in Disease | MDPI [mdpi.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Western Blot Analysis of Phosphorylated VEGFR-3 in Response to (Rac)-SAR131675

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the Western blot analysis of phosphorylated Vascular Endothelial Growth Factor Receptor 3 (p-VEGFR-3) following treatment with (Rac)-SAR131675, a potent and selective VEGFR-3 tyrosine kinase inhibitor.

Introduction

Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), also known as Flt-4, is a receptor tyrosine kinase that plays a critical role in lymphangiogenesis, the formation of lymphatic vessels.[1] Upon binding its ligands, primarily VEGF-C and VEGF-D, VEGFR-3 undergoes dimerization and autophosphorylation of specific tyrosine residues within its intracellular domain.[1][2] This phosphorylation activates downstream signaling pathways, including the PI3K/Akt and MAPK/ERK cascades, which are crucial for endothelial cell proliferation, migration, and survival.[1] Dysregulation of VEGFR-3 signaling is implicated in various pathologies, including cancer metastasis.[1][3]

(Rac)-SAR131675 is a potent and selective inhibitor of VEGFR-3 tyrosine kinase activity.[4][5][6][7][8] It acts as an ATP-competitive inhibitor, preventing receptor autophosphorylation and subsequent downstream signaling.[5] SAR131675 has been shown to inhibit VEGFR-3 autophosphorylation in cells with high specificity.[4][5][7][8][9] This document provides detailed protocols for utilizing Western blotting to quantify the inhibitory effect of SAR131675 on VEGFR-3 phosphorylation.

Quantitative Data Summary

The inhibitory activity of SAR131675 on VEGFR kinase activity has been determined in various assays. The following table summarizes the key quantitative data for SAR131675.

Parameter	Target	Value	Cell/Assay Type	Reference
IC50	VEGFR-3 Tyrosine Kinase Activity	20 nM	Cell-free assay	[4][5][7][8]
IC50	VEGFR-3 Autophosphorylation	45 nM	HEK cells overexpressing VEGFR-3	[4][5][7][8][9]
IC50	VEGFC-induced Erk Phosphorylation	~30 nM	Human Lymphatic Microvascular Endothelial Cells (HLMVECs)	[5]
IC50	VEGFC/VEGFD-induced Lymphatic Cell Proliferation	~20 nM	Primary human lymphatic cells	[4][5][7][8]
IC50	VEGFR-2 Tyrosine Kinase Activity	235 nM	Cell-free assay	[6]
IC50	VEGFR-2 Autophosphorylation	~280 nM	PAE cells expressing VEGFR-2	[5][6]
Ki	VEGFR-3 Tyrosine Kinase Activity	~12 nM	Cell-free assay	[6]

Signaling Pathway and Inhibitory Action

The following diagram illustrates the VEGFR-3 signaling pathway and the mechanism of inhibition by SAR131675.

References

• 1. benchchem.com [benchchem.com]
• 2. VEGF Receptor 3 Antibody | Cell Signaling Technology [cellsignal.com]
• 3. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. selleckchem.com [selleckchem.com]
• 7. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (Rac)-SAR131675 in Immunofluorescence Staining

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] It plays a crucial role in blocking lymphangiogenesis, the formation of lymphatic vessels, by inhibiting the signaling pathway activated by its ligands, VEGF-C and VEGF-D.[3][4][5] These application notes provide detailed protocols for the use of (Rac)-SAR131675 in immunofluorescence staining to investigate its effects on cellular processes, particularly those related to VEGFR-3 signaling and lymphangiogenesis.

Mechanism of Action

(Rac)-SAR131675 acts as an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[4] Upon binding of VEGF-C or VEGF-D, VEGFR-3 undergoes dimerization and autophosphorylation of specific tyrosine residues in its intracellular domain. This phosphorylation event initiates downstream signaling cascades, including the ERK1/2 and Akt pathways, which are crucial for lymphatic endothelial cell proliferation, migration, and survival.[6][7][8] (Rac)-SAR131675 effectively blocks this initial autophosphorylation step, thereby inhibiting the entire downstream signaling cascade.[1][3][4]

Data Presentation

The inhibitory activity of (Rac)-SAR131675 on VEGFR-3 and its downstream effects have been quantified in various studies. The following tables summarize key quantitative data.

Table 1: In Vitro Inhibitory Activity of (Rac)-SAR131675

Target	Assay	IC50 Value	Reference
Recombinant Human VEGFR-3 Kinase Activity	Kinase Assay	23 nM	[1]
VEGFR-3 Autophosphorylation in HEK cells	Cellular Assay	20 nM	[1][4]
VEGF-C-induced Human Lymphatic Endothelial Cell Proliferation	Cellular Assay	~20 nM	[2][3][4]
VEGF-D-induced Human Lymphatic Endothelial Cell Proliferation	Cellular Assay	~20 nM	[3][4]
VEGFR-2 Autophosphorylation in HEK cells	Cellular Assay	~280 nM	[4]

Table 2: Effects of SAR131675 on Tumor Growth and Metastasis in a 4T1 Murine Mammary Carcinoma Model

Treatment Group	Tumor Volume Reduction	Reference
SAR131675 (30 mg/kg/d)	24% (P < 0.05)	[4]
SAR131675 (100 mg/kg/d)	50% (P < 0.001)	[4]

Signaling Pathway

The following diagram illustrates the VEGFR-3 signaling pathway and the point of inhibition by (Rac)-SAR131675.

Caption: VEGFR-3 signaling pathway and inhibition by (Rac)-SAR131675.

Experimental Protocols

The following protocols provide a general framework for utilizing (Rac)-SAR131675 in immunofluorescence studies. Optimization may be required for specific cell types and experimental conditions.

Experimental Workflow for Immunofluorescence Staining

Caption: General workflow for an immunofluorescence experiment.

Detailed Protocol for Immunofluorescence Staining of Cultured Cells

This protocol is designed for adherent cells grown on coverslips or in chamber slides.

Materials:

• Adherent cells (e.g., human dermal lymphatic endothelial cells - HDLECs)

• Cell culture medium and supplements

• (Rac)-SAR131675 (solubilized in an appropriate solvent, e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Fixation solution: 4% paraformaldehyde (PFA) in PBS

• Permeabilization solution: 0.1-0.5% Triton X-100 in PBS

• Blocking buffer: 1-5% Bovine Serum Albumin (BSA) or normal serum from the secondary antibody host species in PBS

• Primary antibodies (e.g., anti-LYVE-1, anti-VEGFR-3, anti-phospho-ERK)

• Fluorophore-conjugated secondary antibodies

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Coverslips or chamber slides

• Humidified chamber

Procedure:

• Cell Seeding:

  • Seed cells onto sterile coverslips or chamber slides at a density that will result in 60-80% confluency at the time of staining.

  • Allow cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.

• (Rac)-SAR131675 Treatment:

  • Prepare working concentrations of (Rac)-SAR131675 in cell culture medium. A vehicle control (e.g., DMSO) should be prepared at the same final concentration as the highest drug concentration.

  • Aspirate the old medium and replace it with the medium containing (Rac)-SAR131675 or the vehicle control.

  • Incubate for the desired treatment duration (e.g., 1, 6, 12, or 24 hours). This should be optimized based on the specific experimental question.

  • If investigating ligand-stimulated signaling, cells can be serum-starved before treatment with (Rac)-SAR131675, followed by stimulation with VEGF-C or VEGF-D for a short period (e.g., 10-30 minutes) before fixation.

• Fixation: [9][10][11]

  • Aspirate the culture medium and gently wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets): [10]

  • If staining for intracellular antigens, incubate the cells with permeabilization solution (e.g., 0.25% Triton X-100 in PBS) for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking: [10]

  • Incubate the cells with blocking buffer for 1 hour at room temperature in a humidified chamber to reduce non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the primary antibody to its optimal concentration in the blocking buffer.

  • Aspirate the blocking buffer and add the diluted primary antibody solution to the cells.

  • Incubate in a humidified chamber for 1-2 hours at room temperature or overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the cells three times with PBS for 5 minutes each.

  • Dilute the fluorophore-conjugated secondary antibody in the blocking buffer. Protect from light from this step onwards.

  • Incubate the cells with the secondary antibody solution for 1 hour at room temperature in a humidified, dark chamber.

• Counterstaining and Mounting:

  • Wash the cells three times with PBS for 5 minutes each.

  • Incubate with a nuclear counterstain like DAPI for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

• Imaging:

  • Visualize the staining using a fluorescence or confocal microscope with the appropriate filter sets for the chosen fluorophores.

  • Capture images for analysis, ensuring consistent acquisition settings across all experimental conditions.

Protocol for Whole-Mount Immunofluorescence Staining of Tissues

This protocol is adapted for tissues such as mouse ear skin to visualize lymphatic vessels.[12]

Materials:

• Tissue samples (e.g., mouse ear skin)

• (Rac)-SAR131675 (for in vivo treatment)

• PBS

• Fixation solution: 4% PFA in PBS

• Blocking/Permeabilization buffer: PBS with 0.5% BSA and 0.3% Triton X-100

• Primary antibodies (e.g., anti-LYVE-1, anti-CD31)

• Fluorophore-conjugated secondary antibodies

• Antifade mounting medium

• Microscope slides and coverslips

Procedure:

• In Vivo Treatment (Optional):

  • Treat animals with (Rac)-SAR131675 or vehicle control at the desired dose and for the specified duration as described in relevant studies.[13][14]

• Tissue Harvest and Fixation:

  • Euthanize the animal and carefully dissect the tissue of interest.

  • Fix the tissue in 4% PFA for 1-2 hours at 4°C.

• Washing and Dissection:

  • Wash the tissue extensively in cold PBS.

  • For ear skin, carefully separate the dorsal and ventral halves.

• Blocking and Permeabilization: [12]

  • Incubate the tissue in blocking/permeabilization buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Dilute the primary antibody in the blocking/permeabilization buffer.

  • Incubate the tissue with the primary antibody solution for 24-48 hours at 4°C with gentle agitation.

• Washing:

  • Wash the tissue three to five times with PBS containing 0.3% Triton X-100 over several hours to a full day.

• Secondary Antibody Incubation:

  • Dilute the fluorophore-conjugated secondary antibody in the blocking/permeabilization buffer.

  • Incubate the tissue with the secondary antibody solution overnight at 4°C with gentle agitation, protected from light.

• Final Washes and Mounting:

  • Wash the tissue as in step 6.

  • Carefully mount the tissue on a microscope slide using an antifade mounting medium and cover with a coverslip.

• Imaging:

  • Image the whole-mount tissue using a confocal or multiphoton microscope to visualize the three-dimensional structure of the lymphatic vasculature.

Conclusion

These protocols provide a comprehensive guide for researchers to effectively utilize (Rac)-SAR131675 in immunofluorescence staining applications. By visualizing the effects of this potent VEGFR-3 inhibitor on cellular and tissue structures, scientists can gain valuable insights into the mechanisms of lymphangiogenesis and the therapeutic potential of targeting the VEGF-C/VEGF-D/VEGFR-3 signaling axis in various diseases, including cancer and inflammatory conditions.[5][13]

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. VEGF Receptor 3 Antibody | Cell Signaling Technology [cellsignal.com]
• 7. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. arigobio.com [arigobio.com]
• 10. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. VEGF-C/VEGFR-3 Signaling Regulates Chemokine Gradients and Lymphocyte Migration from Tissues to Lymphatics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: (Rac)-SAR131675 in Lymphatic Vessel Formation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2] VEGFR-3 is the primary receptor for VEGF-C and VEGF-D, which are key drivers of lymphangiogenesis, the formation of new lymphatic vessels from pre-existing ones.[3][4][5] Dysregulated lymphangiogenesis is implicated in various pathologies, including tumor metastasis, lymphedema, and inflammatory disorders.[4][6][7] (Rac)-SAR131675 exerts its anti-lymphangiogenic effects by blocking the autophosphorylation of VEGFR-3, thereby inhibiting downstream signaling pathways crucial for lymphatic endothelial cell (LEC) proliferation, migration, and tube formation.[1][2] These application notes provide detailed protocols for utilizing (Rac)-SAR131675 in in vitro lymphatic vessel formation assays to assess its anti-lymphangiogenic potential.

Mechanism of Action

VEGF-C and VEGF-D binding to VEGFR-3 on lymphatic endothelial cells induces receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain.[3][4] This activation triggers downstream signaling cascades, primarily the PI3K/AKT and MAPK/ERK pathways, which are essential for promoting LEC survival, proliferation, and migration.[3][4][8] (Rac)-SAR131675 competitively binds to the ATP-binding site of the VEGFR-3 tyrosine kinase domain, preventing autophosphorylation and subsequent activation of these downstream signaling pathways. This blockade effectively inhibits the cellular processes required for new lymphatic vessel formation.

Signaling Pathway Diagram

Caption: VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Quantitative Data Summary

The following table summarizes the in vitro inhibitory activity of (Rac)-SAR131675.

Parameter	Cell Line/Assay Condition	IC50 Value	Reference
VEGFR-3 Tyrosine Kinase Activity	Recombinant Human VEGFR-3	20 nM	[1][2]
VEGFR-3 Autophosphorylation	HEK cells overexpressing VEGFR-3	45 nM	[1][2]
LEC Survival (VEGF-C induced)	Primary Human Lymphatic Endothelial Cells	~20 nM	[1][2]
LEC Survival (VEGF-D induced)	Primary Human Lymphatic Endothelial Cells	~20 nM	[1]
VEGFR-2 Autophosphorylation	PAE cells expressing VEGFR-2	~280 nM	[1]
VEGFR-1 Autophosphorylation	HEK cells overexpressing VEGFR-1	~1 µM	[1]

Experimental Protocols

In Vitro Lymphatic Endothelial Cell Tube Formation Assay

This assay assesses the ability of lymphatic endothelial cells to form capillary-like structures (tubes) on a basement membrane matrix, a key step in lymphangiogenesis.

Materials:

• Primary Human Dermal Lymphatic Endothelial Cells (HDLECs)

• Endothelial Cell Growth Medium (EGM-2MV)

• Basement Membrane Matrix (e.g., Matrigel® or Cultrex®)

• (Rac)-SAR131675 (stock solution in DMSO)

• Recombinant Human VEGF-C

• 96-well tissue culture plates

• Calcein AM (for visualization)

• Phosphate Buffered Saline (PBS)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Incubator (37°C, 5% CO2)

• Fluorescence microscope with imaging software

Experimental Workflow:

Caption: Workflow for the in vitro lymphatic tube formation assay.

Detailed Protocol:

• Plate Coating:

  • Thaw the basement membrane matrix on ice.

  • Using pre-chilled pipette tips, add 50 µL of the matrix solution to each well of a 96-well plate.

  • Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.[9]

• Cell Preparation:

  • Culture HDLECs in EGM-2MV medium. For the assay, use cells between passages 3 and 7.

  • When cells reach 80-90% confluency, serum-starve them overnight in a basal medium (EBM-2) containing 0.5% FBS.

  • On the day of the assay, wash the cells with PBS and detach them using Trypsin-EDTA.

  • Neutralize the trypsin with medium containing FBS and centrifuge the cells.

  • Resuspend the cell pellet in EBM-2 with 0.5% FBS to a final concentration of 2-4 x 10^5 cells/mL.

• Treatment and Seeding:

  • Prepare serial dilutions of (Rac)-SAR131675 in the cell suspension medium. A suggested concentration range is 1 nM to 1 µM. Include a vehicle control (DMSO) at the same final concentration as the highest drug concentration.

  • Pre-incubate the cell suspension with the different concentrations of (Rac)-SAR131675 or vehicle for 30 minutes at 37°C.

  • Add 100 µL of the cell suspension (containing 2-4 x 10^4 cells) to each well of the solidified matrix-coated plate.

  • Add Recombinant Human VEGF-C to a final concentration of 50 ng/mL to all wells except for the negative control.[10]

• Incubation and Visualization:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 4 to 18 hours. Monitor tube formation periodically under a light microscope.

  • After incubation, carefully remove the medium from the wells.

  • Wash the cells gently with PBS.

  • Add 100 µL of Calcein AM solution (2 µM in PBS) to each well and incubate for 30 minutes at 37°C.

• Data Acquisition and Analysis:

  • Capture images of the fluorescently labeled tube networks using a fluorescence microscope.

  • Quantify the extent of tube formation using an angiogenesis analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

  • Parameters to quantify include:

    • Total tube length

    • Number of nodes/junctions

    • Number of meshes/loops

Expected Results:

• Positive Control (VEGF-C alone): Robust formation of interconnected capillary-like networks.

• Negative Control (Basal Medium): Minimal to no tube formation.

• (Rac)-SAR131675 Treatment: A dose-dependent inhibition of VEGF-C-induced tube formation, characterized by a reduction in total tube length, number of nodes, and meshes.

Troubleshooting

• No tube formation in the positive control:

  • Check the quality and passage number of the HDLECs.

  • Ensure the basement membrane matrix was properly thawed and solidified.

  • Verify the activity of the recombinant VEGF-C.

• High background in vehicle control:

  • Ensure the final DMSO concentration is low (typically ≤ 0.1%) and non-toxic to the cells.

• Inconsistent results:

  • Ensure even cell seeding and consistent coating of the matrix.

  • Use cells within a narrow passage range for all experiments.

By following these detailed protocols, researchers can effectively utilize (Rac)-SAR131675 to investigate its inhibitory effects on lymphatic vessel formation in a controlled in vitro setting. This information is valuable for basic research into lymphangiogenesis and for the preclinical development of anti-lymphangiogenic therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isolated lymphatic endothelial cells transduce growth, survival and migratory signals via the VEGF-C/D receptor VEGFR-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cellbiolabs.com [cellbiolabs.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for (Rac)-SAR131675 in Tumor Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for evaluating the anti-tumor efficacy of (Rac)-SAR131675, a potent and selective VEGFR-3 tyrosine kinase inhibitor, in various preclinical tumor xenograft models. The included methodologies are based on established preclinical studies and are intended to guide researchers in designing and executing robust in vivo experiments.

(Rac)-SAR131675 is an ATP-competitive inhibitor of VEGF receptor 3 (VEGFR3) with an IC50 value of 23 nM.[1][2] It demonstrates high selectivity for VEGFR3 over VEGFR2 and VEGFR1.[1][2] Preclinical studies have shown that SAR131675 exhibits significant anti-tumor, anti-lymphangiogenic, and anti-metastatic activities in several cancer models.[3][4] Notably, its development was halted during preclinical stages due to adverse metabolic effects.[3]

Mechanism of Action

SAR131675 primarily functions by inhibiting the tyrosine kinase activity of VEGFR-3, a key receptor in lymphangiogenesis (the formation of lymphatic vessels).[3][4][5] The binding of its ligands, VEGF-C and VEGF-D, to VEGFR-3 triggers a signaling cascade that promotes the proliferation, survival, and migration of lymphatic endothelial cells.[6][7] By blocking this pathway, SAR131675 can inhibit the formation of new lymphatic vessels, which are crucial for tumor metastasis to lymph nodes and distant organs.[6][8] Additionally, VEGFR-3 is expressed on tumor-associated macrophages (TAMs), and its inhibition can reduce their infiltration into the tumor microenvironment.[3]

VEGFR-3 Signaling Pathway

The diagram below illustrates the VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

VEGFR-3 signaling pathway and SAR131675 inhibition.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of SAR131675 from preclinical studies.

Table 1: In Vitro Inhibitory Activity of SAR131675

Target/Assay	IC50 Value	Reference
VEGFR-3 Tyrosine Kinase	23 nM	[1][3][5]
VEGFR-3 Autophosphorylation (HEK cells)	45 nM	[3][4]
VEGFC/D-induced Lymphatic Cell Proliferation	~20 nM	[3][4][5]
VEGFR-2 Tyrosine Kinase	235 nM	[5]
VEGFR-1 Tyrosine Kinase	>3,000 nM	[1]

Table 2: In Vivo Efficacy of SAR131675 in Tumor Models

Tumor Model	Animal Strain	SAR131675 Dose	Key Findings	Reference
4T1 Mammary Carcinoma (syngeneic)	BALB/c mice	100 mg/kg/day	Reduced tumor size, decreased lung metastasis, and reduced tumor-associated macrophages.	[1][2]
RIP1-Tag2 Pancreatic Neuroendocrine Tumor (transgenic)	-	100 mg/kg/day	Reduced tumor size, decreased number of angiogenic islets, and increased survival.	[1][2]
Colorectal Cancer Liver Metastasis (syngeneic)	CBA mice	120 mg/kg/day	Significantly reduced tumor burden.	[9]

Experimental Protocols

Preparation of (Rac)-SAR131675 for In Vivo Administration

Materials:

• (Rac)-SAR131675 powder

• Vehicle solution: 0.6% methylcellulose (B11928114) and 0.5% Tween 80 in sterile water[9]

• Sterile tubes

• Vortex mixer

• Oral gavage needles

Protocol:

• Calculate the required amount of SAR131675 based on the number of animals and the target dose (e.g., 100-120 mg/kg).

• Prepare the vehicle solution by dissolving methylcellulose and Tween 80 in sterile water.

• Weigh the SAR131675 powder and suspend it in the prepared vehicle solution to the desired final concentration.

• Vortex the suspension thoroughly to ensure uniformity before each administration.

• Administer the SAR131675 suspension to mice via oral gavage daily.[9] The volume administered should be based on the individual animal's body weight (e.g., 15 mL/kg).[9]

4T1 Mammary Carcinoma Orthotopic Xenograft Model

Materials:

• 4T1 murine breast cancer cells

• Female BALB/c mice (6-8 weeks old)[7]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Syringes and needles (27G)

• Digital calipers

Protocol:

• Culture 4T1 cells in a 37°C, 5% CO2 incubator.

• When cells reach 80-90% confluency, harvest them using trypsin-EDTA and wash with PBS.

• Resuspend the cells in sterile PBS at a concentration of 1 x 10^6 cells per 100 µL.

• Anesthetize the mice. Inoculate 1 x 10^5 cells in 100 µL into the fourth mammary fat pad.[10]

• Allow tumors to establish and reach a palpable size (e.g., 50-100 mm³).

• Randomize mice into control and treatment groups.

• Initiate daily treatment with vehicle or SAR131675 as described in Protocol 1.

• Measure tumor volume 2-3 times per week using digital calipers. Calculate tumor volume using the formula: (Length x Width²)/2.

• At the end of the study, euthanize the mice and collect primary tumors, lungs, and lymph nodes for further analysis (e.g., IHC, ELISA).

Colorectal Cancer Liver Metastasis Model (Intrasplenic Injection)

Materials:

• Murine colorectal cancer cells (e.g., MoCR)

• Male CBA mice[1]

• Anesthetic

• Surgical tools

• Sutures or wound clips

Protocol:

• Prepare a single-cell suspension of the colorectal cancer cells at a concentration of 5 x 10^4 cells per 50 µL in sterile PBS.[1]

• Anesthetize the mouse and make a small incision on the left flank to expose the spleen.

• Slowly inject the cell suspension into the spleen.[3][5]

• Perform a splenectomy to prevent the growth of a primary tumor in the spleen.[1][5]

• Suture the incision.

• Begin daily treatment with vehicle or SAR131675 one day post-tumor induction.[9]

• Monitor the mice for signs of tumor development.

• At predetermined endpoints (e.g., 10, 16, and 22 days), euthanize the mice and harvest the livers to assess tumor burden.[9]

Immunohistochemistry (IHC) for Tumor Vasculature and Lymphatics

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor sections (5 µm)

• Primary antibodies:

  • Anti-CD31 (PECAM-1) for blood vessels

  • Anti-LYVE-1 for lymphatic vessels

• HRP-conjugated secondary antibody

• DAB substrate kit

• Hematoxylin counterstain

• Antigen retrieval solution (e.g., citrate (B86180) buffer, pH 6.0)

Protocol:

• Deparaffinize and rehydrate the FFPE tumor sections.

• Perform antigen retrieval by heating the slides in the appropriate buffer.

• Block endogenous peroxidase activity with 3% hydrogen peroxide.

• Block non-specific antibody binding with a blocking serum.

• Incubate the sections with the primary antibody (e.g., anti-CD31 or anti-LYVE-1) at the optimal dilution overnight at 4°C.

• Wash the slides and incubate with the HRP-conjugated secondary antibody.

• Develop the signal using a DAB substrate kit.

• Counterstain with hematoxylin.

• Dehydrate and mount the slides.

• Analyze the stained sections under a microscope to assess microvessel density (MVD) and lymphatic vessel density (LVD).

ELISA for VEGFR-3 in Tumor Lysates

Materials:

• Tumor tissue

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• VEGFR-3 ELISA kit

• Microplate reader

Protocol:

• Homogenize the collected tumor tissue in lysis buffer on ice.

• Centrifuge the homogenate and collect the supernatant (tumor lysate).

• Determine the total protein concentration of the lysate.

• Follow the manufacturer's instructions for the VEGFR-3 ELISA kit.[11][12] This typically involves:

  • Adding standards and diluted tumor lysates to the antibody-coated microplate.

  • Incubating with a biotinylated detection antibody.

  • Adding a streptavidin-HRP conjugate.

  • Adding a TMB substrate and stopping the reaction.

• Read the absorbance at 450 nm using a microplate reader.

• Calculate the concentration of VEGFR-3 in the tumor lysates based on the standard curve and normalize to the total protein concentration.

Experimental Workflow and Logical Relationships

The following diagram outlines the general workflow for a preclinical xenograft study evaluating SAR131675.

General workflow for SAR131675 xenograft studies.

References

• 1. Animals and experimental model of colorectal liver metastasis [bio-protocol.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Comparison of Colorectal Cancer in Differentially Established Liver Metastasis Models | Anticancer Research [ar.iiarjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Advanced Animal Model of Colorectal Metastasis in Liver: Imaging Techniques and Properties of Metastatic Clones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mouse Models for Tumor Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 4T1 Syngeneic Murine Model - Altogen Labs [altogenlabs.com]
• 9. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Establishment of a murine breast tumor model by subcutaneous or orthotopic implantation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. raybiotech.com [raybiotech.com]
• 12. mybiosource.com [mybiosource.com]

Application Notes and Protocols for (Rac)-SAR131675: Long-Term Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the long-term storage and stability of (Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3). Adherence to these protocols is crucial for ensuring the compound's integrity and obtaining reliable experimental results.

Overview of (Rac)-SAR131675

(Rac)-SAR131675 is a small molecule inhibitor of the VEGFR-3 tyrosine kinase, playing a critical role in research related to lymphangiogenesis, cancer, and metastatic processes.[1][2] It selectively targets VEGFR-3, with significantly less activity towards VEGFR-1 and VEGFR-2.[3][4] The compound's efficacy is dependent on its chemical stability, which can be compromised by improper storage and handling.

Long-Term Storage Recommendations

Proper storage is essential to maintain the stability and activity of (Rac)-SAR131675. The following table summarizes the recommended storage conditions for both the solid compound and solutions.

Form	Storage Temperature	Recommended Duration	Notes
Solid (Powder)	-20°C	≥ 4 years[1]	Protect from moisture. The compound is typically supplied as a crystalline solid.[1]
3 years[3][5]
4°C	2 years[6]	For shorter-term storage.
Solution in DMSO	-80°C	1 year[3][5]	Aliquot to avoid repeated freeze-thaw cycles. Use fresh, anhydrous DMSO as moisture can reduce solubility.[5]
6 months[6]
-20°C	1 month[5][6]	For short-term use.

Experimental Protocol: Stability Assessment of (Rac)-SAR131675

This protocol outlines a general procedure for assessing the long-term stability of (Rac)-SAR131675 under various conditions. It is based on established guidelines for stability testing of small molecule drugs.[7][8]

3.1. Objective

To evaluate the stability of (Rac)-SAR131675 over time under defined storage conditions and to identify potential degradation products.

3.2. Materials

• (Rac)-SAR131675 (solid)

• HPLC-grade solvents (e.g., acetonitrile (B52724), methanol, water)

• Buffers of various pH values

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector

• Environmental chambers with controlled temperature and humidity

• Photostability chamber

3.3. Experimental Workflow

Fig 1. Experimental workflow for stability testing of (Rac)-SAR131675.

3.4. Procedure

• Preparation of Stock Solutions: Prepare a stock solution of (Rac)-SAR131675 in a suitable solvent (e.g., DMSO) at a known concentration.

• Sample Aliquoting: Aliquot the stock solution into multiple vials for each storage condition and time point to avoid repeated freeze-thaw cycles. For solid-state stability, weigh and store the powder in individual vials.

• Storage Conditions:

  • Long-Term Stability: Store samples at the recommended temperature of -20°C.

  • Accelerated Stability: To predict long-term stability, store samples at elevated temperatures and humidity, for example, 40°C with 75% relative humidity (RH).

  • Forced Degradation (Stress Testing): To identify potential degradation products and pathways, expose the compound to stress conditions such as:

    • Acidic and basic hydrolysis (e.g., 0.1 N HCl, 0.1 N NaOH)

    • Oxidation (e.g., 3% H₂O₂)

    • Thermal stress (e.g., 60°C)

    • Photostability (exposure to light according to ICH Q1B guidelines)

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 24, and 36 months for long-term studies).

• Analytical Method: Use a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method.

  • Column: A C18 reverse-phase column is often suitable for small molecules.

  • Mobile Phase: A gradient of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: UV detection at a wavelength where (Rac)-SAR131675 has maximum absorbance (λmax ≈ 230, 257, 328, 340 nm).[1]

• Data Analysis:

  • Calculate the percentage of the remaining (Rac)-SAR131675 at each time point relative to the initial time point (T=0).

  • Identify and quantify any degradation products. The appearance of new peaks or a decrease in the main peak area indicates degradation.

  • Determine the shelf-life, which is the time it takes for the concentration of the active substance to decrease to a certain percentage (e.g., 90%) of its initial value.

Signaling Pathway of (Rac)-SAR131675

(Rac)-SAR131675 is a selective inhibitor of the VEGFR-3 signaling pathway. This pathway is crucial for the development and maintenance of the lymphatic system (lymphangiogenesis). In pathological conditions such as cancer, activation of this pathway can promote tumor growth and metastasis.[2][9]

Mechanism of Action:

• Ligand Binding: The ligands VEGF-C or VEGF-D bind to the extracellular domain of VEGFR-3 on lymphatic endothelial cells.

• Receptor Dimerization and Autophosphorylation: Ligand binding induces receptor dimerization and the activation of its intracellular tyrosine kinase domain, leading to autophosphorylation of specific tyrosine residues.

• Downstream Signaling: The phosphorylated receptor acts as a docking site for various signaling proteins, activating downstream pathways such as the PLCγ-PKC-ERK and PI3K-Akt pathways. These pathways promote cell survival, proliferation, and migration.

• Inhibition by (Rac)-SAR131675: (Rac)-SAR131675 acts as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the VEGFR-3 tyrosine kinase domain.[5] This prevents autophosphorylation and subsequent activation of downstream signaling, thereby inhibiting lymphangiogenesis.

Fig 2. VEGFR-3 signaling pathway and inhibition by (Rac)-SAR131675.

Conclusion

The stability and integrity of (Rac)-SAR131675 are paramount for its use in research and drug development. Adherence to the recommended storage conditions of -20°C for the solid form and -80°C for solutions in DMSO is critical for long-term preservation. The provided stability testing protocol offers a framework for researchers to validate the compound's quality over time. Understanding its mechanism of action as a selective VEGFR-3 inhibitor allows for its precise application in studying and potentially treating diseases driven by lymphangiogenesis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (Rac)-SAR131675 | VEGFR | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 8. pharmtech.com [pharmtech.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (Rac)-SAR131675 in Primary Cell Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key regulator of lymphangiogenesis.[1][2] This tyrosine kinase receptor, upon activation by its ligands VEGF-C and VEGF-D, plays a crucial role in the development, proliferation, migration, and survival of lymphatic endothelial cells (LECs).[3][4] Dysregulation of the VEGF-C/VEGF-D/VEGFR-3 signaling axis is implicated in various pathological conditions, including tumor metastasis.[4][5] (Rac)-SAR131675 has demonstrated significant antilymphangiogenic, antitumoral, and antimetastatic activities in preclinical models, primarily through the inhibition of VEGFR-3.[6][7] These application notes provide detailed protocols for utilizing (Rac)-SAR131675 to inhibit VEGFR-3 in primary cell cultures, particularly primary human lymphatic endothelial cells (HLECs).

Mechanism of Action

(Rac)-SAR131675 selectively inhibits the tyrosine kinase activity of VEGFR-3, thereby blocking its autophosphorylation and the subsequent activation of downstream signaling pathways.[6][8] Key pathways affected include the Phosphoinositide 3-kinase (PI3K)/Akt and the Mitogen-activated protein kinase (MAPK)/Extracellular signal-regulated kinase (ERK) cascades, which are critical for cell survival, proliferation, and migration.[3]

Data Presentation

Table 1: In Vitro Inhibitory Activity of (Rac)-SAR131675

Target/Assay	Cell Type	IC50 Value	Reference
VEGFR-3 Tyrosine Kinase Activity	Cell-free	20 nM	[6]
VEGFR-3 Autophosphorylation	HEK cells	45 nM	[6][8]
VEGF-C-induced HLEC Proliferation	Primary HLECs	~20 nM	[5][6]
VEGF-D-induced HLEC Proliferation	Primary HLECs	~20 nM	[5][6]
VEGF-C-induced HLEC Survival	Primary HLECs	14 nM	[7]
VEGF-D-induced HLEC Survival	Primary HLECs	17 nM	[1][7]
VEGF-A-induced HLEC Survival	Primary HLECs	664 nM	[1][7]
VEGFR-2 Tyrosine Kinase Activity	Cell-free	235 nM
VEGFR-1 Tyrosine Kinase Activity	Cell-free	>3,000 nM

Mandatory Visualizations

References

• 1. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. regmednet.com [regmednet.com]
• 3. Suppression of lymphangiogenesis in human lymphatic endothelial cells by simultaneously blocking VEGF-C and VEGF-D/VEGFR-3 with norcantharidin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Assays Using Primary Embryonic Mouse Lymphatic Endothelial Cells Uncover Key Roles for FGFR1 Signalling in Lymphangiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. VEGF signaling pathway - Proteopedia, life in 3D [proteopedia.org]
• 6. The physiological and pathological functions of VEGFR3 in cardiac and lymphatic development and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. VEGFR3 Modulates Vascular Permeability by Controlling VEGF/VEGFR2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. VEGF Receptor 3 Antibody | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Flow Cytometry Analysis with (Rac)-SAR131675 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing flow cytometry to analyze the effects of (Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3). This document outlines the mechanism of action of SAR131675, its impact on intracellular signaling pathways, and detailed protocols for assessing its activity using flow cytometry.

Introduction to (Rac)-SAR131675

(Rac)-SAR131675 is a selective tyrosine kinase inhibitor targeting VEGFR-3.[1][2] VEGFR-3 is a key receptor in lymphangiogenesis (the formation of lymphatic vessels) and is also implicated in tumor angiogenesis and inflammation.[3][4][5] Its primary ligands are VEGF-C and VEGF-D.[3][6] Upon ligand binding, VEGFR-3 dimerizes and autophosphorylates, initiating downstream signaling cascades, principally the PI3K-Akt and MAPK-ERK pathways, which regulate cell proliferation, migration, and survival.[3][7][8] SAR131675 acts as an ATP-competitive inhibitor, effectively blocking the kinase activity of VEGFR-3 and subsequent signaling events.[9]

Mechanism of Action and Target Pathways

SAR131675 demonstrates high selectivity for VEGFR-3, with moderate activity against VEGFR-2.[1] Inhibition of VEGFR-3 by SAR131675 has been shown to suppress the proliferation and migration of lymphatic endothelial cells and to reduce tumor-associated macrophage infiltration.[1][9][10] Flow cytometry is a powerful tool to dissect these effects at a single-cell level, allowing for the quantification of pathway inhibition and the characterization of cellular responses to the drug.

A primary application of flow cytometry in this context is to measure the phosphorylation status of downstream signaling proteins, such as Erk, in response to VEGF-C stimulation in the presence or absence of SAR131675. This "phospho-flow" technique provides a direct readout of the inhibitor's efficacy.

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations (IC50) of SAR131675 from various in vitro assays.

Assay	Target	Cell Type/System	IC50 (nmol/L)	Reference
Kinase Activity	Recombinant human VEGFR-3	Cell-free	23	[1][11]
Autophosphorylation	VEGFR-3	HEK cells (overexpressing VEGFR-3)	30-50	[1][9]
Cell Survival (VEGFC-induced)	Endogenous VEGFR-3	Primary human lymphatic cells	14	[9]
Cell Survival (VEGFD-induced)	Endogenous VEGFR-3	Primary human lymphatic cells	17	[9]
Cell Migration (VEGFC-induced)	Endogenous VEGFR-3	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	< 30	[9]
Erk Phosphorylation (VEGFC-induced)	Endogenous VEGFR-3	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	~30	[9]
Kinase Activity	Recombinant human VEGFR-2	Cell-free	235	[11][12]
Autophosphorylation	VEGFR-2	PAE cells (overexpressing VEGFR-2)	~280	[11][12]
Cell Survival (VEGFA-induced)	Endogenous VEGFR-2	Primary human lymphatic cells	664	[9][12]

Visualizing the Signaling Pathway and Experimental Workflow

To better understand the mechanism of SAR131675 and the experimental approach, the following diagrams are provided.

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Caption: Experimental workflow for phospho-flow analysis of SAR131675 activity.

Experimental Protocols

Protocol 1: Phospho-Flow Cytometry Analysis of Erk Phosphorylation

This protocol details the steps to measure the inhibition of VEGF-C-induced Erk phosphorylation by (Rac)-SAR131675 in human lymphatic microvascular endothelial cells (HLMVEC) or other relevant cell types expressing VEGFR-3.

Materials:

• HLMVEC or other target cells

• Complete cell culture medium

• Basal medium (e.g., EBM-2) with 0.1% FBS

• Recombinant human VEGF-C

• (Rac)-SAR131675

• DMSO (vehicle control)

• Phosphate Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% formaldehyde (B43269) in PBS)

• Permeabilization Buffer (e.g., ice-cold 90% methanol)

• Staining Buffer (e.g., PBS with 0.5% BSA)

• Fluorochrome-conjugated anti-phospho-Erk1/2 (p44/42 MAPK) antibody

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation:

  • Culture HLMVEC to 80-90% confluency.

  • Harvest cells and seed into a 6-well plate or suspension culture flasks.

  • Allow cells to adhere and recover overnight.

• Serum Starvation:

  • Aspirate the complete medium and wash the cells once with PBS.

  • Add basal medium with 0.1% FBS and incubate for 4-6 hours to reduce basal signaling.

• Inhibitor Treatment:

  • Prepare a stock solution of (Rac)-SAR131675 in DMSO.

  • Dilute SAR131675 to desired concentrations in basal medium. A concentration range of 1 nM to 1 µM is recommended to determine the IC50.

  • Include a vehicle control (DMSO only).

  • Pre-incubate the cells with the different concentrations of SAR131675 or vehicle for 1-2 hours at 37°C.

• Stimulation:

  • Prepare a working solution of VEGF-C in basal medium. A final concentration of 100 ng/mL is a common starting point.

  • Add VEGF-C to the inhibitor-treated wells. Include an unstimulated control (no VEGF-C).

  • Incubate for the optimal time to induce Erk phosphorylation (typically 5-15 minutes at 37°C). This should be determined empirically.

• Fixation:

  • Immediately stop the stimulation by adding an equal volume of pre-warmed Fixation Buffer to the cell suspension or directly to the wells.

  • Incubate for 10-15 minutes at room temperature.

  • Gently collect the cells and transfer them to flow cytometry tubes.

  • Centrifuge, discard the supernatant, and wash once with PBS.

• Permeabilization:

  • Resuspend the cell pellet in a small volume of PBS.

  • While vortexing gently, add ice-cold 90% methanol (B129727) to permeabilize the cells.

  • Incubate on ice for 30 minutes.

• Antibody Staining:

  • Wash the cells twice with Staining Buffer to remove the methanol.

  • Resuspend the cell pellet in 100 µL of Staining Buffer containing the anti-phospho-Erk1/2 antibody at the manufacturer's recommended dilution.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Wash the cells twice with Staining Buffer.

• Data Acquisition:

  • Resuspend the final cell pellet in 300-500 µL of Staining Buffer.

  • Acquire data on a flow cytometer, collecting a sufficient number of events (e.g., 10,000-20,000 cells).

• Data Analysis:

  • Gate on the single-cell population.

  • Analyze the median fluorescence intensity (MFI) of the phospho-Erk signal for each treatment condition.

  • Calculate the percentage of inhibition of Erk phosphorylation for each SAR131675 concentration relative to the VEGF-C stimulated control.

  • Plot the dose-response curve and determine the IC50 value.

Protocol 2: Cell Viability and Proliferation Assay

This protocol can be adapted for flow cytometry to assess the effect of SAR131675 on cell viability and proliferation in the presence of VEGFR-3 ligands.

Materials:

• Target cells (e.g., primary human lymphatic endothelial cells)

• Complete culture medium and basal medium

• VEGF-C or VEGF-D

• (Rac)-SAR131675

• Cell proliferation dye (e.g., CFSE) or a viability dye (e.g., Propidium Iodide)

• Flow cytometer

Procedure:

• Cell Labeling (for proliferation):

  • If measuring proliferation, label cells with a proliferation dye like CFSE according to the manufacturer's protocol prior to treatment.

• Cell Treatment:

  • Seed cells in a multi-well plate.

  • Treat cells with various concentrations of SAR131675 in the presence or absence of a constant concentration of VEGF-C or VEGF-D.

  • Incubate for a period appropriate for cell division (e.g., 48-72 hours).

• Cell Harvesting and Staining (for viability):

  • Harvest the cells from each well.

  • If measuring viability, stain with a viability dye like Propidium Iodide just before flow cytometry analysis.

• Data Acquisition and Analysis:

  • Acquire data on a flow cytometer.

  • For proliferation, analyze the dilution of the CFSE dye as a measure of cell division.

  • For viability, quantify the percentage of live (viability dye-negative) and dead (viability dye-positive) cells.

  • Determine the effect of SAR131675 on ligand-induced proliferation and survival.

Conclusion

Flow cytometry is an invaluable technique for the preclinical evaluation of (Rac)-SAR131675. The protocols outlined here provide a framework for quantifying the inhibitor's potency in blocking VEGFR-3 signaling and its subsequent effects on cell physiology. These methods can be adapted for various cell types and are crucial for understanding the mechanism of action of this and other targeted therapies in drug development.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 7. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleck.co.jp [selleck.co.jp]
• 12. selleckchem.com [selleckchem.com]

Application Notes and Protocols: (Rac)-SAR131675 in Combination Cancer Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-SAR131675 is a potent and highly selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1] Primarily involved in lymphangiogenesis, the VEGF-C/VEGF-D/VEGFR-3 signaling axis is increasingly recognized for its role in tumor progression, metastasis, and immune evasion.[1][2] SAR131675 inhibits VEGFR-3 tyrosine kinase activity with an IC50 of approximately 20-23 nM and VEGFR-3 autophosphorylation in cells with an IC50 of around 45 nM.[1][3] While it has moderate activity against VEGFR-2, it is highly selective over a wide range of other kinases, making it a specific tool for interrogating the role of VEGFR-3.[1]

The anti-tumor activity of SAR131675 is not primarily due to direct cytotoxicity to cancer cells but rather through the modulation of the tumor microenvironment.[1] Key mechanisms include:

• Inhibition of Lymphangiogenesis: By blocking VEGFR-3 signaling in lymphatic endothelial cells, SAR131675 can inhibit the formation of new lymphatic vessels, a critical route for tumor metastasis to lymph nodes.[1]

• Modulation of Tumor-Associated Macrophages (TAMs): SAR131675 has been shown to reduce the infiltration of pro-tumoral, M2-polarized TAMs, which are known to express VEGFR-3 and contribute to tumor growth, angiogenesis, and immunosuppression.[1][4]

• Reduction of Myeloid-Derived Suppressor Cells (MDSCs): Treatment with SAR131675 can prevent the accumulation of immunosuppressive MDSCs in the blood and spleen of tumor-bearing mice, further alleviating the immunosuppressive tumor microenvironment.[4]

These mechanisms provide a strong rationale for combining SAR131675 with other cancer therapies, such as targeted therapies, immunotherapies, and conventional chemotherapy, to achieve synergistic or additive anti-tumor effects. This document provides an overview of preclinical data and detailed protocols for evaluating (Rac)-SAR131675 in combination settings.

Data Presentation: Preclinical Efficacy of SAR131675

The following tables summarize the quantitative data on the in vitro and in vivo efficacy of SAR131675 as a single agent. This data serves as a baseline for designing and interpreting combination studies.

Table 1: In Vitro Activity of SAR131675

Assay Type	Cell Line / Target	Ligand	IC50	Reference
Kinase Activity	Recombinant hVEGFR-3-TK	ATP	~23 nM	[3]
Autophosphorylation	HEK cells overexpressing VEGFR-3	-	~45 nM	[1]
Cell Survival	Human Lymphatic Endothelial Cells	VEGFC	~14 nM	[3]
Cell Survival	Human Lymphatic Endothelial Cells	VEGFD	~17 nM	[3]
Erk Phosphorylation	Human Lymphatic Endothelial Cells	VEGFC	~30 nM	[3]
Kinase Activity	Recombinant hVEGFR-2-TK	ATP	~235 nM	[3]
Autophosphorylation	PAE cells expressing VEGFR-2	VEGFA	~239 nM	[3]

Table 2: In Vivo Monotherapy Efficacy of SAR131675

Tumor Model	Dosing	Primary Endpoint	Result	Reference
4T1 Mammary Carcinoma	100 mg/kg/day, oral	Tumor Volume Reduction	45% inhibition	[4]
4T1 Mammary Carcinoma	100 mg/kg/day, oral	Reduction in Splenomegaly	Significant reduction	[4]
RIP1-Tag2 Pancreatic Neuroendocrine Tumor	100 mg/kg/day, oral	Tumor Burden Reduction	62% decrease	[5]
RIP1-Tag2 Pancreatic Neuroendocrine Tumor	100 mg/kg/day, oral	Increased Median Survival	From 13 to 15 weeks	[5]
Colorectal Cancer Liver Metastasis	120 mg/kg/day, oral	Tumor Burden Reduction	84% inhibition	[2]

Signaling Pathways and Combination Rationale

The anti-tumor effects of SAR131675 are mediated by its impact on the tumor microenvironment. The diagrams below illustrate the targeted signaling pathway and the rationale for combination therapies.

Figure 1: (Rac)-SAR131675 mechanism of action on the VEGFR-3 signaling pathway.

Combination Therapy Application Note 1: Dual Blockade of VEGFR-3 and FGFR in Cholangiocarcinoma

Rationale: Fibroblast Growth Factor Receptor (FGFR) signaling is a known driver in a subset of intrahepatic cholangiocarcinomas (iCCA). Both FGFR and VEGFR-3 pathways can independently promote lymphangiogenesis. Preclinical studies suggest that while single-agent inhibition of either pathway is partially effective, dual blockade with SAR131675 and an FGFR inhibitor (e.g., infigratinib) can almost completely abrogate lymphangiogenesis, leading to a synergistic anti-tumor effect. This combination also has the potential to remodel the tumor immune microenvironment by downregulating PD-L1 expression on lymphatic endothelial cells.

Figure 2: Rationale for combining SAR131675 with an FGFR inhibitor in iCCA.

Experimental Protocols: SAR131675 and FGFR Inhibitor Combination

1. In Vitro Lymphatic Endothelial Cell (LEC) Assays

• Objective: To assess the synergistic effect of SAR131675 and an FGFR inhibitor on LEC proliferation, migration, and tube formation.

• Cell Lines: Primary Human Lymphatic Endothelial Cells (LECs).

• Reagents:

  • (Rac)-SAR131675 (stock solution in DMSO)

  • FGFR Inhibitor (e.g., Infigratinib, stock solution in DMSO)

  • Recombinant human VEGF-C and FGF-2

  • Endothelial Cell Growth Medium

  • Matrigel Basement Membrane Matrix

  • Cell proliferation assay kit (e.g., CCK-8)

  • Transwell migration chambers (8 µm pore size)

• Protocol:

  • Proliferation Assay:

    • Seed LECs in 96-well plates at 5,000 cells/well.

    • After 24 hours, starve cells in basal medium with 0.5% FBS for 6 hours.

    • Treat cells with a matrix of SAR131675 and FGFR inhibitor concentrations in the presence of VEGF-C (e.g., 50 ng/mL) and FGF-2 (e.g., 20 ng/mL). Include single-agent and vehicle controls.

    • Incubate for 48-72 hours.

    • Assess cell viability using a CCK-8 or similar assay.

    • Calculate synergy using the Combination Index (CI) method (Chou-Talalay).

  • Migration Assay:

    • Coat the underside of Transwell inserts with fibronectin.

    • Seed starved LECs in the upper chamber in basal medium.

    • Add basal medium containing VEGF-C and FGF-2, along with the drug combinations, to the lower chamber.

    • Incubate for 6-12 hours.

    • Fix and stain the migrated cells on the lower surface of the membrane.

    • Count migrated cells in several high-power fields.

  • Tube Formation Assay:

    • Coat wells of a 96-well plate with Matrigel and allow to solidify.

    • Seed LECs (1.5 x 10^4 cells/well) onto the Matrigel in medium containing VEGF-C, FGF-2, and the drug combinations.

    • Incubate for 6-18 hours.

    • Capture images and quantify tube formation (e.g., total tube length, number of junctions) using imaging software (e.g., ImageJ).

2. In Vivo Cholangiocarcinoma Xenograft Model

• Objective: To evaluate the in vivo efficacy of SAR131675 and FGFR inhibitor combination on tumor growth and lymphangiogenesis.

• Animal Model: Immunocompromised mice (e.g., BALB/c nude).

• Tumor Model: Subcutaneous or orthotopic implantation of a human cholangiocarcinoma cell line with an FGFR2 fusion.

• Treatment Groups:

  • Vehicle Control

  • SAR131675 (e.g., 100 mg/kg, daily, oral gavage)

  • FGFR Inhibitor (dose and schedule as per literature for the specific inhibitor)

  • SAR131675 + FGFR Inhibitor

• Protocol:

  • Implant tumor cells into the mice.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups.

  • Administer treatments as scheduled for a defined period (e.g., 21-28 days).

  • Monitor tumor volume (caliper measurements) and body weight 2-3 times per week.

  • At the end of the study, euthanize mice and harvest tumors.

  • Analysis:

    • Compare tumor growth inhibition (TGI) across groups.

    • Perform immunohistochemistry (IHC) on tumor sections for markers of lymphangiogenesis (e.g., LYVE-1, Podoplanin), proliferation (Ki-67), and apoptosis (cleaved Caspase-3).

Combination Therapy Application Note 2: Enhancing Immunotherapy with SAR131675

Rationale: The efficacy of immune checkpoint inhibitors (ICIs), such as anti-PD-1/PD-L1 antibodies, is often limited by an immunosuppressive tumor microenvironment. Myeloid-derived suppressor cells (MDSCs) and tumor-associated macrophages (TAMs) are key contributors to this immunosuppression. SAR131675 has been shown to reduce the accumulation of MDSCs and M2-like TAMs, both of which express VEGFR-3.[4] By alleviating this myeloid-mediated suppression, SAR131675 can potentially "reprogram" the tumor microenvironment to be more favorable for a T-cell-mediated anti-tumor immune response, thereby synergizing with ICIs. A similar VEGFR-3 inhibitor, EVT801, has shown synergistic activity with anti-PD-1 therapy in preclinical models.[6]

Figure 3: Logic for combining SAR131675 with anti-PD-1 immunotherapy.

Experimental Protocol: SAR131675 and Anti-PD-1 Combination

• Objective: To determine if SAR131675 enhances the efficacy of anti-PD-1 therapy in a syngeneic mouse tumor model.

• Animal Model: Syngeneic mouse model (e.g., CT26 or 4T1 in BALB/c mice).

• Reagents:

  • (Rac)-SAR131675 formulated for oral gavage.

  • Anti-mouse PD-1 antibody (e.g., clone RMP1-14).

  • Isotype control antibody.

• Treatment Groups:

  • Vehicle + Isotype Control Ab

  • SAR131675 + Isotype Control Ab

  • Vehicle + Anti-PD-1 Ab

  • SAR131675 + Anti-PD-1 Ab

• Protocol:

  • Implant tumor cells (e.g., 1 x 10^5 4T1 cells) into the mammary fat pad of female BALB/c mice.

  • Begin treatment when tumors reach a mean volume of 50-100 mm³.

  • Administer SAR131675 daily by oral gavage (e.g., 100 mg/kg).

  • Administer anti-PD-1 antibody (e.g., 10 mg/kg) or isotype control by intraperitoneal (i.p.) injection twice a week.

  • Continue treatment for 2-3 weeks, monitoring tumor volume and body weight.

  • At the end of the study, or at intermediate time points, harvest tumors, spleens, and draining lymph nodes for analysis.

  • Analysis:

    • Primary Endpoint: Compare tumor growth inhibition and overall survival between groups.

    • Flow Cytometry: Prepare single-cell suspensions from tumors and spleens. Analyze immune cell populations, including:

      • Myeloid cells: CD45+, CD11b+, Gr-1+, F4/80+ (to identify MDSCs and TAMs).

      • T-cells: CD45+, CD3+, CD4+, CD8+.

      • T-cell activation/exhaustion markers: PD-1, TIM-3, Granzyme B, IFN-γ.

    • Immunohistochemistry (IHC): Analyze tumor sections for CD8+ T-cell infiltration.

Figure 4: Experimental workflow for testing SAR131675 with anti-PD-1 therapy.

Combination Therapy Application Note 3: Combination with Chemotherapy

Rationale: Some chemotherapeutic agents, such as paclitaxel (B517696), can induce an immunogenic form of cell death and modulate the tumor microenvironment. However, a host response to chemotherapy can sometimes be counterproductive, promoting tumor relapse and metastasis. Studies have shown that chemotherapy can induce macrophage-mediated lymphangiogenesis in a VEGFR-3-dependent manner.[7] This provides a strong rationale for combining SAR131675 with chemotherapy to block this pro-metastatic escape mechanism. By inhibiting chemotherapy-induced lymphangiogenesis and suppressing myeloid cells, SAR131675 may enhance the efficacy of cytotoxic agents.

Experimental Design: A similar in vivo experimental design as described for immunotherapy can be employed. A standard-of-care chemotherapy agent relevant to the chosen tumor model (e.g., paclitaxel for a breast cancer model) would be used in place of the anti-PD-1 antibody.

• Treatment Groups:

  • Vehicle + Chemo Vehicle

  • SAR131675 + Chemo Vehicle

  • Vehicle + Chemotherapy

  • SAR131675 + Chemotherapy

• Key Endpoints:

  • Tumor growth inhibition and survival.

  • Assessment of metastasis (e.g., lung colony counts for the 4T1 model).

  • IHC for lymphangiogenesis (LYVE-1) in the tumor.

  • Flow cytometry to assess myeloid cell populations (MDSCs, TAMs) in response to the combination treatment.

Conclusion

(Rac)-SAR131675, through its specific inhibition of VEGFR-3 and subsequent modulation of the tumor microenvironment, represents a promising candidate for combination cancer therapy. Its ability to inhibit lymphangiogenesis and reduce immunosuppressive myeloid cell populations provides a strong mechanistic basis for synergy with targeted therapies, immunotherapies, and conventional chemotherapy. The protocols and data presented here offer a framework for the preclinical evaluation of (Rac)-SAR131675 in novel combination strategies, with the ultimate goal of developing more effective treatments for metastatic and immune-resistant cancers.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Macrophage-Induced Lymphangiogenesis and Metastasis following Paclitaxel Chemotherapy Is Regulated by VEGFR3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring (Rac)-SAR131675 Efficacy in 3D Culture Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Rac)-SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3] The designation "(Rac)" indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers.[1] Its primary mechanism of action is the inhibition of VEGFR-3 autophosphorylation and downstream signaling, which plays a crucial role in lymphangiogenesis (the formation of lymphatic vessels).[2][3] (Rac)-SAR131675 also exhibits moderate activity against VEGFR-2, a key mediator of angiogenesis (the formation of new blood vessels).[2][3] This dual activity makes it a compound of interest for cancer therapy, as it has the potential to inhibit tumor growth and metastasis by disrupting both the lymphatic and blood supply to the tumor.[3] Notably, (Rac)-SAR131675 has been shown to reduce the infiltration of tumor-associated macrophages (TAMs), which are implicated in creating an immunosuppressive tumor microenvironment.[3]

Three-dimensional (3D) cell culture models, such as tumor spheroids, offer a more physiologically relevant system for evaluating the efficacy of anti-cancer drugs compared to traditional 2D monolayer cultures.[4] These models recapitulate key aspects of the tumor microenvironment, including cell-cell and cell-matrix interactions, nutrient and oxygen gradients, and drug penetration barriers, which can significantly influence therapeutic responses.[4]

These application notes provide detailed protocols for assessing the efficacy of (Rac)-SAR131675 in various 3D culture models, including monoculture tumor spheroids and more complex co-culture systems incorporating lymphatic endothelial cells and macrophages.

Mechanism of Action: VEGFR-3 Signaling Pathway

(Rac)-SAR131675 exerts its effects by inhibiting the VEGFR-3 signaling pathway. The diagram below illustrates the key components of this pathway and the point of inhibition by (Rac)-SAR131675.

VEGFR-3 Signaling Pathway and Inhibition

Experimental Protocols

Protocol 1: Measuring Efficacy in Monoculture Tumor Spheroids

This protocol outlines the steps to assess the direct cytotoxic and anti-proliferative effects of (Rac)-SAR131675 on tumor cells grown as 3D spheroids.

1.1. Spheroid Formation

• Materials:

  • Cancer cell line of interest (e.g., HT-29, A549)

  • Complete cell culture medium

  • Ultra-low attachment (ULA) 96-well round-bottom plates

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

• Procedure:

  • Culture cancer cells to 80-90% confluency in a standard tissue culture flask.

  • Harvest cells using Trypsin-EDTA and neutralize with complete medium.

  • Centrifuge the cell suspension, resuspend the pellet in fresh medium, and perform a cell count.

  • Dilute the cell suspension to a final concentration of 1,000-5,000 cells per 100 µL (this may require optimization for each cell line).

  • Dispense 100 µL of the cell suspension into each well of a ULA 96-well plate.

  • Centrifuge the plate at 300 x g for 10 minutes to facilitate cell aggregation.

  • Incubate the plate at 37°C and 5% CO₂. Spheroids should form within 2-4 days.

1.2. (Rac)-SAR131675 Treatment and Growth Analysis

• Materials:

  • (Rac)-SAR131675 stock solution (dissolved in DMSO)

  • Complete cell culture medium

  • Microscope with imaging capabilities

• Procedure:

  • Prepare serial dilutions of (Rac)-SAR131675 in complete medium. A suggested starting concentration range is 0.1 µM to 100 µM. Include a DMSO vehicle control.

  • Once spheroids have formed and are compact, carefully add 100 µL of the diluted compound to each well (for a final volume of 200 µL).

  • Image the spheroids at regular intervals (e.g., every 48 hours) for 7-14 days.

  • Measure the diameter of the spheroids using image analysis software and calculate the volume (Volume = 4/3 * π * (diameter/2)³).

  • Plot spheroid growth curves for each treatment condition.

1.3. Endpoint Viability Assay (CellTiter-Glo® 3D)

• Materials:

  • CellTiter-Glo® 3D Cell Viability Assay kit

  • Opaque-walled 96-well plates

  • Luminometer

• Procedure:

  • At the end of the treatment period, allow the spheroid plate to equilibrate to room temperature for 30 minutes.

  • Add a volume of CellTiter-Glo® 3D Reagent to each well equal to the volume of the medium (200 µL).

  • Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate at room temperature for an additional 25 minutes to stabilize the luminescent signal.

  • Transfer the lysate to an opaque-walled 96-well plate.

  • Measure luminescence using a luminometer.

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

1.4. Western Blot Analysis of VEGFR-3 Phosphorylation

• Materials:

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibodies: anti-phospho-VEGFR-3, anti-total-VEGFR-3, anti-β-actin

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate and imaging system

• Procedure:

  • Collect spheroids from each treatment group.

  • Wash with cold PBS and lyse the spheroids in cold lysis buffer.

  • Determine protein concentration using a BCA assay.

  • Perform SDS-PAGE, transfer to a PVDF membrane, and block.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect chemiluminescence and quantify band intensities. Normalize phospho-VEGFR-3 to total VEGFR-3.

Protocol 2: Measuring Anti-Lymphangiogenic and Anti-Angiogenic Efficacy in Co-culture Spheroids

This protocol describes a co-culture model of tumor spheroids with lymphatic endothelial cells (LECs) and/or human umbilical vein endothelial cells (HUVECs) to assess the anti-lymphangiogenic and anti-angiogenic effects of (Rac)-SAR131675.

2.1. Co-culture Spheroid Formation

• Materials:

  • Cancer cell line

  • LECs and/or HUVECs (can be fluorescently labeled for easier visualization)

  • Appropriate culture media for all cell types

  • Extracellular matrix (e.g., Matrigel® or Collagen Type I)

  • ULA 96-well plates

• Procedure:

  • Harvest and count cancer cells and endothelial cells separately.

  • Prepare a mixed cell suspension at a desired ratio (e.g., 1:1 cancer cells to endothelial cells).

  • Seed the mixed cell suspension into ULA 96-well plates as described in Protocol 1.1.

  • After 24 hours, embed the spheroids in an extracellular matrix by adding a layer of diluted Matrigel® or collagen.

  • Incubate for an additional 4 days to allow for endothelial cell organization and sprouting.[5]

2.2. (Rac)-SAR131675 Treatment and Sprouting Analysis

• Procedure:

  • Treat the co-culture spheroids with (Rac)-SAR131675 as described in Protocol 1.2.

  • Image the spheroids at regular intervals using fluorescence microscopy to visualize endothelial cell sprouting.

  • Quantify the anti-lymphangiogenic/anti-angiogenic effect by measuring the number and cumulative length of sprouts originating from the spheroid surface.[6]

Protocol 3: Assessing the Effect on Macrophage Infiltration in Co-culture Spheroids

This protocol details a tri-culture model to investigate the impact of (Rac)-SAR131675 on the infiltration and polarization of macrophages within the tumor microenvironment.

3.1. Tri-culture Spheroid Formation and Macrophage Infiltration

• Materials:

  • Cancer cell line

  • LECs and/or HUVECs

  • Monocytes (e.g., THP-1 cell line or primary monocytes) differentiated into M0 macrophages

  • Appropriate culture media

• Procedure:

  • Form co-culture spheroids of cancer cells and endothelial cells as described in Protocol 2.1.

  • Differentiate monocytes into M0 macrophages according to standard protocols.

  • Add a suspension of M0 macrophages to the wells containing the established co-culture spheroids.

  • Incubate for 3-7 days to allow for macrophage infiltration into the spheroids.[7]

3.2. (Rac)-SAR131675 Treatment and Macrophage Analysis

• Procedure:

  • Treat the tri-culture spheroids with (Rac)-SAR131675.

  • At the end of the treatment period, collect the spheroids.

  • For quantification of infiltration, dissociate the spheroids into single cells and perform flow cytometry using macrophage-specific markers (e.g., CD68, CD163).

  • For spatial analysis, fix, embed, and section the spheroids for immunohistochemistry or immunofluorescence staining of macrophage markers.

  • To assess macrophage polarization (M1 vs. M2), analyze the expression of markers such as CD86 (M1) and CD206 (M2) by flow cytometry or immunofluorescence.[8][9]

Experimental Workflow Diagrams

Monoculture Spheroid Experimental Workflow

References

• 1. Buy SAR131675 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-Dimensional Culture Systems for Anti-Cancer Compound Profiling and High-Throughput Screening Reveal Increases in EGFR Inhibitor-Mediated Cytotoxicity Compared to Monolayer Culture Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. corning.com [corning.com]
• 6. Three-dimensional Angiogenesis Assay System using Co-culture Spheroids Formed by Endothelial Colony Forming Cells and Mesenchymal Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Macrophage infiltration in 3D cancer spheroids to recapitulate the TME and unveil interactions within cancer cells and macrophages to modulate chemotherapeutic drug efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting (Rac)-SAR131675 insolubility in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Rac)-SAR131675, focusing on its solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: I am having difficulty dissolving (Rac)-SAR131675 in my aqueous buffer. Is this expected?

A1: Yes, this is a common challenge. (Rac)-SAR131675 has low solubility in aqueous solutions. It is considered practically insoluble or only slightly soluble in water and ethanol (B145695) (< 1 mg/mL).[1] Its chemical structure lends itself to better solubility in organic solvents like dimethyl sulfoxide (B87167) (DMSO).

Q2: What is the recommended solvent for preparing a stock solution of (Rac)-SAR131675?

A2: The recommended solvent for preparing a stock solution is high-purity dimethyl sulfoxide (DMSO). (Rac)-SAR131675 exhibits excellent solubility in DMSO, with concentrations of 70-100 mg/mL being achievable.[1][2] For optimal dissolution, sonication is recommended.[1] It is also noted that using fresh, moisture-free DMSO can prevent a reduction in solubility.[3]

Q3: My experimental protocol requires a low concentration of DMSO. How can I prepare a working solution in an aqueous buffer?

A3: To prepare a working solution in an aqueous buffer, first dissolve the (Rac)-SAR131675 in a minimal amount of DMSO to create a high-concentration stock solution. Then, perform a serial dilution of the DMSO stock into your aqueous buffer to reach the desired final concentration. It is crucial to add the DMSO stock to the aqueous buffer slowly while vortexing or stirring to prevent precipitation.

Q4: Even after following the dilution protocol, I observe precipitation of the compound. What can I do?

A4: If you observe precipitation, consider the following troubleshooting steps:

• Decrease the final concentration: The concentration of (Rac)-SAR131675 in your final aqueous solution may be too high. Try working with a lower concentration.

• Adjust the pH: The solubility of some compounds can be pH-dependent. For SAR131675, a solubility of 70 mg/mL in DMSO was achieved when the pH was adjusted to 2 with HCl.[1] While this was in DMSO, pH adjustment of your aqueous buffer might also have an effect, though this should be tested empirically.

• Incorporate co-solvents or surfactants: For in vivo studies, a formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been used to achieve a 2 mg/mL solution.[1] You could explore similar formulation strategies for your in vitro experiments, ensuring compatibility with your assay.

• Use sonication: After dilution, sonicating the final working solution may help to redissolve any minor precipitates.[1]

Solubility Data

The following table summarizes the reported solubility of SAR131675 in various solvents.

Solvent	Concentration (mg/mL)	Molar Equivalent (mM)	Notes
DMSO	100	279.03
DMSO	72	200.89	Use fresh DMSO as moisture can reduce solubility.[3]
DMSO (pH 2 with HCl)	70	195.32	Sonication is recommended.[1]
Chloroform	30	Not specified
Ethanol	< 1	Insoluble or slightly soluble
Water	< 1	Insoluble or slightly soluble
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	2	5.58	In vivo formulation. Sonication is recommended.[1]

Experimental Protocols

Protocol 1: Preparation of a (Rac)-SAR131675 Stock Solution in DMSO

Materials:

• (Rac)-SAR131675 powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator bath

Procedure:

• Weigh the desired amount of (Rac)-SAR131675 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add 279.03 µL of DMSO to 10 mg of (Rac)-SAR131675, assuming a molecular weight of 358.39 g/mol ).

• Vortex the solution vigorously for 1-2 minutes.

• If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes, or until the solution is clear.

• Store the stock solution at -20°C or -80°C for long-term storage. It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a (Rac)-SAR131675 Working Solution in Aqueous Buffer

Materials:

• (Rac)-SAR131675 stock solution in DMSO

• Desired aqueous buffer (e.g., PBS, cell culture medium)

• Sterile conical tubes or vials

• Vortex mixer

Procedure:

• Warm the (Rac)-SAR131675 DMSO stock solution and the aqueous buffer to room temperature.

• Add the required volume of the aqueous buffer to a sterile tube.

• While vortexing the aqueous buffer, slowly add the required volume of the (Rac)-SAR131675 DMSO stock solution to achieve the final desired concentration. Note: The final concentration of DMSO should be kept as low as possible and a vehicle control with the same DMSO concentration should be included in your experiments.

• Continue to vortex for another 30-60 seconds to ensure thorough mixing.

• Visually inspect the solution for any signs of precipitation. If precipitation is observed, refer to the troubleshooting guide.

• Use the freshly prepared working solution immediately for your experiments.

Visual Guides

Caption: Troubleshooting workflow for (Rac)-SAR131675 insolubility.

Caption: Simplified VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

References

• 1. SAR131675 | VEGFR | TargetMol [targetmol.com]
• 2. Buy SAR131675 [smolecule.com]
• 3. selleckchem.com [selleckchem.com]

(Rac)-SAR131675 off-target effects in cellular models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (Rac)-SAR131675 in cellular models.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of (Rac)-SAR131675?

(Rac)-SAR131675 is a potent and selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1] It blocks the autophosphorylation of VEGFR-3 and downstream signaling pathways involved in lymphangiogenesis.

Q2: What are the known off-target effects of (Rac)-SAR131675?

The most well-characterized off-target effect of SAR131675 is the moderate inhibition of VEGFR-2.[1] It has very little activity against VEGFR-1 and has been shown to be highly selective against a broad panel of other kinases.[1]

Q3: Why was the preclinical development of SAR131675 terminated?

The development of SAR131675 was discontinued (B1498344) during preclinical stages due to unspecified "adverse metabolic effects".[2] While the specific details of these effects are not publicly available, it is known that other tyrosine kinase inhibitors, including those targeting VEGFR, can be associated with metabolic alterations such as changes in glucose and lipid metabolism.[3][4]

Q4: What are the expected effects of SAR131675 in cellular models?

In cellular models, SAR131675 is expected to:

• Inhibit the proliferation and survival of lymphatic endothelial cells (LECs) stimulated with VEGF-C or VEGF-D.[1]

• Reduce VEGF-C-induced migration of endothelial cells.

• Inhibit the phosphorylation of downstream signaling molecules like Erk.[5]

• Potentially impact cellular metabolism, including glycolysis, due to its effects on the PI3K/Akt/mTOR signaling pathway.

Q5: At what concentration should I use SAR131675 in my experiments?

The optimal concentration of SAR131675 will depend on the cell type and the specific assay. Based on published data, effective concentrations typically range from 20 nM to 100 nM for inhibiting VEGFR-3-mediated effects in cell culture.[1] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No inhibition of cell proliferation/migration observed.	Cell line does not express sufficient levels of VEGFR-3.	Confirm VEGFR-3 expression in your cell line using techniques like Western blot, flow cytometry, or qPCR.
Compound inactivity.	Ensure the compound has been stored correctly and prepare fresh stock solutions. Test the activity of your SAR131675 stock on a known VEGFR-3-dependent cell line as a positive control.
Suboptimal assay conditions.	Optimize ligand concentration (VEGF-C/D) and incubation time. Ensure the chosen endpoint is appropriate for measuring the desired effect.
Unexpected cell death or cytotoxicity.	High compound concentration.	Perform a dose-response experiment to determine the IC50 for your cell line and use concentrations at or below this value for functional assays.
Off-target effects.	Although SAR131675 is selective, at high concentrations, off-target kinase inhibition could lead to cytotoxicity. Consider using a lower concentration or a structurally different VEGFR-3 inhibitor as a control.
Variability in experimental results.	Inconsistent cell culture conditions.	Maintain consistent cell passage number, seeding density, and serum concentrations.
Compound precipitation.	Ensure complete solubilization of SAR131675 in the recommended solvent (e.g., DMSO) before diluting in culture medium. Visually inspect for any precipitation.
Unexpected changes in cellular metabolism (e.g., altered glucose uptake, lactate (B86563) production).	On-target effect on VEGFR-3 signaling.	The VEGFR-3 pathway can influence cellular metabolism through downstream effectors like PI3K/Akt. This may be an expected outcome of treatment.
Off-target effects on metabolic kinases.	While less likely given its selectivity, consider that other tyrosine kinase inhibitors have been shown to affect metabolic pathways.[3][4]
Class-related metabolic effects.	As a VEGFR inhibitor, SAR131675 may induce metabolic changes observed with other drugs in this class, such as alterations in lipid metabolism.[6]

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of (Rac)-SAR131675

Target/Process	Cell Line/System	IC50 Value	Reference
VEGFR-3 Tyrosine Kinase	Cell-free assay	23 nM	[1]
VEGFR-3 Autophosphorylation	HEK cells	45 nM	[1]
VEGFR-2 Tyrosine Kinase	Cell-free assay	235 nM
VEGF-C-induced LEC Proliferation	Primary Human LECs	~20 nM	[1]
VEGF-D-induced LEC Proliferation	Primary Human LECs	~20 nM	[1]

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate overnight.

• Compound Treatment: Prepare serial dilutions of (Rac)-SAR131675 in culture medium. Replace the existing medium with 100 µL of the medium containing the desired concentrations of the compound or vehicle control (e.g., DMSO). Incubate for 24-72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Endothelial Cell Migration Assay (Transwell Assay)

• Insert Preparation: Coat the top of an 8 µm pore size Transwell insert with an appropriate extracellular matrix protein (e.g., fibronectin).

• Cell Seeding: Seed endothelial cells (e.g., HUVECs or LECs) in the upper chamber in serum-free medium.

• Chemoattractant and Inhibitor Addition: In the lower chamber, add medium containing a chemoattractant (e.g., VEGF-C) and the desired concentration of (Rac)-SAR131675 or vehicle control.

• Incubation: Incubate for 4-24 hours at 37°C.

• Cell Removal: Remove non-migrated cells from the upper surface of the membrane with a cotton swab.

• Staining and Visualization: Fix and stain the migrated cells on the bottom of the membrane with a suitable stain (e.g., crystal violet or DAPI).

• Quantification: Count the number of migrated cells in several fields of view under a microscope.

Mandatory Visualizations

Caption: VEGFR-3 signaling pathway and the point of inhibition by SAR131675.

Caption: Experimental workflow for determining cell viability using the MTT assay.

Caption: A logical workflow for troubleshooting common experimental issues.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Endocrine side effects of broad-acting kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. erc.bioscientifica.com [erc.bioscientifica.com]
• 4. Expert opinion on the metabolic complications of new anticancer therapies: Tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of (Rac)-SAR131675 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of (Rac)-SAR131675 in solution. Adherence to these guidelines is crucial for ensuring the compound's stability and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-SAR131675 and what is its mechanism of action?

(Rac)-SAR131675 is the racemic form of SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) with an IC50 of 23 nM.[1] It functions by blocking the tyrosine kinase activity of VEGFR-3, thereby inhibiting lymphangiogenesis, the formation of lymphatic vessels.[2] While highly selective for VEGFR-3, it also shows moderate activity against VEGFR-2.[1]

Q2: What are the primary causes of (Rac)-SAR131675 degradation in solution?

Based on the 1,8-naphthyridine (B1210474) core structure of SAR131675, the primary degradation pathways are:

• Hydrolysis: The amide and other functional groups in the molecule can be susceptible to hydrolysis, a reaction with water that can be catalyzed by acidic or basic conditions.[3][4]

• Oxidation: The nitrogen atoms within the naphthyridine ring and other electron-rich parts of the molecule are prone to oxidation, especially when exposed to air and light.[3][4]

• Photodegradation: Exposure to light, particularly UV light, can induce photochemical reactions that lead to the breakdown of the compound.[3][4]

Q3: How should I prepare a stock solution of (Rac)-SAR131675?

It is recommended to prepare a high-concentration stock solution in a suitable organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a common choice due to the high solubility of SAR131675 in it.[5]

• Recommended Solvent: Anhydrous (dry) DMSO. Moisture in DMSO can contribute to hydrolysis.

• Procedure:

  • Allow the vial of solid (Rac)-SAR131675 to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of the compound.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., 10 mM).

  • Vortex or sonicate gently until the compound is fully dissolved. Gentle warming (e.g., 37°C) can be applied if necessary, but avoid excessive heat.[6]

Q4: What are the optimal storage conditions for (Rac)-SAR131675 solutions?

Proper storage is critical to maintain the integrity of the compound.

• Stock Solutions (in DMSO):

  • Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[5]

  • Store aliquots at -20°C or -80°C for long-term stability.[6]

  • Protect from light by using amber vials or by wrapping the vials in aluminum foil.[5]

• Aqueous Working Solutions:

  • Prepare fresh for each experiment from the frozen stock solution.

  • Avoid storing compounds in aqueous buffers for extended periods, as this increases the risk of hydrolysis.

Q5: My (Rac)-SAR131675 solution has precipitated. What should I do?

Precipitation can occur, especially when diluting a DMSO stock solution into an aqueous buffer.

• Check Solvent Concentration: Ensure the final concentration of DMSO in your aqueous solution is low (typically below 0.5%) to maintain solubility and minimize solvent-induced effects on your experiment.[7]

• Gentle Warming and Sonication: Briefly warming the solution to 37°C or using a sonicator bath can help redissolve the precipitate.

• Fresh Preparation: If precipitation persists, it is best to prepare a fresh working solution.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of (Rac)-SAR131675 in solution.

Problem	Possible Cause	Troubleshooting Steps
Loss of biological activity or inconsistent results	Chemical degradation of the compound.	1. Verify Stock Solution Integrity: If possible, analyze the stock solution using HPLC to check for degradation products. 2. Prepare Fresh Solutions: Always prepare fresh working solutions from a properly stored, single-use aliquot of the stock solution. 3. Review Handling Procedures: Ensure that the compound is not being exposed to excessive light, non-neutral pH, or repeated freeze-thaw cycles.
Cloudiness or precipitation in the working solution	Poor solubility in the aqueous buffer.	1. Lower Final DMSO Concentration: Ensure the final percentage of DMSO is minimal. 2. Use a Different Buffer: Some buffer components can affect solubility. Consider trying an alternative buffer system. 3. Prepare Intermediate Dilutions: Instead of a single large dilution, perform serial dilutions to ease the transition from the organic stock to the aqueous buffer.
Color change in the stock solution	Oxidation or other chemical degradation.	1. Discard the Solution: A change in color is a strong indicator of degradation. Do not use the solution. 2. Prepare Fresh Stock: Make a new stock solution from the solid compound. 3. Inert Gas Overlay: For highly sensitive compounds, consider overlaying the stock solution with an inert gas like argon or nitrogen before capping and freezing to prevent oxidation.

Quantitative Data on Stability

While specific public data on the stability of (Rac)-SAR131675 is limited, the following table provides a hypothetical representation of stability data for a similar small molecule inhibitor under various conditions, as would be determined by a stability-indicating HPLC method.

Table 1: Hypothetical Stability of a 10 mM DMSO Stock Solution of a Small Molecule Inhibitor

Storage Condition	Time Point	Purity (%)	Degradation Products (%)
-80°C (Protected from Light)	0 months	99.8	< 0.2
6 months	99.5	< 0.5
12 months	99.2	0.8
-20°C (Protected from Light)	0 months	99.8	< 0.2
6 months	98.5	1.5
12 months	97.1	2.9
4°C (Protected from Light)	0 months	99.8	< 0.2
1 month	95.3	4.7
3 months	88.7	11.3
Room Temperature (Light Exposure)	0 hours	99.8	< 0.2
24 hours	85.2	14.8
72 hours	65.4	34.6
Repeated Freeze-Thaw Cycles (-20°C to RT)	1 Cycle	99.6	0.4
5 Cycles	97.0	3.0
10 Cycles	93.5	6.5

Experimental Protocols

Protocol 1: Preparation of (Rac)-SAR131675 Stock Solution

Objective: To prepare a stable, high-concentration stock solution of (Rac)-SAR131675.

Materials:

• (Rac)-SAR131675 solid powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or clear tubes to be wrapped in foil

• Vortex mixer

• Sonicator (optional)

Procedure:

• Bring the vial of solid (Rac)-SAR131675 to room temperature.

• Weigh the required amount of the compound in a sterile environment.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution thoroughly until the solid is completely dissolved. If necessary, sonicate for short intervals or warm gently to 37°C.

• Aliquot the stock solution into single-use volumes in light-protected tubes.

• Label each aliquot with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -80°C.

Protocol 2: Forced Degradation Study to Assess Stability

Objective: To identify potential degradation products and pathways for (Rac)-SAR131675 under stress conditions.

Materials:

• (Rac)-SAR131675 stock solution (10 mM in DMSO)

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• pH meter

Procedure:

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M HCl.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • At various time points, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute it for HPLC analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M NaOH.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 8 hours).

  • At various time points, withdraw a sample, neutralize it with 0.1 M HCl, and dilute it for HPLC analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with 3% H₂O₂.

  • Incubate at room temperature, protected from light, for a defined period (e.g., 12 hours).

  • At various time points, withdraw a sample and dilute it for HPLC analysis.

• Photodegradation:

  • Expose a solution of (Rac)-SAR131675 to a light source (e.g., UV lamp) for a defined period.

  • Keep a control sample in the dark under the same conditions.

  • Analyze both the exposed and control samples by HPLC.

• Thermal Degradation:

  • Incubate a solution of (Rac)-SAR131675 at an elevated temperature (e.g., 80°C) for a defined period.

  • Analyze samples at various time points by HPLC.

Data Analysis:

• Monitor the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products over time.

Visualizations

Caption: Simplified signaling pathway of VEGFR-3 and the inhibitory action of (Rac)-SAR131675.

Caption: Recommended experimental workflow for handling (Rac)-SAR131675.

Caption: Troubleshooting flowchart for issues with (Rac)-SAR131675 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Interpreting unexpected results with (Rac)-SAR131675

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers interpret unexpected results during experiments with (Rac)-SAR131675.

Important Note on Target Specificity: Current scientific literature identifies (Rac)-SAR131675 as a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3][4] It is not reported to be a direct inhibitor of the Transient Receptor Potential Canonical 6 (TRPC6) channel. This guide is structured into two parts to address potential areas of inquiry:

• Part 1: Interpreting Unexpected Results with (Rac)-SAR131675 as a VEGFR-3 Inhibitor.

• Part 2: General Troubleshooting for TRPC6 Channel Inhibitor Experiments, as initial interest may have been related to this channel class.

Part 1: Interpreting Unexpected Results with (Rac)-SAR131675 (a VEGFR-3 Inhibitor)

This section focuses on troubleshooting experiments related to the known biological functions of SAR131675, such as its effects on lymphangiogenesis, tumor growth, and immune cell modulation.

Frequently Asked Questions (FAQs)

Question 1: Why am I not observing the expected anti-proliferative effects of SAR131675 on my cancer cell line in vitro?

Answer: This is an expected result. SAR131675 is not a direct cytotoxic or cytostatic agent and has been shown to have no antiproliferative activity on a wide panel of tumor and primary cells in vitro.[1][4] Its anti-tumor effects are primarily observed in vivo and are attributed to its anti-lymphangiogenic activity and modulation of the tumor microenvironment, such as reducing the infiltration of tumor-associated macrophages (TAMs).[4][5]

Question 2: My in vivo tumor model shows a significant reduction in tumor growth, but immunohistochemistry (IHC) for VEGFR-3 expression on tumor cells is unchanged. Is the compound not working?

Answer: The compound is likely working as expected. SAR131675 functions by inhibiting the activity (autophosphorylation) of the VEGFR-3 tyrosine kinase, not by altering the expression level of the VEGFR-3 protein.[5][6] Therefore, you would expect to see downstream effects of VEGFR-3 inhibition (like reduced lymph vessel density or altered immune cell populations) without a change in total VEGFR-3 protein levels as measured by standard IHC.[5]

Question 3: I am observing unexpected changes in immune cell populations in my in vivo model after SAR131675 treatment. Is this an off-target effect?

Answer: Not necessarily. Beyond its role in lymphangiogenesis, VEGFR-3 is expressed on various immune cells, including TAMs.[4][7] SAR1316675 has been shown to reduce the infiltration of F4/80+ macrophages and modulate T-cell populations within the tumor microenvironment.[4][5][7] Observed changes in myeloid and lymphoid cell populations could be a direct consequence of VEGFR-3 inhibition on these cells.

Question 4: I'm seeing variability in the anti-metastatic efficacy of SAR131675 between different tumor models. What could be the cause?

Answer: Variability in efficacy can be attributed to several factors related to the specific tumor model:

• Dependence on Lymphangiogenesis: Models that are highly dependent on lymphatic vessels for metastasis will likely show a more robust response.

• VEGFR-3 Ligand Expression: The expression levels of VEGFR-3 ligands (VEGF-C and VEGF-D) in the tumor microenvironment can influence the degree of VEGFR-3 signaling and, consequently, the efficacy of its inhibition.[3]

• Immune Microenvironment: The composition and role of the immune infiltrate, particularly TAMs, can differ significantly between models, impacting the immunomodulatory effects of the inhibitor.

Question 5: Development of SAR131675 was reportedly terminated due to adverse metabolic effects. What were they and could they affect my experiment?

Answer: While the specific details of the adverse metabolic effects that led to the termination of preclinical development are not extensively detailed in the provided search results, one source mentions this termination.[1] For researchers using this compound, it is crucial to monitor for unexpected systemic effects in animal models, such as changes in weight, glucose levels, or lipid profiles, especially in long-term studies.[8][9] These effects could potentially confound experimental results if not properly monitored and controlled for.

Data Summary Tables

Table 1: In Vitro Potency of SAR131675

Assay Type	Target/Process	Cell Type/System	IC50 Value
Kinase Activity	Recombinant Human VEGFR-3	Cell-free	23 nM
Autophosphorylation	VEGFR-3	HEK Cells	45 nM
Cell Proliferation	VEGFC-induced	Primary Human Lymphatic Cells	~20 nM
Cell Survival	VEGFC-induced	Human Lymphatic Microvascular Cells (HLMVCs)	14 nM
Cell Survival	VEGFD-induced	Human Lymphatic Microvascular Cells (HLMVCs)	17 nM
Kinase Activity	Recombinant Human VEGFR-2	Cell-free	235 nM
Autophosphorylation	VEGFR-2	PAE Cells	239 nM
Kinase Activity	Recombinant Human VEGFR-1	Cell-free	>3 µM

Data compiled from multiple sources.[2][4][6]

Table 2: Summary of Key In Vivo Effects of SAR131675

Model	Treatment Dose	Key Finding	Reference
4T1 Mammary Carcinoma	30-100 mg/kg/day	Reduced tumor growth, lymph node invasion, and lung metastasis.	[4][6]
RIP1-Tag2 Pancreatic Neuroendocrine Tumor	100 mg/kg/day	Reduced number of angiogenic islets and tumor volume.	[6]
Colorectal Cancer Liver Metastasis	Not Specified	84% inhibition of tumor growth; altered immune cell composition.	[5]

| db/db Diabetic Nephropathy | Diet-containing | Ameliorated dyslipidemia, albuminuria, and renal inflammation. |[3][8][9] |

Experimental Protocols

Protocol 1: VEGFR-3 Autophosphorylation Assay in HEK Cells

• Cell Culture and Transfection: Culture Human Embryonic Kidney (HEK) cells in appropriate media. Transfect cells with a vector expressing human VEGFR-3 using a suitable transfection reagent.

• Compound Treatment: 24 hours post-transfection, treat the cells with 100 µM orthovanadate for 1 hour. Harvest and count the cells. Distribute the cell suspension into tubes containing various concentrations of SAR131675.

• Incubation and Lysis: Incubate the cells with the compound for 30 minutes. Stop the reaction and lyse the cells to extract proteins.

• Analysis: Quantify the level of phosphorylated VEGFR-3 and total VEGFR-3 using a specific ELISA or Western blot analysis.

• Data Interpretation: Calculate the IC50 value by plotting the percentage of inhibition of VEGFR-3 phosphorylation against the log concentration of SAR131675.

This protocol is adapted from methodologies described in the literature.[6]

Protocol 2: In Vivo Tumor Growth and Metastasis Model (4T1 Mammary Carcinoma)

• Tumor Cell Implantation: Inject 4T1 murine mammary carcinoma cells into the mammary fat pad of female Balb/c mice.

• Treatment Administration: Once tumors are established, randomize mice into control (vehicle) and treatment groups. Administer SAR131675 daily via oral gavage at desired doses (e.g., 30 mg/kg and 100 mg/kg).

• Tumor Growth Monitoring: Measure tumor volume with calipers every few days throughout the study.

• Endpoint Analysis: At the end of the study (e.g., day 21), euthanize the mice. Excise the primary tumor, lungs, and axillary lymph nodes.

• Metastasis Quantification: Weigh the primary tumor. Count the number of visible metastatic nodules on the surface of the lungs. Analyze lymph nodes for metastatic burden using histology or molecular markers.

• Immunohistochemistry: Process a portion of the primary tumor for IHC analysis of markers like LYVE-1 (lymphatic vessels) and F4/80 (macrophages) to assess the biological effects of the compound.

This protocol is based on in vivo studies performed with SAR131675.[4][6]

Diagrams

Caption: VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Part 2: General Troubleshooting for TRPC6 Channel Inhibitor Experiments

This section provides general guidance for researchers encountering issues in experiments designed to test inhibitors of the TRPC6 channel.

Frequently Asked Questions (FAQs)

Question 1: My calcium imaging results with a putative TRPC6 inhibitor are inconsistent between experiments. What are the common causes?

Answer: Inconsistency in calcium imaging assays is a frequent challenge.[10] Key factors to investigate include:

• Cell Health: Ensure cells are healthy, within a consistent passage number range, and not overly confluent, as these can alter channel expression and signaling.[11]

• Activator Stability: TRPC6 activators like OAG (1-oleoyl-2-acetyl-sn-glycerol) can be unstable. Prepare fresh activator solutions for each experiment.[10]

• Dye Loading: Optimize the concentration and loading time of your calcium-sensitive dye (e.g., Fluo-4 AM). Overloading can be cytotoxic, while underloading yields a poor signal-to-noise ratio.[10]

• Endogenous Channels: The host cells (even HEK293) may express endogenous channels that contribute to calcium influx. This can be tested using specific blockers or by using different charge carriers like Ba²⁺ or Sr²⁺.[10]

• Compound Solubility: Poor solubility of the inhibitor can lead to precipitation in aqueous assay media, reducing its effective concentration. Verify solubility and consider using a lower final DMSO concentration (<0.5%).[10][11]

Question 2: I'm performing patch-clamp electrophysiology, but I'm struggling to get stable recordings of TRPC6-mediated currents.

Answer: Stable patch-clamp recordings require precision. Common issues include:

• Poor Seal Formation: Ensure pipette tips are polished and the cell surface is clean. The osmolarity of your pipette and bath solutions should be matched to the cell type to prevent swelling or shrinking.[10]

• Low Channel Expression: If using a heterologous expression system, confirm TRPC6 expression levels via Western blot or qPCR. Low expression will result in very small currents that are difficult to resolve.[11]

• Channel Rundown: TRPC channels can exhibit "rundown," where activity decreases over time after achieving the whole-cell configuration. Include ATP and GTP in your internal pipette solution to help maintain channel activity.

Question 3: The dose-response curve for my TRPC6 inhibitor does not fit a standard sigmoidal model and has a low R² value.

Answer: A poor curve fit often points to issues with the assay setup:[11]

• Inappropriate Concentration Range: The tested concentrations may be too narrow and might not capture the full 0-100% inhibition range. Perform a wide-range pilot experiment with 10-fold dilutions to find the active range.[11]

• Low Signal-to-Background Ratio: The "window" of your assay (the difference between the fully activated and baseline signal) might be too small. Try optimizing the agonist concentration or cell number per well to maximize this window.[11]

• Off-Target Effects: At high concentrations, the inhibitor might exert off-target effects that confound the dose-response relationship.

Question 4: How can I confirm that the observed effect is truly due to TRPC6 inhibition and not an artifact?

Answer: Specificity is key. To validate your inhibitor's effect, you should:

• Use a Positive Control: Test a known, well-characterized TRPC6 inhibitor in parallel to validate your assay system.[11]

• Use a Negative Control: Test a structurally similar but inactive analog of your compound, if available.

• Confirm TRPC6 Expression: Use cells with confirmed TRPC6 expression and compare the results to a parental cell line that lacks the channel.[11]

• Use a Different Activator: If possible, try activating TRPC6 through a different mechanism to see if the inhibition holds.

Data Summary Tables

Table 3: Troubleshooting Inconsistent Calcium Imaging Data

Problem	Possible Cause	Recommended Solution
High well-to-well variability	Inconsistent cell number or health.	Use a cell counter for accurate plating; ensure even cell distribution and monitor confluency.
No response to activator	Degraded activator; low channel expression.	Prepare fresh activator solution; verify TRPC6 expression with Western blot/qPCR.
High background signal	Dye leakage or cytotoxicity.	Reduce dye concentration or loading time; wash cells thoroughly after loading.
Drifting baseline	Temperature fluctuations; phototoxicity.	Allow the plate to equilibrate to reader temperature; reduce excitation light intensity or exposure time.

Information compiled from common laboratory practices and troubleshooting guides.[10][11]

Experimental Protocols

Protocol 3: Calcium Flux Assay for TRPC6 Inhibitor Screening

• Cell Plating: Seed HEK293 cells stably expressing human TRPC6 into black-walled, clear-bottom 96-well microplates. Culture overnight to allow for cell attachment.

• Dye Loading: Remove culture medium and wash cells once with an appropriate assay buffer (e.g., HBSS with 20 mM HEPES). Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's protocol (typically 30-60 minutes at 37°C). Wash gently to remove excess dye.

• Compound Preparation and Incubation: Prepare serial dilutions of the test inhibitor in assay buffer. Ensure the final DMSO concentration is constant and non-toxic (e.g., <0.5%). Add the inhibitor dilutions to the respective wells and incubate for a predetermined time (e.g., 15-30 minutes). Include vehicle-only (positive control) and no-agonist (negative control) wells.

• Signal Measurement: Place the plate in a fluorescent plate reader with an integrated fluidic dispenser.

  • Baseline: Record a stable baseline fluorescence for 1-2 minutes.

  • Activation: Inject a working concentration of a TRPC6 agonist (e.g., OAG) into all wells.

  • Peak Response: Continue measuring the fluorescent signal for 5-10 minutes to capture the peak calcium influx.

• Data Analysis: Calculate the response for each well (e.g., peak fluorescence minus baseline). Normalize the data by setting the average vehicle control response to 100% activity and the no-agonist control to 0% activity. Plot the normalized response against inhibitor concentration to determine the IC50.

This is a generalized protocol based on standard industry practices.[11]

Diagrams

Caption: A decision-making workflow for troubleshooting inconsistent TRPC6 inhibitor data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleck.co.jp [selleck.co.jp]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Specific Inhibition of the VEGFR-3 Tyrosine Kinase by SAR131675 Reduces Peripheral and Tumor Associated Immunosuppressive Myeloid Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: (Rac)-SAR131675 In Vivo Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing the potential toxicity of (Rac)-SAR131675 during in vivo experiments.

Troubleshooting Guides

Issue 1: Managing Potential Metabolic Adverse Events

While specific details on the metabolic toxicities of (Rac)-SAR131675 are not extensively published, "adverse metabolic effects" were cited as the reason for the termination of its preclinical development.[1][2] However, in a study on diabetic nephropathy in mice, SAR131675 was found to ameliorate dyslipidemia and reduce the accumulation of triglycerides and free fatty acids in the kidneys.[3] This suggests that the metabolic effects could be context-dependent. As a proactive measure, monitoring for metabolic changes observed with other tyrosine kinase inhibitors (TKIs) is recommended.[4][5]

Table 1: Troubleshooting Potential Metabolic Toxicities

Observed Issue	Potential Cause	Recommended Action
Hyperglycemia	Off-target effects on glucose metabolism pathways, a known class effect for some TKIs.[4][5]	- Establish baseline blood glucose levels before initiating treatment.- Monitor blood glucose levels regularly (e.g., weekly) throughout the study.- If significant hyperglycemia is observed, consider a dose reduction or temporary interruption of treatment.
Dyslipidemia (Hypercholesterolemia, Hypertriglyceridemia)	Alteration of lipid metabolism, as seen with other multi-targeted kinase inhibitors.[4][5]	- Measure baseline serum cholesterol and triglyceride levels.- Monitor lipid profiles at regular intervals during the experiment.- If abnormalities arise, evaluate the necessity of continuing at the current dosage.

Experimental Protocol: Monitoring Metabolic Parameters

• Baseline Measurement: Prior to the first administration of (Rac)-SAR131675, collect blood samples from all animals to establish baseline levels for glucose, total cholesterol, and triglycerides.

• Regular Monitoring: Throughout the study, collect blood samples at predetermined intervals (e.g., weekly or bi-weekly).

• Sample Analysis: Analyze blood samples using standard biochemical assays for glucose, cholesterol, and triglycerides.

• Data Evaluation: Compare on-treatment values to baseline and vehicle control groups. Statistically significant alterations may necessitate a modification of the experimental plan.

Issue 2: Cardiovascular and Common VEGFR Inhibitor-Associated Toxicities

As (Rac)-SAR131675 has moderate activity on VEGFR-2, it is prudent to monitor for toxicities common to the broader class of VEGFR inhibitors.[6] These can include hypertension, cardiac dysfunction, and gastrointestinal issues.[7][8][9][10][11]

Table 2: Troubleshooting Common VEGFR Inhibitor Toxicities

Observed Issue	Potential Cause	Recommended Action
Hypertension	Inhibition of VEGFR signaling can lead to decreased nitric oxide production and endothelial dysfunction, a known class effect of VEGFR inhibitors.[9][11]	- Acclimatize animals to blood pressure measurement procedures before the study begins.- Monitor blood pressure regularly (e.g., 2-3 times per week).- For significant, sustained hypertension, consider dose reduction.
Diarrhea	Direct effect on the gastrointestinal epithelium, a common side effect of many TKIs.[7]	- Monitor animal cages for signs of diarrhea.- Ensure animals have unrestricted access to hydration.- If severe, consider a temporary dose interruption and supportive care.
Fatigue/Lethargy	A common, non-specific side effect of TKI treatment.[7]	- Include regular cage-side observations in the experimental plan.- Note any significant changes in animal activity or behavior.- If severe, assess for other signs of toxicity and consider dose modification.
Cardiac Dysfunction	On-target and off-target effects on kinases relevant to cardiac function.[9]	- For long-term studies, consider baseline and end-of-study echocardiograms to assess cardiac function.- Monitor for signs of distress, such as labored breathing.

Experimental Protocol: Blood Pressure Monitoring in Rodents

• Acclimatization: For several days prior to the start of the experiment, place the animals in the restraint device used for tail-cuff plethysmography to acclimate them to the procedure.

• Baseline Measurement: Take 3-5 consecutive blood pressure readings per animal for 2-3 days before the first dose to establish a stable baseline.

• On-Treatment Monitoring: Measure blood pressure at a consistent time of day, 2-3 times per week.

• Data Analysis: Average the readings for each session and compare them to the baseline and vehicle control group. A sustained increase of >20-30 mmHg is generally considered significant.

Frequently Asked Questions (FAQs)

Q1: What were the specific "adverse metabolic effects" that led to the discontinuation of (Rac)-SAR131675 development?

A1: The available scientific literature states that the preclinical development of (Rac)-SAR131675 was terminated due to "adverse metabolic effects," but the specific details of these effects have not been publicly disclosed.[1][2] Therefore, a cautious approach involving the monitoring of general metabolic parameters is recommended.

Q2: Is (Rac)-SAR131675 cytotoxic?

A2: No, (Rac)-SAR131675 is not considered a cytotoxic or cytostatic agent. It did not show antiproliferative activity on a panel of 30 tumor and primary cells, indicating its high specificity for its target.[6]

Q3: What is the mechanism of action of (Rac)-SAR131675?

A3: (Rac)-SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[6] It also has moderate activity against VEGFR-2.[6] By inhibiting VEGFR-3, it blocks signaling pathways involved in lymphangiogenesis (the formation of lymphatic vessels).

Q4: How can I mitigate potential toxicities without compromising the efficacy of the compound?

A4: A common strategy for managing toxicities of tyrosine kinase inhibitors is a combination of proactive monitoring and adaptive dosing.[12][13][14] This can involve:

• Dose Interruption: Temporarily halting treatment to allow the animal to recover from acute toxicities.[13]

• Dose Reduction: Lowering the dose if toxicities are persistent or severe.[12] It is crucial to find a balance where the therapeutic effect is maintained while minimizing adverse events.

Q5: What are the known on-target effects of inhibiting VEGFR-3?

A5: The primary on-target effect of inhibiting VEGFR-3 is the suppression of lymphangiogenesis.[6] This has been shown to reduce lymph node invasion and metastasis in preclinical tumor models.[6] Additionally, VEGFR-3 is expressed on tumor-associated macrophages (TAMs), and its inhibition can reduce the infiltration of these immunosuppressive cells into the tumor microenvironment.[6][15]

Visualizations

Caption: Mechanism of action of (Rac)-SAR131675.

Caption: Workflow for managing in vivo toxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic adverse events of multitarget kinase inhibitors: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic adverse events of multitarget kinase inhibitors: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Understanding and managing toxicities of vascular endothelial growth factor (VEGF) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. VEGFR Tyrosine Kinase Inhibitors Linked to Increased Risk of Fatal Adverse Events - The ASCO Post [ascopost.com]
• 9. Cardiovascular Toxicity Induced by Vascular Endothelial Growth Factor Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Toxicity of Cancer Therapy: What the Cardiologist Needs to Know about Angiogenesis Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cardiovascular Toxicity Induced by Vascular Endothelial Growth Factor Inhibitors | MDPI [mdpi.com]
• 12. archive.cancerworld.net [archive.cancerworld.net]
• 13. m.youtube.com [m.youtube.com]
• 14. youtube.com [youtube.com]
• 15. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (Rac)-SAR131675 Dose-Response Curve Optimization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Rac)-SAR131675. Our goal is to help you optimize your dose-response experiments and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Rac)-SAR131675?

A1: (Rac)-SAR131675 is a potent and selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2] It functions by blocking the autophosphorylation of VEGFR-3 induced by its ligands, VEGF-C and VEGF-D.[3] This inhibition disrupts downstream signaling pathways that are crucial for lymphangiogenesis (the formation of lymphatic vessels). While highly selective for VEGFR-3, it shows moderate activity against VEGFR-2 and very little effect on VEGFR-1.[1][3]

Q2: What are the expected IC50 values for SAR131675?

A2: The half-maximal inhibitory concentration (IC50) values for SAR131675 can vary depending on the experimental system. Published data provides the following guidance:

Target/Assay	IC50 Value
VEGFR-3 (cell-free)	23 nM
VEGFR-3 autophosphorylation (HEK cells)	45 nM
VEGFR-2 (cell-free)	230-280 nM
VEGFR-1 (cell-free)	>1-3 µM
Human Lymphatic Cell Proliferation (VEGF-C/D induced)	~20 nM
Human Lymphatic Cell Survival (VEGF-C induced)	14 nM
Human Lymphatic Cell Survival (VEGF-D induced)	17 nM

Q3: In which cell lines can I expect to see an anti-proliferative effect with SAR131675?

A3: SAR131675 is not a general cytotoxic or cytostatic agent and does not typically show anti-proliferative activity in a broad range of tumor cell lines.[3][4] Its primary effect is on cells that depend on VEGFR-3 signaling, such as primary human lymphatic endothelial cells (LECs).[1][3] The anti-tumor effects observed in vivo are largely attributed to its anti-lymphangiogenic and anti-metastatic properties, as well as its impact on tumor-associated macrophages (TAMs).[3]

Q4: How should I prepare and store SAR131675?

A4: SAR131675 is typically supplied as a crystalline solid. For in vitro experiments, it is soluble in chloroform (B151607) (30 mg/mL).[2] For cell-based assays, it is common to prepare a concentrated stock solution in dimethyl sulfoxide (B87167) (DMSO). It is crucial to ensure the final DMSO concentration in your assay is non-toxic to your cells and consistent across all treatments. For in vivo studies, specific formulations with solvents like PEG300, Tween-80, and saline have been used.[4] To maintain stability, it is advisable to aliquot stock solutions and avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues encountered when generating a dose-response curve for (Rac)-SAR131675.

Issue 1: No observable dose-response effect.

• Possible Cause 1: Inappropriate cell line.

  • Troubleshooting Step: Confirm that your chosen cell line expresses VEGFR-3 and that its proliferation or survival is dependent on VEGFR-3 signaling. Consider using primary human lymphatic endothelial cells as a positive control.

• Possible Cause 2: Inactive compound.

  • Troubleshooting Step: Verify the integrity of your SAR131675 stock. Prepare a fresh stock solution and ensure proper storage conditions have been maintained.

• Possible Cause 3: Insufficient concentration range.

  • Troubleshooting Step: The IC50 for VEGFR-3 inhibition is in the low nanomolar range. Ensure your dose-response curve covers a broad range of concentrations, typically from picomolar to micromolar, to capture the full sigmoidal curve.

Issue 2: High variability between replicate wells.

• Possible Cause 1: Inconsistent cell seeding.

  • Troubleshooting Step: Ensure a uniform single-cell suspension before seeding. Check cell counts and viability before plating. Allow cells to adhere and distribute evenly before adding the compound.

• Possible Cause 2: Edge effects in multi-well plates.

  • Troubleshooting Step: To minimize evaporation and temperature gradients, avoid using the outer wells of the plate. Fill the outer wells with sterile media or PBS.

• Possible Cause 3: Inaccurate serial dilutions.

  • Troubleshooting Step: Prepare fresh serial dilutions for each experiment. Ensure thorough mixing at each dilution step.

Issue 3: Unexpected or inconsistent sigmoidal curve shape.

• Possible Cause 1: Compound precipitation at high concentrations.

  • Troubleshooting Step: Visually inspect the wells with the highest concentrations for any signs of precipitation. If necessary, adjust the solvent or the maximum concentration tested.

• Possible Cause 2: Off-target effects at high concentrations.

  • Troubleshooting Step: While SAR131675 is selective, very high concentrations may lead to off-target effects. Correlate your findings with data from more specific assays, such as a VEGFR-3 phosphorylation assay.

• Possible Cause 3: Assay interference.

  • Troubleshooting Step: Ensure that the compound itself does not interfere with your chosen readout method (e.g., absorbance, fluorescence, or luminescence of a viability dye). Run appropriate controls, including the compound in cell-free media.

Experimental Protocols

1. In Vitro VEGFR-3 Autophosphorylation Assay in HEK Cells

This protocol is designed to measure the direct inhibitory effect of SAR131675 on VEGFR-3 kinase activity within a cellular context.

• Cell Culture: Culture Human Embryonic Kidney (HEK) cells that are transiently or stably overexpressing human VEGFR-3.

• Cell Treatment:

  • Seed the VEGFR-3 expressing HEK cells in appropriate culture plates and allow them to adhere.

  • Starve the cells in serum-free media for 24 hours.

  • Pre-treat the cells with a range of (Rac)-SAR131675 concentrations for 1 hour.

  • Stimulate the cells with a pre-determined optimal concentration of VEGF-C for 10-15 minutes to induce VEGFR-3 autophosphorylation.

• Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• Analysis:

  • Analyze the levels of phosphorylated VEGFR-3 (pVEGFR-3) and total VEGFR-3 by Western blot or a specific ELISA.

  • Quantify the band intensities and normalize the pVEGFR-3 signal to the total VEGFR-3 signal.

  • Plot the normalized pVEGFR-3 levels against the logarithm of the SAR131675 concentration and fit a sigmoidal dose-response curve to determine the IC50.

2. Human Lymphatic Endothelial Cell (LEC) Proliferation Assay

This protocol assesses the functional effect of SAR131675 on the proliferation of primary cells that are dependent on VEGFR-3 signaling.

• Cell Culture: Culture primary Human Lymphatic Endothelial Cells (LECs) in specialized endothelial cell growth medium.

• Cell Seeding:

  • Plate the LECs in 96-well plates at a pre-optimized density.

  • Allow the cells to attach and enter a quiescent state by incubating in a low-serum (e.g., 0.1% FCS) medium for 24 hours.[5]

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of (Rac)-SAR131675 in low-serum medium.

  • Add the different concentrations of SAR131675 to the wells.

  • Stimulate proliferation by adding a pre-determined optimal concentration of VEGF-C or VEGF-D to the wells. Include an unstimulated control group.

• Incubation: Incubate the plates for a period that allows for sufficient cell division, typically 48-72 hours.

• Proliferation Readout:

  • Quantify cell proliferation using a suitable assay, such as a resazurin-based assay (e.g., CellTiter-Blue®) or by quantifying DNA content (e.g., CyQUANT®).

  • Measure the absorbance or fluorescence according to the assay manufacturer's instructions.

• Data Analysis:

  • Normalize the proliferation data to the vehicle-treated, growth factor-stimulated control.

  • Plot the normalized proliferation values against the logarithm of the SAR131675 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Simplified signaling pathway of VEGFR-3 and the inhibitory action of (Rac)-SAR131675.

Caption: Experimental workflow for generating a dose-response curve with (Rac)-SAR131675.

Caption: Troubleshooting decision tree for an absent dose-response effect with (Rac)-SAR131675.

References

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Addressing batch-to-batch variability of (Rac)-SAR131675

This technical support center provides guidance to researchers, scientists, and drug development professionals on addressing potential batch-to-batch variability of (Rac)-SAR131675. The information is presented in a question-and-answer format through troubleshooting guides and frequently asked questions to directly address specific issues that may be encountered during experimentation.

Troubleshooting Guide

Unexpected or inconsistent results in experiments involving (Rac)-SAR131675 can often be traced back to variations between different batches of the compound. This guide provides a structured approach to identifying and resolving such issues.

Table 1: Troubleshooting Batch-to-Batch Variability of (Rac)-SAR131675

Observed Issue	Potential Cause(s)	Recommended Action(s)
Inconsistent IC50 values in in vitro kinase assays	- Purity differences: The concentration of the active compound may vary between batches due to the presence of impurities. - Presence of inhibitors/activators: Contaminants could directly affect the kinase assay. - Compound degradation: Improper storage or handling may lead to reduced potency.	1. Verify Purity and Identity: Perform analytical tests such as HPLC/UPLC, Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy on each batch.[1][2] 2. Standardize Compound Handling: Ensure consistent dissolution, storage (-20°C or -80°C), and freeze-thaw cycles. 3. Perform Dose-Response Curve Comparison: Run a full dose-response curve for each new batch alongside a reference batch.
Variable effects on cellular proliferation or signaling pathways	- Differences in cell permeability: Physical properties like crystal form or particle size may differ, affecting uptake.[1] - Presence of cytotoxic impurities: Contaminants could be causing off-target effects. - Solubility issues: Incomplete solubilization can lead to lower effective concentrations.[3]	1. Check Solubility: Visually inspect for precipitation and consider performing a solubility test. 2. Characterize Physical Properties: If significant variability persists, consider analyses like X-ray powder diffraction (XRPD) to check for polymorphism. 3. Impurity Profiling: Use techniques like HPLC-MS to identify and quantify any impurities.[1][2]
Inconsistent in vivo efficacy or toxicity	- Variations in bioavailability: Differences in formulation or physical properties could alter absorption. - Presence of toxic metabolites or impurities: Contaminants could lead to unexpected adverse effects.	1. Review Certificate of Analysis (CoA): Compare the CoAs for different batches, paying close attention to purity and impurity profiles.[4] 2. Standardize Formulation: Use a consistent and well-documented procedure for preparing dosing solutions. 3. Conduct Pilot Bioequivalence Study: If feasible, perform a small-scale in vivo study to compare the pharmacokinetic and pharmacodynamic profiles of different batches.
Unexpected color or physical appearance of the compound	- Presence of colored impurities: Even trace amounts of certain impurities can affect appearance. - Degradation: The compound may have degraded due to exposure to light, heat, or moisture.	1. Do Not Use the Batch: Quarantine the material until its quality can be verified. 2. Request Analytical Data from Supplier: Contact the supplier for detailed analytical data for the specific batch. 3. Perform Confirmatory Testing: Independently verify the identity, purity, and integrity of the compound.

Experimental Protocols

To ensure consistent and reliable results, it is crucial to have standardized protocols for handling and validating (Rac)-SAR131675.

Protocol 1: Verification of (Rac)-SAR131675 Identity and Purity by LC-MS

Objective: To confirm the identity and determine the purity of a batch of (Rac)-SAR131675.

Materials:

• (Rac)-SAR131675 sample

• HPLC-grade acetonitrile (B52724) (ACN)

• HPLC-grade water

• Formic acid (FA)

• LC-MS system with a C18 column

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of (Rac)-SAR131675 in DMSO.

  • Dilute the stock solution to 10 µg/mL in a 50:50 mixture of ACN and water.

• LC-MS Conditions:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: Water with 0.1% FA

  • Mobile Phase B: ACN with 0.1% FA

  • Gradient: Start at 5% B, increase to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 2 minutes.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 2 µL

  • MS Detection: Electrospray ionization (ESI) in positive mode. Scan for the expected mass of (Rac)-SAR131675 (m/z = 359.17 for [M+H]⁺).

• Data Analysis:

  • Confirm the presence of the main peak at the expected retention time with the correct mass-to-charge ratio.

  • Calculate the purity by integrating the area of the main peak and expressing it as a percentage of the total peak area.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-SAR131675 and what is its mechanism of action?

(Rac)-SAR131675 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase, with an IC50 of 23 nM.[5][6] It is significantly more selective for VEGFR-3 compared to VEGFR-1 and VEGFR-2.[6][7] Its primary mechanism of action is to block the signaling pathway activated by the binding of VEGF-C and VEGF-D to VEGFR-3, which is crucial for lymphangiogenesis (the formation of lymphatic vessels).[8]

Q2: What are the common causes of batch-to-batch variability in small molecules like (Rac)-SAR131675?

Common causes of batch-to-batch variability for small molecules include:

• Raw Material Inconsistency: Variations in the starting materials and reagents used in the synthesis.[2][4]

• Process Deviations: Minor changes in the manufacturing process, such as reaction time, temperature, or purification methods.[9]

• Impurity Profiles: Different batches may contain varying levels and types of impurities.[1][2]

• Physical Properties: Differences in crystallinity, particle size, and morphology can affect solubility and bioavailability.[1]

• Stability: Degradation of the compound over time or due to improper storage conditions.[]

Q3: How can I minimize the impact of batch-to-batch variability on my experiments?

To minimize the impact of variability:

• Qualify New Batches: Before use in critical experiments, perform in-house quality control checks (e.g., LC-MS, NMR) to confirm identity and purity.

• Use a Reference Standard: Whenever possible, compare new batches to a well-characterized internal reference standard.

• Standardize Protocols: Ensure all experimental procedures, from compound handling to data analysis, are standardized and well-documented.[3]

• Purchase from Reputable Suppliers: Source materials from suppliers who provide comprehensive Certificates of Analysis (CoA) and have robust quality control systems.[4]

Q4: What information should I look for on a Certificate of Analysis (CoA)?

A comprehensive CoA should include:

• Compound Identity: Confirmation by methods like NMR, MS.

• Purity: Determined by a quantitative method such as HPLC or UPLC.

• Residual Solvents: Analysis by Gas Chromatography (GC).

• Water Content: Measured by Karl Fischer titration.

• Elemental Analysis: To confirm the empirical formula.

• Date of Manufacture and Retest Date.

Q5: What is the known signaling pathway of (Rac)-SAR131675?

(Rac)-SAR131675 inhibits the VEGFR-3 signaling pathway. The simplified pathway is as follows:

• Ligands (VEGF-C or VEGF-D) bind to the extracellular domain of VEGFR-3.

• This binding induces receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain.

• (Rac)-SAR131675, as a tyrosine kinase inhibitor, blocks this autophosphorylation step.

• Downstream signaling cascades, such as the Erk pathway, are consequently inhibited.[6]

Visualizations

Caption: VEGFR-3 signaling pathway and point of inhibition by (Rac)-SAR131675.

Caption: A logical workflow for troubleshooting batch-to-batch variability.

References

• 1. thepharmamaster.com [thepharmamaster.com]
• 2. nicovaper.com [nicovaper.com]
• 3. benchchem.com [benchchem.com]
• 4. scllifesciences.com [scllifesciences.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleck.co.jp [selleck.co.jp]
• 7. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

(Rac)-SAR131675 experimental controls and best practices

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for utilizing (Rac)-SAR131675 in their experiments. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to facilitate effective and accurate research.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and potential issues that may arise during the use of (Rac)-SAR131675.

1. Solubility and Stock Solution Preparation

• Question: How do I dissolve (Rac)-SAR131675 and prepare a stock solution?

• Answer: (Rac)-SAR131675 is soluble in DMSO. For in vitro experiments, a stock solution can be prepared by dissolving the compound in DMSO. For in vivo experiments, several vehicle formulations can be used. It is recommended to prepare fresh solutions for each experiment. If precipitation occurs, gentle heating and/or sonication can aid in dissolution.

• Troubleshooting: Precipitate formation in stock or working solutions.

  • Possible Cause: The solubility limit has been exceeded, or the solvent is not appropriate.

  • Solution: Ensure you are using a suitable solvent like DMSO for the initial stock. For aqueous working solutions, ensure the final DMSO concentration is low (typically <0.1%) to prevent precipitation. For in vivo formulations, follow the recommended vehicle compositions carefully. Gentle warming or sonication can help redissolve the compound.

2. In Vitro Assay Best Practices

• Question: What is the recommended concentration range for in vitro experiments?

• Answer: The effective concentration of (Rac)-SAR131675 in vitro will vary depending on the cell type and the specific assay. However, based on its IC50 values, a starting concentration range of 10 nM to 1 µM is recommended for most cell-based assays. The IC50 for VEGFR-3 tyrosine kinase activity is approximately 23 nM.[1]

• Troubleshooting: No or weak inhibition of VEGFR-3 phosphorylation in a Western blot.

  • Possible Causes:

    • Inactive Compound: Improper storage may have led to degradation.

    • Insufficient Stimulation: The cells may not have been adequately stimulated with a VEGFR-3 ligand (e.g., VEGFC or VEGFD) to induce robust receptor phosphorylation.

    • Suboptimal Antibody: The phospho-VEGFR-3 antibody may not be sensitive enough or may be recognizing a non-specific band.

    • Phosphatase Activity: Endogenous phosphatases in the cell lysate may have dephosphorylated the target protein.

  • Solutions:

    • Compound Integrity: Ensure the compound has been stored correctly (typically at -20°C or -80°C).

    • Optimize Stimulation: Perform a time-course and dose-response experiment with the VEGFR-3 ligand to determine the optimal stimulation conditions for your cell line.

    • Antibody Validation: Validate your phospho-VEGFR-3 antibody using a positive control (e.g., lysate from highly stimulated cells) and a negative control (unstimulated cells).

    • Inhibit Phosphatases: Always include phosphatase inhibitors in your lysis buffer.[2][3][4] Keep samples on ice throughout the preparation process.[3]

3. In Vivo Experiment Considerations

• Question: What is a suitable vehicle for in vivo administration of (Rac)-SAR131675?

• Answer: Several vehicle formulations have been used for in vivo studies. A common vehicle is a suspension in 0.5% methylcellulose (B11928114) and 0.2% Tween 80 in sterile water. Another option is a solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] The choice of vehicle may depend on the route of administration and the required dosing volume.

• Troubleshooting: High variability in in vivo results.

  • Possible Causes:

    • Inconsistent Dosing: Inaccurate preparation of the dosing solution or inconsistent administration can lead to variability.

    • Animal-to-Animal Variation: Biological variability between animals is a common factor.

    • Compound Instability in Vehicle: The compound may not be stable in the chosen vehicle over the duration of the study.

  • Solutions:

    • Precise Dosing: Ensure accurate weighing of the compound and thorough mixing of the vehicle to create a homogenous suspension or solution. Use calibrated equipment for administration.

    • Sufficient Sample Size: Increase the number of animals per group to account for biological variability.

    • Fresh Preparations: Prepare the dosing solution fresh daily to minimize potential degradation.

4. Off-Target Effects

• Question: Does (Rac)-SAR131675 have any known off-target effects?

• Answer: (Rac)-SAR131675 is a highly selective inhibitor for VEGFR-3. However, it does exhibit moderate activity against VEGFR-2, with a selectivity ratio of approximately 10-fold in favor of VEGFR-3.[1][5] At higher concentrations, inhibition of VEGFR-2 signaling should be considered. It has been shown to have minimal activity against a large panel of other kinases.[5]

Quantitative Data Summary

Parameter	Value	Cell Line/System	Reference
VEGFR-3 Kinase Activity IC50	23 nM	Cell-free assay	[1]
VEGFR-3 Autophosphorylation IC50	45 nM	HEK cells	[5]
VEGFR-2 Kinase Activity IC50	~230 nM	Cell-free assay	[1]
VEGFC-induced HLEC Proliferation IC50	~20 nM	Human Lymphatic Endothelial Cells	[5]
VEGFD-induced HLEC Proliferation IC50	~20 nM	Human Lymphatic Endothelial Cells	[5]

Signaling Pathway and Experimental Workflow Diagrams

Caption: VEGFR-3 Signaling Pathway and the inhibitory action of (Rac)-SAR131675.

Caption: General experimental workflow for in vitro studies using (Rac)-SAR131675.

Detailed Experimental Protocols

1. Western Blot for VEGFR-3 Phosphorylation

This protocol is designed to assess the inhibitory effect of (Rac)-SAR131675 on VEGFC-induced VEGFR-3 phosphorylation in a suitable cell line (e.g., Human Lymphatic Endothelial Cells - HLECs).

Materials:

• HLECs

• Cell culture medium

• (Rac)-SAR131675

• Recombinant human VEGFC

• Lysis buffer (RIPA or similar) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-VEGFR3 (Tyr1337), anti-total-VEGFR3

• HRP-conjugated secondary antibody

• ECL substrate

Methodology:

• Cell Culture and Treatment:

  • Plate HLECs and grow to 80-90% confluency.

  • Starve cells in serum-free medium for 12-24 hours.

  • Pre-treat cells with desired concentrations of (Rac)-SAR131675 or vehicle (DMSO) for 1-2 hours.

• Stimulation:

  • Stimulate the cells with an optimal concentration of VEGFC (e.g., 50-100 ng/mL) for a predetermined time (e.g., 5-15 minutes).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells on ice with lysis buffer containing protease and phosphatase inhibitors.

  • Clarify lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-VEGFR3 antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing:

  • To normalize for protein loading, the membrane can be stripped and re-probed with an anti-total-VEGFR3 antibody.

2. Cell Proliferation Assay (MTT Assay)

This protocol measures the effect of (Rac)-SAR131675 on VEGFC-induced cell proliferation.

Materials:

• HLECs or other relevant cell line

• Cell culture medium

• (Rac)-SAR131675

• Recombinant human VEGFC

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treatment:

  • Replace the medium with low-serum medium containing various concentrations of (Rac)-SAR131675 or vehicle.

  • Add VEGFC to the appropriate wells to stimulate proliferation. Include a control group with no VEGFC.

• Incubation:

  • Incubate the plate for 24-72 hours.

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 3. 8 Tips for Detecting Phosphorylated Proteins by Western Blot - Advansta Inc. [advansta.com]
• 4. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]
• 5. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming (Rac)-SAR131675 Resistance in Cancer Cells

This technical support center is designed for researchers, scientists, and drug development professionals encountering resistance to (Rac)-SAR131675, a selective VEGFR-3 inhibitor, in cancer cell lines. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help identify, characterize, and potentially overcome resistance mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Rac)-SAR131675?

(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2][3] It functions by competing with ATP for the binding site in the kinase domain of VEGFR-3, thereby inhibiting its autophosphorylation and the activation of downstream signaling pathways. This ultimately interferes with lymphangiogenesis (the formation of lymphatic vessels), which is crucial for tumor metastasis.[1][2][3] It has also been shown to modulate the tumor immune microenvironment.[4]

Q2: My cancer cell line is showing decreased sensitivity to (Rac)-SAR131675. How can I confirm this is acquired resistance?

Acquired resistance is characterized by an initial sensitivity to the drug followed by a progressive decrease in response. To confirm acquired resistance, you should:

• Establish a baseline: Determine the initial half-maximal inhibitory concentration (IC50) of (Rac)-SAR131675 on the parental (sensitive) cell line.

• Develop a resistant line: Continuously expose the parental cell line to gradually increasing concentrations of (Rac)-SAR131675 over several weeks or months.

• Compare IC50 values: Periodically measure the IC50 of the drug on the cultured cells. A significant and persistent increase in the IC50 value compared to the parental line is a strong indicator of acquired resistance.

• Control for genetic drift: Culture a parallel parental cell line in a drug-free medium to ensure that the observed changes are due to drug exposure and not spontaneous genetic changes in the cell line.

Q3: What are the potential mechanisms of resistance to (Rac)-SAR131675?

While specific resistance mechanisms to (Rac)-SAR131675 have not been extensively documented in publicly available literature, based on resistance mechanisms observed for other VEGFR inhibitors, potential causes include:

• Activation of Bypass Signaling Pathways: Cancer cells can compensate for VEGFR-3 inhibition by upregulating alternative signaling pathways to promote angiogenesis and cell survival. Common bypass pathways include the Fibroblast Growth Factor (FGF)/FGFR and Platelet-Derived Growth Factor (PDGF)/PDGFR axes.[3][5]

• Upregulation of Pro-angiogenic Factors: Resistant cells may increase the secretion of other pro-angiogenic factors, making the tumor microenvironment less dependent on VEGF-C/VEGF-D signaling.

• Genetic Alterations: Mutations in the FLT4 gene (encoding VEGFR-3) that prevent inhibitor binding or lead to constitutive activation of the receptor could confer resistance.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can actively pump (Rac)-SAR131675 out of the cell, reducing its intracellular concentration and efficacy.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during experiments to investigate (Rac)-SAR131675 resistance.

Issue 1: High Variability in Cell Viability Assay Results

High variability between replicate wells can obscure the true effect of (Rac)-SAR131675.

Possible Cause	Recommended Solution
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before seeding. Use a calibrated multichannel pipette and mix the cell suspension between seeding groups of plates.
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.[6]
Incomplete Reagent Mixing	After adding viability reagents (e.g., MTT, resazurin), ensure gentle but thorough mixing.[6][7]
Variable Incubation Times	Standardize all incubation times precisely, for both drug treatment and the viability assay itself.[6]
Cell Clumping	For cell lines prone to clumping, consider gentle trituration or passing the cell suspension through a cell strainer before seeding.[7]

Issue 2: Weak or No Signal in Western Blot for Phosphorylated Proteins

Difficulty in detecting phosphorylated VEGFR-3 or downstream targets can hinder the investigation of signaling pathways.

Possible Cause	Recommended Solution
Low Protein Abundance	Increase the amount of protein loaded onto the gel. Consider enriching for your protein of interest via immunoprecipitation before western blotting.[1][8]
Inefficient Antibody Binding	Optimize the primary antibody concentration and incubation time. Ensure the antibody is validated for the specific application.[9][10]
Phosphatase Activity	Always use fresh phosphatase inhibitors in your lysis buffer and keep samples on ice or at 4°C.
Poor Protein Transfer	Confirm successful transfer using Ponceau S staining. Optimize transfer conditions (time, voltage) based on the molecular weight of your target protein.[8][9]

Issue 3: High Background in Immunoprecipitation (IP)

High background can mask true protein-protein interactions.

Possible Cause	Recommended Solution
Non-specific Binding to Beads	Pre-clear the cell lysate by incubating it with beads before adding the primary antibody.[11]
Non-specific Antibody Binding	Use a high-quality, specific antibody. Include an isotype control to ensure the binding is not due to non-specific immunoglobulin interactions.[11]
Incomplete Washing	Increase the number and duration of wash steps. Consider using a more stringent wash buffer.[12][13]
High Amount of Antibody Eluting	Consider cross-linking the antibody to the beads before incubation with the lysate to prevent co-elution.[4]

Data Presentation: Quantitative Analysis of (Rac)-SAR131675 Resistance

The following tables present hypothetical but realistic quantitative data that could be expected when characterizing a (Rac)-SAR131675-resistant cancer cell line.

Table 1: IC50 Values of (Rac)-SAR131675 in Parental and Resistant Cancer Cell Lines.

This table illustrates the shift in IC50 values that would be observed in cell lines that have developed resistance to (Rac)-SAR131675. A significant increase in the IC50 value is a key indicator of acquired resistance.

Cell Line	Parental IC50 (nM)	Resistant IC50 (nM)	Fold Change in Resistance
HT-1080 (Fibrosarcoma)	25	275	11
PC-3 (Prostate Cancer)	40	420	10.5
A549 (Lung Carcinoma)	60	540	9

Table 2: Quantitative Proteomic Analysis of Key Signaling Proteins in Parental vs. Resistant Cells.

This table shows potential changes in the expression of proteins involved in VEGFR-3 signaling and common bypass pathways. Data is presented as a fold change in the resistant line relative to the parental line.

Protein	Pathway	Fold Change (Resistant/Parental)	Putative Role in Resistance
VEGFR-3	VEGFR Signaling	1.2	Minor upregulation of the target
p-VEGFR-3 (Y1337)	VEGFR Signaling	0.3	Confirms target inhibition by the drug
FGFR1	FGF Signaling	4.5	Upregulation of a bypass receptor
p-Akt (S473)	PI3K/Akt Signaling	3.8	Activation of a downstream survival pathway
p-ERK1/2 (T202/Y204)	MAPK/ERK Signaling	3.2	Activation of a downstream proliferation pathway
ABCG2	Drug Efflux	6.1	Increased drug efflux pump expression

Experimental Protocols

Protocol 1: Generation of a (Rac)-SAR131675-Resistant Cell Line

This protocol describes a method for developing a resistant cell line through continuous exposure to the drug.

• Determine the initial IC50: Perform a cell viability assay (e.g., MTT or CellTiter-Glo®) to determine the IC50 of (Rac)-SAR131675 on the parental cell line.

• Initial Drug Exposure: Culture the parental cells in media containing (Rac)-SAR131675 at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth).

• Dose Escalation: Once the cells have a stable growth rate (typically after 2-3 passages), increase the concentration of (Rac)-SAR131675 by 1.5- to 2-fold.

• Repeat Dose Escalation: Continue this stepwise increase in drug concentration as the cells adapt and become more resistant. If significant cell death occurs, maintain the cells at the previous concentration for a longer period before attempting to increase the dose again.

• Characterize the Resistant Line: Once the cells are able to proliferate in a significantly higher concentration of (Rac)-SAR131675 (e.g., 5-10 times the initial IC50), formally characterize the resistance by re-determining the IC50 and comparing it to the parental line.

• Cryopreservation: At each stage of increased resistance, cryopreserve vials of cells for future experiments.

Protocol 2: Western Blot Analysis of Signaling Pathway Activation

This protocol is for detecting the activation state of VEGFR-3 and key downstream and bypass pathway proteins.

• Cell Culture and Treatment: Plate parental and resistant cells. Once they reach 70-80% confluency, serum-starve them for 12-24 hours.

• Stimulation and Inhibition: Treat cells with (Rac)-SAR131675 at various concentrations (e.g., 1x, 5x, and 10x the parental IC50) for 2-4 hours. Then, stimulate with the relevant ligand (e.g., VEGF-C) for 15-30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Mix the protein lysate with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

  • Load equal amounts of protein per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour.

  • Incubate with primary antibodies against p-VEGFR-3, total VEGFR-3, p-Akt, total Akt, p-ERK, and total ERK overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe for a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

Protocol 3: Co-Immunoprecipitation (Co-IP) to Investigate Protein Interactions

This protocol can be used to determine if resistance is associated with altered protein-protein interactions with VEGFR-3.

• Cell Lysis: Lyse parental and resistant cells with a non-denaturing lysis buffer (e.g., containing 1% Triton X-100 or NP-40) supplemented with protease and phosphatase inhibitors.

• Pre-clearing: Add Protein A/G beads to the cell lysates and incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding. Centrifuge and collect the supernatant.

• Immunoprecipitation:

  • Add the primary antibody against your protein of interest (e.g., VEGFR-3) to the pre-cleared lysate.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Add fresh Protein A/G beads and incubate for another 1-2 hours at 4°C.

• Washing: Pellet the beads by centrifugation and wash them 3-5 times with ice-cold lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the protein complexes from the beads by adding Laemmli sample buffer and boiling for 5-10 minutes.

• Western Blot Analysis: Analyze the eluted proteins by western blotting using antibodies against suspected interacting proteins (e.g., PLCγ1, SHC1).

Visualizations

Signaling Pathways

Caption: Canonical VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Caption: Activation of bypass signaling pathways as a mechanism of resistance.

Experimental Workflow

Caption: Experimental workflow for developing and characterizing resistance.

References

• 1. sinobiological.com [sinobiological.com]
• 2. Alterations in the global proteome and phosphoproteome in third-generation EGFR TKI resistance reveal drug targets to circumvent resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Immunoprecipitation Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 5. Resistance to Anti-Angiogenic Therapy in Cancer—Alterations to Anti-VEGF Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 9. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. Immunoprecipitation Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 13. sinobiological.com [sinobiological.com]

Technical Support Center: Optimizing Incubation Time for (Rac)-SAR131675 In Vitro

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the in vitro incubation time of (Rac)-SAR131675, a potent and selective VEGFR-3 tyrosine kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (Rac)-SAR131675?

(Rac)-SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2] It functions as an ATP-competitive inhibitor, binding to the kinase domain of VEGFR-3 and preventing its autophosphorylation.[1] This blockade inhibits downstream signaling pathways, such as the Erk pathway, which are crucial for lymphangiogenesis.[1]

Q2: What is a recommended starting point for incubation time in a biochemical assay?

For direct enzymatic assays measuring VEGFR-3 kinase activity, a shorter pre-incubation time of the enzyme with (Rac)-SAR131675 is generally recommended before initiating the kinase reaction. A typical starting point is a 10-30 minute pre-incubation at room temperature. This is often sufficient for the inhibitor to bind to the kinase. However, for slow-binding inhibitors, a longer pre-incubation might be necessary to achieve maximal inhibition.

Q3: What is a recommended starting point for incubation time in a cell-based assay?

In cell-based assays, the optimal incubation time depends on the specific downstream effect being measured. For assessing the inhibition of VEGFR-3 phosphorylation, a shorter incubation time may be sufficient. For functional assays like cell migration or proliferation, a longer incubation period is typically required. A good starting point for a time-course experiment is to test a range of time points, such as 1, 6, 12, and 24 hours. For rapid signaling events like Erk phosphorylation, shorter time points (e.g., 15, 30, 60 minutes) should be included.

Q4: How does the concentration of (Rac)-SAR131675 affect the optimal incubation time?

The concentration of the inhibitor and the incubation time are interrelated. At higher concentrations (e.g., >10x IC50), a shorter incubation time may be sufficient to observe a maximal effect. Conversely, at lower concentrations, a longer incubation period might be necessary. It is crucial to first determine the IC50 of (Rac)-SAR131675 in your specific assay and then use a concentration that is appropriate for your experimental goals when optimizing the incubation time.

Q5: Could prolonged incubation with (Rac)-SAR131675 lead to misleading results?

Yes, prolonged incubation can sometimes lead to confounding effects. These can include:

• Cytotoxicity: Long exposure to a kinase inhibitor can induce off-target effects or cellular stress, leading to cell death that is independent of the intended target inhibition.

• Compound Instability: Small molecules can degrade in cell culture media over time, leading to a decrease in the effective concentration of the inhibitor.

• Activation of Compensatory Pathways: Cells may adapt to the prolonged inhibition of a signaling pathway by upregulating alternative pathways, which can mask the effect of the inhibitor.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No or weak inhibition of VEGFR-3 signaling (e.g., p-Erk levels are not reduced)	Insufficient incubation time: The inhibitor has not had enough time to engage with the target and elicit a downstream effect.	Perform a time-course experiment with a range of incubation times (e.g., 15 min, 1h, 4h, 12h, 24h) to determine the optimal duration.
(Rac)-SAR131675 degradation: The compound may not be stable in the cell culture medium for the duration of the experiment.	Assess the stability of (Rac)-SAR131675 in your specific cell culture medium over time using analytical methods like HPLC or LC-MS. If degradation is observed, consider shorter incubation times or replenishing the medium with fresh inhibitor.
Suboptimal inhibitor concentration: The concentration used may be too low to effectively inhibit VEGFR-3.	Perform a dose-response experiment to determine the IC50 in your cell line and use a concentration at or above this value for time-course studies.
Inconsistent results between experiments	Variable incubation timing: Inconsistent timing of inhibitor addition and cell lysis can lead to variability.	Use a timer and standardized procedures to ensure consistent incubation times across all experiments. For multi-well plates, consider using multichannel pipettes or automated liquid handlers for simultaneous reagent addition.
Cell confluency and passage number: Variations in cell density and passage number can alter cellular signaling and response to inhibitors.	Maintain consistent cell seeding densities and use cells within a defined passage number range for all experiments.
Inhibitor stock solution degradation: Repeated freeze-thaw cycles of the DMSO stock can lead to compound degradation.	Aliquot the (Rac)-SAR131675 stock solution into single-use vials to avoid multiple freeze-thaw cycles.
High cell death observed at longer incubation times	Cytotoxicity: The inhibitor may be causing non-specific cell death at the concentration and duration used.	Perform a cell viability assay (e.g., MTT or CellTiter-Glo) at different concentrations and incubation times to identify a non-toxic window for your experiments. Consider lowering the inhibitor concentration or shortening the incubation time.
Solvent toxicity: The concentration of the vehicle (e.g., DMSO) may be toxic to the cells.	Ensure the final DMSO concentration in the culture medium is below the toxic threshold for your cell line (typically <0.5%). Always include a vehicle-only control.

Data Presentation

Table 1: In Vitro Activity of (Rac)-SAR131675

Assay Type	Target/Cell Line	Parameter	Value (nM)	Reference
Kinase Activity Assay	Recombinant Human VEGFR-3	IC50	23	[1][2]
Kinase Activity Assay	Recombinant Human VEGFR-3	Ki	~12	[3]
Autophosphorylation Assay	HEK cells overexpressing VEGFR-3	IC50	45	[1][2]
Cell Proliferation Assay	Human Lymphatic Endothelial Cells (induced by VEGFC/VEGFD)	IC50	~20	[1][2]
Erk Phosphorylation Assay	Human Lymphatic Endothelial Cells (induced by VEGFC)	IC50	~30	[1]

Table 2: Recommended Starting Incubation Times for In Vitro Assays with (Rac)-SAR131675

Assay Type	Recommended Starting Incubation Time	Key Considerations
Biochemical Assays
VEGFR-3 Kinase Activity	10 - 30 minutes (pre-incubation)	Ensure the reaction is in the linear range.
Cell-Based Assays
VEGFR-3 Phosphorylation	30 minutes - 4 hours	Time to maximal inhibition may be rapid.
Downstream Signaling (p-Erk, p-Akt)	15 minutes - 8 hours	Perform a time-course to capture peak inhibition.
Cell Migration Assay	4 - 24 hours	Allow sufficient time for cell movement to occur.
Cell Proliferation/Viability Assay	24 - 72 hours	Ensure enough time for changes in cell number to be detectable.

Experimental Protocols

Protocol 1: Time-Course Analysis of VEGFR-3 Downstream Signaling by Western Blot

This protocol describes a method to determine the optimal incubation time of (Rac)-SAR131675 for inhibiting VEGFC-induced Erk phosphorylation.

• Cell Seeding: Plate human lymphatic endothelial cells (HLECs) in 6-well plates and grow to 80-90% confluency.

• Serum Starvation: Prior to treatment, serum-starve the cells for 4-6 hours in a serum-free medium.

• Inhibitor Pre-incubation: Treat the cells with the desired concentration of (Rac)-SAR131675 (or vehicle control, e.g., DMSO) for various durations (e.g., 0.5, 1, 2, 4, 8, and 24 hours).

• Ligand Stimulation: After the inhibitor pre-incubation, stimulate the cells with an appropriate concentration of VEGFC (e.g., 50 ng/mL) for a short period (e.g., 10-15 minutes) to induce VEGFR-3 signaling.

• Cell Lysis: Immediately after stimulation, place the plates on ice, aspirate the medium, and wash the cells once with ice-cold PBS. Add 100 µL of ice-cold RIPA lysis buffer containing protease and phosphatase inhibitors to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris. Transfer the supernatant to a new tube and determine the protein concentration using a BCA or Bradford assay.

• Western Blotting:

  • Separate 20-30 µg of protein per sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Erk (p-Erk) and total Erk overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities for p-Erk and total Erk. Normalize the p-Erk signal to the total Erk signal for each time point. The optimal incubation time is the shortest duration that achieves maximal inhibition of Erk phosphorylation.

Mandatory Visualizations

Caption: VEGFR-3 signaling pathway and its inhibition by (Rac)-SAR131675.

Caption: Workflow for determining the optimal incubation time of (Rac)-SAR131675.

Caption: A logical workflow for troubleshooting weak or no inhibition.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleck.co.jp [selleck.co.jp]

Technical Support Center: Troubleshooting Inconsistent Western Blot Results for p-VEGFR-3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with inconsistent Western blot results for phosphorylated Vascular Endothelial Growth Factor Receptor 3 (p-VEGFR-3).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common problems encountered during p-VEGFR-3 Western blotting in a question-and-answer format.

Q1: I am seeing a weak or no signal for p-VEGFR-3. What are the possible causes and solutions?

A weak or absent signal is a frequent issue. The underlying cause can range from suboptimal protein extraction to issues with antibody incubation or detection.

Troubleshooting Table for Weak or No p-VEGFR-3 Signal

Possible Cause	Recommended Solution
Low abundance of p-VEGFR-3	Stimulate cells with a known ligand like VEGF-C or VEGF-D to induce VEGFR-3 phosphorylation.[1][2] Ensure you are using a positive control lysate from cells known to express p-VEGFR-3.
Protein degradation or dephosphorylation	Prepare fresh lysates for each experiment.[3] Always add protease and phosphatase inhibitor cocktails to your lysis buffer and keep samples on ice or at 4°C.[4]
Inefficient protein transfer	Confirm successful transfer by staining the membrane with Ponceau S after transfer.[5] For large proteins like VEGFR-3 (~195 kDa), consider a wet transfer method and optimize the transfer time and voltage.[4][6]
Suboptimal antibody concentrations	Optimize the primary antibody concentration by performing a dot blot or testing a range of dilutions.[5] The recommended starting dilution for anti-p-VEGFR-3 is often around 1:1000 in 5% BSA/TBST.[1] Increase the secondary antibody concentration if the signal is consistently weak.
Insufficient antibody incubation time	Extend the primary antibody incubation time, for example, overnight at 4°C.[1][7]
Inactive antibodies	Ensure antibodies have been stored correctly and have not expired. Avoid repeated freeze-thaw cycles.[7]
Inactive detection reagent	Use a fresh batch of ECL substrate. Ensure the substrate has not expired.[7]

Q2: My Western blot for p-VEGFR-3 has high background. How can I reduce it?

High background can obscure the specific signal, making data interpretation difficult.

Troubleshooting Table for High Background

Possible Cause	Recommended Solution
Incomplete blocking	Increase the blocking time to 2 hours at room temperature or overnight at 4°C.[5] Optimize the blocking buffer; 5% Bovine Serum Albumin (BSA) in TBST is often recommended for phospho-antibodies to avoid cross-reactivity with phosphoproteins in milk.[1][3]
Antibody concentration too high	Reduce the concentration of the primary and/or secondary antibody.[5][7]
Inadequate washing	Increase the number and duration of wash steps after primary and secondary antibody incubations. Use a wash buffer containing a detergent like Tween 20 (e.g., TBST).[1][7]
Membrane dried out	Ensure the membrane remains hydrated throughout the entire process.[8]
Non-specific secondary antibody binding	Run a control lane with only the secondary antibody to check for non-specific binding.[3] Use a pre-adsorbed secondary antibody.[3]

Q3: I am observing multiple non-specific bands in my p-VEGFR-3 blot. What does this mean and how can I fix it?

The presence of unexpected bands can be due to protein degradation, non-specific antibody binding, or post-translational modifications.

Troubleshooting Table for Non-Specific Bands

Possible Cause	Recommended Solution
Protein degradation	Use fresh samples and always include protease inhibitors in the lysis buffer.[3]
Non-specific primary antibody binding	Optimize the primary antibody concentration.[5] Increase the stringency of the washing steps.
Cross-reactivity of the secondary antibody	Ensure the secondary antibody is specific to the host species of the primary antibody. Run a secondary antibody-only control.[3]
VEGFR-3 isoforms and post-translational modifications	VEGFR-3 can exist in different forms, including an uncleaved precursor (~195 kDa) and a proteolytically cleaved form (~125 kDa).[9][10] Glycosylation can also affect the apparent molecular weight.[11] Consult the antibody datasheet and relevant literature.

Experimental Protocols

A detailed and optimized protocol is crucial for obtaining consistent results.

Detailed Protocol for p-VEGFR-3 Western Blot

• Cell Culture and Treatment:

  • Plate cells and grow to 70-80% confluency.[1]

  • For studying phosphorylation, serum-starve the cells for 12-24 hours to reduce basal receptor phosphorylation levels.[1]

  • Treat cells with appropriate inhibitors or vehicle controls as needed. For example, a VEGFR-3 inhibitor like MAZ51 can be used.[1]

  • Stimulate cells with VEGF-C to induce VEGFR-3 phosphorylation.[1]

• Sample Preparation (Lysate Collection):

  • Wash cells with ice-cold PBS.[12]

  • Add ice-cold lysis buffer (e.g., RIPA buffer) containing fresh protease and phosphatase inhibitors.[12][6]

  • Scrape the cells and transfer the lysate to a pre-cooled microcentrifuge tube.[12]

  • Agitate for 30 minutes at 4°C.[13]

  • Centrifuge at 16,000 x g for 20 minutes at 4°C to pellet cell debris.[13]

  • Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.[1]

  • Normalize all samples to the same protein concentration.

• Sample Preparation for Gel Loading:

  • Mix the protein lysate with Laemmli sample buffer.

  • Boil the samples at 95-100°C for 5 minutes to denature the proteins.[1]

• SDS-PAGE:

  • Load 20-30 µg of protein per lane into an SDS-polyacrylamide gel (e.g., 8%).[1]

  • Include a pre-stained protein ladder to monitor separation.[1]

  • Run the gel at 100-120 V until the dye front reaches the bottom.[1]

• Protein Transfer:

  • Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer system.[1]

• Blocking:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[1]

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody specific for p-VEGFR-3 (e.g., anti-p-VEGFR-3 Tyr1230/1231) diluted in 5% BSA/TBST (e.g., 1:1000 dilution) overnight at 4°C with gentle agitation.[1]

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST to remove unbound primary antibody.[1]

• Secondary Antibody Incubation:

  • Incubate the membrane with an HRP-conjugated secondary antibody diluted in 5% non-fat dry milk/TBST for 1 hour at room temperature.[1]

• Final Washes:

  • Wash the membrane three times for 10 minutes each with TBST.[1]

• Detection:

  • Incubate the membrane with an ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Reprobing (Optional):

  • To normalize the p-VEGFR-3 signal to the total VEGFR-3 protein, the membrane can be stripped using a stripping buffer.[1]

  • After stripping, re-block the membrane and probe with an antibody against total VEGFR-3.[1]

Visual Guides

VEGFR-3 Signaling Pathway

Caption: VEGFR-3 signaling is activated by ligand binding, leading to receptor phosphorylation and downstream pathway activation.

Western Blot Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. VEGFR3 Modulates Vascular Permeability by Controlling VEGF/VEGFR2 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Western Blot Troubleshooting: High Background | Proteintech Group [ptglab.com]
• 4. blog.addgene.org [blog.addgene.org]
• 5. bosterbio.com [bosterbio.com]
• 6. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 7. Western Blot Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. stratech.co.uk [stratech.co.uk]
• 9. VEGF Receptor 3 Antibody | Cell Signaling Technology [cellsignal.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Anti-VEGF Receptor 3 antibody (ab27278) | Abcam [abcam.com]
• 12. Western Blot Sample Preparation Protocol [novusbio.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]

(Rac)-SAR131675 impact on cell morphology and adhesion

Welcome to the technical support center for researchers utilizing (Rac)-SAR131675. This resource provides troubleshooting guidance and frequently asked questions regarding the impact of this compound on cell morphology and adhesion.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-SAR131675 and what is its primary mechanism of action?

A1: (Rac)-SAR131675 is the racemic mixture of SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase.[1][2][3] It functions by blocking the autophosphorylation of VEGFR-3, thereby inhibiting downstream signaling pathways initiated by its ligands, VEGF-C and VEGF-D.[1][2] While highly selective for VEGFR-3, it shows moderate activity against VEGFR-2.[1][2]

Q2: How does inhibition of VEGFR-3 by (Rac)-SAR131675 affect cell morphology?

A2: Direct studies on the morphological effects of SAR131675 on non-lymphatic cells are limited. However, based on the known functions of VEGFR-3, particularly in endothelial cells, inhibition by (Rac)-SAR131675 is expected to significantly alter cell shape, cytoskeletal organization, and intercellular junctions. For instance, inhibition of VEGF signaling in endothelial cells can lead to the loss of fenestrations (specialized pores) and the regression of vessel-like structures. In lymphatic endothelial cells, where VEGFR-3 is predominantly expressed, inhibition would likely lead to changes in cell elongation, sprouting, and tube formation.

Q3: What is the expected impact of (Rac)-SAR131675 on cell adhesion?

A3: (Rac)-SAR131675 is expected to impact cell adhesion, primarily through two mechanisms. Firstly, VEGFR-3 signaling is known to be interconnected with integrin function and focal adhesions. VEGFR-3 can be activated in a ligand-independent manner through cell adhesion to the extracellular matrix (ECM), a process involving the tyrosine kinase c-Src. Furthermore, VEGFR-3 has been shown to physically associate with Focal Adhesion Kinase (FAK), a critical component of focal adhesions.[2] Disrupting this interaction can lead to cell detachment.[2] Therefore, inhibiting VEGFR-3 with (Rac)-SAR131675 may weaken cell-matrix adhesion and alter the structure of focal adhesions. Secondly, by potentially affecting the expression and localization of cell adhesion molecules, particularly in endothelial cells, the compound could modulate cell-cell adhesion.

Q4: Does (Rac)-SAR131675 treatment affect Rac GTPase activity?

A4: The direct effect of SAR131675 on Rac GTPase has not been explicitly documented. However, a plausible indirect link exists. VEGFR-3 activation is known to stimulate the PI3K/Akt signaling pathway. PI3K is a well-established upstream activator of Rac GTPase through the action of guanine (B1146940) nucleotide exchange factors (GEFs). Therefore, by inhibiting VEGFR-3 and consequently the PI3K pathway, (Rac)-SAR131675 may lead to a downstream reduction in Rac GTPase activity. This could manifest as decreased formation of lamellipodia and membrane ruffles, which are cellular structures regulated by Rac.

Troubleshooting Guides

Problem 1: Unexpected or No Change in Cell Morphology After Treatment

Possible Cause	Troubleshooting Step
Cell line lacks sufficient VEGFR-3 expression.	Confirm VEGFR-3 expression in your cell line via Western blot, qPCR, or flow cytometry. Consider using a positive control cell line known to express VEGFR-3 (e.g., primary lymphatic endothelial cells).
Incorrect dosage of (Rac)-SAR131675.	Perform a dose-response experiment to determine the optimal concentration for your cell line and experimental conditions. The IC50 for VEGFR-3 inhibition is in the nanomolar range.[1]
Insufficient treatment duration.	Conduct a time-course experiment to identify the optimal treatment duration for observing morphological changes. Effects may not be immediate.
Cell culture conditions mask the effect.	Ensure cells are not overly confluent, as this can constrain morphological changes. Serum in the media contains growth factors that might activate alternative pathways; consider serum starvation or reduced serum conditions.
Compound degradation.	Ensure proper storage of (Rac)-SAR131675 as per the manufacturer's instructions. Prepare fresh dilutions for each experiment.

Problem 2: Difficulty in Quantifying Changes in Cell Adhesion

Possible Cause	Troubleshooting Step
Inappropriate adhesion substrate.	The effect of (Rac)-SAR131675 on adhesion may be ECM-dependent. Test various substrates (e.g., fibronectin, collagen I, laminin) to determine which best reveals the effect.
Assay timing is not optimal.	Optimize the incubation time for cell adhesion. Shorter times may reveal subtle differences in initial attachment, while longer times may allow for compensatory mechanisms to engage.
Cell detachment method is too harsh.	If using trypsin to lift cells prior to the assay, it may cleave cell surface receptors. Consider using a gentler, non-enzymatic dissociation solution like EDTA.
High background in the adhesion assay.	Ensure proper blocking of the plate (e.g., with BSA) to prevent non-specific cell binding.
Variability in cell washing steps.	Standardize the washing procedure to remove non-adherent cells. Automated plate washers can improve consistency.

Quantitative Data Summary

The following table summarizes the key inhibitory concentrations (IC50) of SAR131675.

Target	Assay Type	IC50 (nM)	Reference
VEGFR-3	Kinase Assay	23	[1]
VEGFR-3 Autophosphorylation	HEK Cells	45	[2]
VEGFC/VEGFD-induced Proliferation	Human Lymphatic Cells	~20	[2]
VEGFR-2	Kinase Assay	230	[1]

Experimental Protocols

Cell Morphology Analysis

• Cell Seeding: Plate cells on glass coverslips in a 24-well plate at a density that allows for individual cell morphology assessment (e.g., 30-50% confluency).

• Treatment: Treat cells with the desired concentrations of (Rac)-SAR131675 or vehicle control for the predetermined duration.

• Fixation: Gently wash the cells with pre-warmed phosphate-buffered saline (PBS) and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS and permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Staining:

  • Wash three times with PBS.

  • To visualize the actin cytoskeleton, stain with a fluorescently-labeled phalloidin (B8060827) conjugate (e.g., Alexa Fluor 488 phalloidin) for 30-60 minutes at room temperature.

  • To visualize the nucleus, counterstain with DAPI (4',6-diamidino-2-phenylindole).

• Mounting and Imaging: Wash the coverslips with PBS and mount them on microscope slides using an anti-fade mounting medium. Acquire images using a fluorescence microscope.

• Analysis: Quantify cell morphology parameters such as cell area, perimeter, circularity, and aspect ratio using image analysis software (e.g., ImageJ/Fiji).

Cell Adhesion Assay (Crystal Violet Method)

• Plate Coating: Coat the wells of a 96-well plate with an appropriate ECM protein (e.g., 10 µg/mL fibronectin in PBS) overnight at 4°C.

• Blocking: Wash the wells with PBS and block with 1% Bovine Serum Albumin (BSA) in PBS for 1 hour at 37°C to prevent non-specific binding.

• Cell Preparation: Culture cells to sub-confluency. Pre-treat the cells with (Rac)-SAR131675 or vehicle control for the desired time. Detach cells using a non-enzymatic cell dissociation solution. Wash and resuspend the cells in serum-free media.

• Seeding: Wash the coated plate with PBS and seed the pre-treated cells at a density of 5 x 10^4 cells/well.

• Adhesion Incubation: Incubate the plate for a predetermined time (e.g., 30-60 minutes) at 37°C to allow for cell adhesion.

• Washing: Gently wash the wells 2-3 times with PBS to remove non-adherent cells.

• Fixation and Staining:

  • Fix the adherent cells with 4% paraformaldehyde for 10 minutes.

  • Wash with water and stain with 0.1% crystal violet solution for 20 minutes.

• Quantification:

  • Wash the wells thoroughly with water to remove excess stain and allow the plate to dry.

  • Solubilize the stain by adding 10% acetic acid or methanol (B129727) to each well.

  • Measure the absorbance at 570-590 nm using a microplate reader. The absorbance is proportional to the number of adherent cells.

Visualizations

Caption: VEGFR-3 signaling pathway and its inhibition by (Rac)-SAR131675.

Caption: Experimental workflow for assessing cell morphology and adhesion.

References

• 1. FAQ: ECM Cell Adhesion Assays | Cell Biolabs [cellbiolabs.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Cell Adhesion Assay Services - Creative Biolabs [creative-biolabs.com]

How to account for the racemic nature of (Rac)-SAR131675 in assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (Rac)-SAR131675. The content is designed to address specific issues that may arise during experiments due to the racemic nature of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the significance of the "(Rac)" designation for SAR131675?

A1: The "(Rac)" prefix indicates that the compound is a racemate, meaning it is an equal mixture of two enantiomers. Enantiomers are stereoisomers that are non-superimposable mirror images of each other. In the case of SAR131675, the chiral center is located in the 3-hydroxy-4-methoxy-3-methylbut-1-ynyl side chain. While the IUPAC name, 2-amino-1-ethyl-7-[(3R)-3-hydroxy-4-methoxy-3-methylbut-1-ynyl]-N-methyl-4-oxo-1,8-naphthyridine-3-carboxamide, specifies the (3R)-enantiomer, the "(Rac)" designation signifies that the product is a mixture of both the (3R)- and (3S)-enantiomers.[1][2]

Q2: How might the racemic nature of (Rac)-SAR131675 affect my experimental results?

A2: Biological systems, such as protein targets, are often stereoselective, meaning they may interact differently with each enantiomer. One enantiomer (the eutomer) may be significantly more active than the other (the distomer). The distomer could be less active, inactive, or even have off-target effects. Therefore, using a racemic mixture can lead to an underestimation of the potency of the active enantiomer and may introduce confounding variables.

Q3: Is there any data on the differential activity of the (R)- and (S)-enantiomers of SAR131675?

A3: Currently, there is no publicly available data that quantitatively compares the inhibitory activity of the individual (R)- and (S)-enantiomers of SAR131675 against its primary target, VEGFR-3. To accurately determine the potency of each enantiomer, it is necessary to separate them and test each in your assay system.

Q4: How can I separate the enantiomers of (Rac)-SAR131675?

A4: Chiral High-Performance Liquid Chromatography (HPLC) is a common and effective method for separating enantiomers. This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and allowing for their separation. The choice of the specific CSP and mobile phase will require method development.

Q5: Can SAR131675 undergo racemization in solution?

A5: The potential for racemization (the conversion of one enantiomer into an equal mixture of both) depends on the chemical stability of the chiral center under specific experimental conditions (e.g., pH, temperature, solvent). While there is no specific data on the racemization of SAR131675, it is a possibility that should be considered, especially during long-term storage or under harsh experimental conditions.

Troubleshooting Guides

Issue 1: Higher than Expected IC50 Value in a Kinase Assay

Possible Cause	Troubleshooting Step
Presence of a less active enantiomer: The racemic mixture contains 50% of what is likely a less active or inactive enantiomer, which can result in an apparently lower potency.	1. Separate the enantiomers using chiral HPLC. 2. Determine the IC50 value for each individual enantiomer in your kinase assay.
Incorrect ATP concentration: The inhibitory potency of ATP-competitive inhibitors is dependent on the concentration of ATP in the assay.	Optimize the ATP concentration in your assay. It is often recommended to use an ATP concentration that is close to the Km value for the specific kinase.
Assay conditions: Suboptimal buffer components, pH, or incubation times can affect enzyme activity and inhibitor potency.	Review and optimize your kinase assay protocol. Ensure all reagents are properly prepared and that incubation times and temperatures are appropriate.

Issue 2: Inconsistent Results Between in vitro and Cell-Based Assays

Possible Cause	Troubleshooting Step
Differential cell permeability: The two enantiomers may have different abilities to cross the cell membrane.	If possible, after separating the enantiomers, test each in your cell-based assay to determine their individual cellular potencies.
Differential metabolism: Cells may metabolize one enantiomer more rapidly than the other, leading to a lower effective intracellular concentration of the active compound.	Consider performing metabolic stability assays for each enantiomer using liver microsomes or cell lysates.
Efflux by cellular transporters: One or both enantiomers may be substrates for cellular efflux pumps, which can reduce their intracellular concentration.	Use efflux pump inhibitors in your cell-based assays to see if the potency of (Rac)-SAR131675 increases.

Data Presentation

As there is no publicly available data on the differential activity of the enantiomers of SAR131675, the following table presents the known activity of the racemic mixture against VEGFR family kinases.

Target	IC50 (nM)
VEGFR-3	23[3]
VEGFR-2	235[3]
VEGFR-1	>3000[2]

Experimental Protocols

Chiral Separation of (Rac)-SAR131675 by HPLC (General Protocol)

This is a general protocol and will require optimization for your specific HPLC system and column.

• Column: Select a suitable chiral stationary phase (CSP) column. Common choices for small molecules include polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives).

• Mobile Phase: Start with a simple mobile phase, such as a mixture of hexane (B92381) and isopropanol, or methanol (B129727) and acetonitrile. The exact ratio will need to be optimized.

• Flow Rate: Begin with a flow rate of approximately 1 mL/min.

• Detection: Use a UV detector set to a wavelength where SAR131675 has strong absorbance (e.g., 254 nm or 340 nm).

• Injection: Dissolve (Rac)-SAR131675 in the mobile phase and inject a small volume onto the column.

• Optimization: Adjust the mobile phase composition and flow rate to achieve baseline separation of the two enantiomeric peaks.

• Collection: Once separation is achieved, fractions corresponding to each peak can be collected.

• Analysis: The enantiomeric purity of the collected fractions should be confirmed by re-injecting them onto the chiral column.

In Vitro VEGFR-3 Kinase Assay (General Protocol)

This protocol provides a framework for determining the inhibitory activity of SAR131675 and its individual enantiomers against VEGFR-3.

• Reagents and Materials:

  • Recombinant human VEGFR-3 kinase domain.

  • Poly (Glu, Tyr) 4:1 peptide substrate.

  • ATP.

  • Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • (Rac)-SAR131675 and separated enantiomers, serially diluted in DMSO.

  • ADP-Glo™ Kinase Assay kit (Promega) or similar detection system.

  • White, opaque 96-well or 384-well plates.

• Procedure:

  • Add 1 µL of serially diluted compound or DMSO (vehicle control) to the wells of the assay plate.

  • Add 2 µL of VEGFR-3 enzyme and 2 µL of the peptide substrate to each well.

  • Incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 5 µL of ATP solution. The final ATP concentration should be at or near the Km for VEGFR-3.

  • Incubate for 1 hour at 30°C.

  • Stop the reaction and detect the amount of ADP produced according to the manufacturer's instructions for the ADP-Glo™ assay.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Visualizations

Caption: VEGFR-3 Signaling Pathway and Inhibition by (Rac)-SAR131675.

Caption: General Experimental Workflow for an In Vitro Kinase Assay.

Caption: Logical Workflow for Troubleshooting Racemic Compounds in Assays.

References

• 1. Buy SAR131675 [smolecule.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Mitigating non-specific binding of (Rac)-SAR131675 in experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate non-specific binding of (Rac)-SAR131675 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-SAR131675 and what is its primary mechanism of action? A1: (Rac)-SAR131675 is the racemic mixture of SAR131675, a potent and selective ATP-competitive inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1][2] It functions by blocking the autophosphorylation of VEGFR-3, which is activated by its ligands VEGFC and VEGFD.[1][2] This inhibition disrupts downstream signaling pathways involved in lymphangiogenesis (the formation of lymphatic vessels).[2][3]

Q2: What are the known off-targets for SAR131675? A2: While highly selective for VEGFR-3, SAR131675 exhibits moderate activity against VEGFR-2, with a selectivity ratio of approximately 10:1 (VEGFR-3/VEGFR-2).[1][2] Due to the conserved nature of the ATP-binding site across the human kinome, off-target activity against other tyrosine kinases, such as Platelet-Derived Growth Factor Receptors (PDGFRs), c-KIT, and Fibroblast Growth Factor Receptors (FGFRs), is possible, similar to other VEGFR inhibitors.[4][5]

Q3: What are the common causes of non-specific binding for small molecule inhibitors like (Rac)-SAR131675? A3: Non-specific binding of small molecules can stem from several factors:

• Hydrophobic Interactions: Lipophilic compounds can non-specifically adsorb to plastic surfaces (e.g., microplates) and proteins.[6]

• Compound Aggregation: At certain concentrations, small molecules can form colloidal aggregates that sequester proteins non-specifically, leading to false inhibition signals.[7][8]

• Chemical Reactivity: Some compounds may contain reactive functional groups that can covalently modify proteins or other assay components.[9]

• Assay Interference: The compound itself may interfere with the detection method of an assay (e.g., autofluorescence or quenching of a fluorescent signal).[8][10]

Q4: What is a recommended starting concentration for in vitro experiments? A4: For in vitro kinase assays, SAR131675 has an IC50 of approximately 23 nM for VEGFR-3.[1] In cell-based assays, such as inhibiting the proliferation of primary human lymphatic cells, the IC50 is around 20 nM.[1][2] A sensible starting point for cell-based experiments is to use a dose-response curve ranging from 1 nM to 10 µM. Inhibitors that are only effective at concentrations greater than 10 µM are more likely to be acting through non-specific or off-target effects.[11]

Troubleshooting Guide: Non-Specific Binding & Off-Target Effects

This guide addresses common issues encountered during experiments with (Rac)-SAR131675.

Issue 1: High background signal or inconsistent results in biochemical (e.g., kinase) assays.

• Question: My kinase assay shows a high background signal, or the inhibition curve is inconsistent. What could be the cause?

• Answer: This can be due to compound aggregation or direct interference with the assay's detection system.[7]

• Troubleshooting Steps:

  • Test for Compound Aggregation: A hallmark of aggregation-based inhibition is its sensitivity to non-ionic detergents.[7] Re-run the assay with the inclusion of 0.01% Triton X-100 or Tween-20 in the assay buffer. If the inhibitory effect of (Rac)-SAR131675 is significantly reduced, aggregation is a likely cause.

  • Run a "No Enzyme" Control: To check for assay interference, perform a control experiment that includes all assay components (buffer, substrate, ATP, detection reagents) and your inhibitor, but omits the kinase enzyme.[7] If you still observe a concentration-dependent signal, the compound is likely interfering with your detection method.

  • Optimize Buffer Composition: Increase the concentration of a carrier protein like Bovine Serum Albumin (BSA) in your buffer. This can help to block non-specific binding sites on the assay plate and reduce the free concentration of a "sticky" compound.

Component	Recommended Concentration Range	Purpose	Reference
Triton X-100 / Tween-20	0.005% - 0.1%	Disrupts compound aggregates	[7]
Bovine Serum Albumin (BSA)	0.01% - 0.1% (w/v)	Blocks non-specific binding to surfaces	[12]

Issue 2: Discrepancy between biochemical potency and cell-based assay results.

• Question: (Rac)-SAR131675 is potent in my biochemical kinase assay, but I see a much weaker effect or no effect in my cell-based assays. Why?

• Answer: This is a common issue and can be attributed to several factors including poor cell permeability, compound instability, efflux from the cell, or high levels of non-specific binding to cellular components or culture plates.[5][13]

• Troubleshooting Steps:

  • Assess Cellular Bioavailability: Confirm that the compound is reaching its intracellular target. While complex, specialized HPLC-MS based protocols can be used to measure the intracellular concentration of the inhibitor.[13]

  • Evaluate Non-Specific Binding to Plates/Serum: Lipophilic compounds can bind to plastic culture plates and proteins in fetal bovine serum (FBS), reducing the effective concentration available to the cells.[6]

    • Control Experiment: Incubate the compound in your cell culture medium (with and without serum) in an empty well for the duration of your experiment. Afterwards, measure the concentration of the compound remaining in the medium. A significant decrease suggests binding to the plate or serum components.

  • Assess Downstream Target Engagement: Instead of relying solely on a phenotypic endpoint (like cell viability), use Western blotting to measure the phosphorylation of a known downstream target of VEGFR-3 signaling (e.g., Akt or Erk) in your cells.[1] A dose-dependent decrease in phosphorylation provides evidence of on-target activity within the cell.

  • Optimize Incubation Time: The compound may require a longer incubation period to achieve its maximal effect in a cellular context. Perform a time-course experiment (e.g., 6, 24, 48 hours) to determine the optimal treatment duration.

Issue 3: Observed cellular phenotype may be due to an off-target effect.

• Question: I see a potent effect in my cell viability assay, but how can I be sure it's due to VEGFR-3 inhibition and not an off-target effect?

• Answer: This is a critical question in drug development. Validating that the observed phenotype is linked to the intended target requires orthogonal approaches and specific controls.[11][14]

• Troubleshooting Steps:

  • Use a Negative Control Cell Line: If possible, perform the experiment in a cell line that does not express VEGFR-3. If (Rac)-SAR131675 still produces the same effect in this cell line, the phenotype is likely caused by an off-target mechanism.[14]

  • Rescue Experiment: If VEGFR-3 has a known downstream signaling pathway leading to the observed phenotype, attempt to "rescue" the effect by overexpressing a constitutively active form of a downstream effector.

  • Correlate with Target Engagement: Confirm that the concentrations of (Rac)-SAR131675 that produce the phenotype are the same as those that inhibit VEGFR-3 phosphorylation in the cell (as determined by Western blot).

Experimental Protocols

Protocol 1: Counter-Screen for Assay Interference in a Fluorescence-Based Kinase Assay

This protocol is designed to determine if (Rac)-SAR131675 directly interferes with the fluorescence detection system of a kinase assay.

• Compound Preparation: Prepare a serial dilution of (Rac)-SAR131675 in the kinase assay buffer, typically starting from 100 µM down to 1 nM. Also, prepare a vehicle control (e.g., DMSO in buffer).

• Assay Plate Setup (384-well plate):

  • Control Wells: Add 5 µL of vehicle control.

  • Inhibitor Wells: Add 5 µL of the (Rac)-SAR131675 serial dilutions.

• Reagent Addition (No Enzyme): To all wells, add 5 µL of kinase assay buffer instead of the kinase enzyme solution.

• Initiate "Reaction": Add 10 µL of a pre-mixed solution of the fluorescent substrate and ATP to all wells.

• Incubation: Incubate the plate under the same conditions as your primary kinase assay (e.g., 60 minutes at 30°C).

• Read Plate: Read the fluorescence on a plate reader using the same excitation and emission wavelengths as your primary assay.

• Analysis: Plot the fluorescence signal against the concentration of (Rac)-SAR131675. A flat line indicates no interference. A concentration-dependent increase or decrease in fluorescence indicates that the compound is directly interfering with the assay readout.[7]

Protocol 2: Western Blot for Downstream VEGFR-3 Signaling

This protocol assesses on-target activity by measuring the phosphorylation of a downstream effector, such as Akt.

• Cell Seeding: Seed cells (e.g., human lymphatic endothelial cells) in a 6-well plate and allow them to adhere and grow to 70-80% confluency.

• Serum Starvation: If necessary for your cell type, serum-starve the cells for 4-6 hours to reduce basal signaling.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of (Rac)-SAR131675 (e.g., 0, 10 nM, 100 nM, 1 µM, 10 µM) for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with a known VEGFR-3 ligand, such as VEGFC (e.g., 100 ng/mL), for 15-30 minutes to induce receptor phosphorylation and downstream signaling.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.[15]

• Blocking: Block the membrane for 1 hour at room temperature in 5% BSA or non-fat dry milk in Tris-buffered saline with 0.1% Tween-20 (TBST).[16] Note: Use BSA if probing for phospho-proteins.[16]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody against phospho-Akt (e.g., Ser473).

• Washing and Secondary Antibody: Wash the membrane three times with TBST.[15] Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the bands using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: To confirm equal protein loading, strip the membrane and re-probe with an antibody against total Akt.

• Analysis: A dose-dependent decrease in the ratio of phospho-Akt to total Akt indicates on-target inhibition of the VEGFR-3 pathway.

Visualizations

Caption: Simplified VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Caption: Experimental workflow to differentiate on-target from off-target effects.

Caption: Troubleshooting logic for diagnosing non-specific binding issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. Tackling assay interference associated with small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. resources.biomol.com [resources.biomol.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. biossusa.com [biossusa.com]

Reference Data & Comparative Studies

A Comparative Analysis of (Rac)-SAR131675 and its Enantiomers in VEGFR-3 Inhibition

For Immediate Release

This guide provides a comprehensive comparison of the racemic mixture of the potent VEGFR-3 inhibitor, (Rac)-SAR131675, and its individual enantiomers. SAR131675 is a selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3), a key regulator of lymphangiogenesis.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering a detailed look at the available data, experimental methodologies, and the underlying signaling pathways.

Quantitative Data Summary

The inhibitory activity of racemic SAR131675 has been characterized in various in vitro assays. The following tables summarize the key quantitative data available for the racemate.

Table 1: In Vitro Inhibitory Activity of (Rac)-SAR131675 Against VEGFR Kinases [3][4]

Target Kinase	Assay Type	IC50 (nM)	Ki (nM)	Selectivity vs. VEGFR-3
VEGFR-3	Recombinant Human Kinase Assay (ELISA)	23	~12	-
VEGFR-2	Recombinant Human Kinase Assay (ELISA)	235	N/A	~10-fold
VEGFR-1	Recombinant Human Kinase Assay (ELISA)	>3000	N/A	>130-fold

Table 2: Cellular Activity of (Rac)-SAR131675 [2][3][5]

Assay	Cell Type	Ligand	IC50 (nM)
VEGFR-3 Autophosphorylation	HEK cells	-	45
Lymphatic Cell Proliferation	Primary Human Lymphatic Endothelial Cells	VEGFC/VEGFD	~20
Lymphatic Cell Survival	Primary Human Lymphatic Endothelial Cells	VEGFC	14
Lymphatic Cell Survival	Primary Human Lymphatic Endothelial Cells	VEGFD	17
VEGFR-2 Phosphorylation	Porcine Aortic Endothelial Cells (PAEC)	VEGFA	239

Signaling Pathways and Experimental Workflows

To understand the biological context of SAR131675's activity, it is crucial to visualize the signaling pathway it inhibits and the workflows of the experiments used to measure its efficacy.

VEGFR-3 Signaling Pathway

VEGFR-3, upon binding its ligands VEGFC or VEGFD, dimerizes and autophosphorylates, initiating downstream signaling cascades that promote lymphangiogenesis. SAR131675 acts as an ATP-competitive inhibitor, blocking this initial phosphorylation step.

VEGFR-3 signaling and the point of inhibition by SAR131675.

Experimental Workflow: In Vitro Kinase Assay

The inhibitory activity of SAR131675 on VEGFR-3 is typically determined using an in vitro kinase assay. This workflow outlines the key steps of such an experiment, often employing an ELISA-based detection method.

A typical workflow for an in vitro VEGFR-3 kinase inhibition assay.

Experimental Workflow: Cell Proliferation Assay

To assess the impact of SAR131675 on cell viability, a proliferation assay using primary lymphatic endothelial cells is performed. This workflow illustrates the general procedure.

Workflow for assessing the anti-proliferative effects of SAR131675.

Detailed Experimental Protocols

In Vitro VEGFR-3 Kinase Assay (ELISA-based)

This protocol is a generalized representation based on common practices for in vitro kinase assays.

• Plate Preparation: 96-well microplates are coated with a synthetic polymer substrate, such as poly(Glu-Tyr), and incubated overnight at 4°C. Plates are then washed with a suitable buffer (e.g., PBS with 0.1% Tween-20) and blocked.

• Reagent Preparation:

  • Recombinant human VEGFR-3 kinase is diluted in kinase reaction buffer.

  • (Rac)-SAR131675 is serially diluted in the kinase reaction buffer containing a small percentage of DMSO to ensure solubility.

  • ATP solution is prepared at a concentration near the Km for VEGFR-3.

• Kinase Reaction:

  • The diluted inhibitor or vehicle control is added to the wells.

  • The diluted VEGFR-3 enzyme is then added to each well, and the plate is incubated briefly to allow for inhibitor binding.

  • The kinase reaction is initiated by the addition of the ATP solution.

  • The plate is incubated at 37°C for a defined period (e.g., 30-60 minutes).

• Detection:

  • The reaction is stopped by washing the plate.

  • A primary antibody that specifically recognizes phosphorylated tyrosine residues (e.g., anti-phosphotyrosine-HRP conjugate) is added to each well and incubated.

  • After washing, a colorimetric substrate (e.g., TMB) is added.

  • The reaction is stopped with an acidic solution, and the absorbance is read using a microplate reader.

• Data Analysis: The percentage of inhibition is calculated for each inhibitor concentration relative to the vehicle control. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

VEGFC-Induced Endothelial Cell Proliferation Assay

This protocol outlines a common method for assessing the anti-proliferative effects of a compound on endothelial cells.

• Cell Culture: Primary human lymphatic endothelial cells are cultured in appropriate media and conditions.

• Assay Setup:

  • Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

  • The culture medium is then replaced with a low-serum medium to synchronize the cells and reduce basal proliferation.

• Treatment:

  • Cells are treated with serial dilutions of (Rac)-SAR131675 or vehicle control.

  • Following a short pre-incubation with the inhibitor, cells are stimulated with a predetermined optimal concentration of VEGFC or VEGFD.

• Incubation: The plates are incubated for a period that allows for cell proliferation (e.g., 72 hours).

• Viability Measurement:

  • A cell viability reagent (e.g., MTT, resazurin, or a luminescent ATP-based reagent like CellTiter-Glo®) is added to each well according to the manufacturer's instructions.

  • The plates are incubated for the required time to allow for the development of a measurable signal.

• Data Acquisition and Analysis:

  • The absorbance or luminescence is measured using a microplate reader.

  • The percentage of proliferation inhibition is calculated relative to the VEGFC/VEGFD-stimulated control.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

(Rac)-SAR131675 is a potent and selective inhibitor of VEGFR-3 with demonstrated activity in both biochemical and cellular assays. While the data presented here pertains to the racemic mixture, the commercial availability of the (S)-enantiomer opens the door for future studies to dissect the specific contributions of each stereoisomer to the overall activity. Such studies will be crucial for a complete understanding of the structure-activity relationship and for any further development of this compound or its derivatives as therapeutic agents. The experimental protocols and pathway diagrams provided in this guide offer a solid foundation for designing and interpreting such future comparative investigations.

References

• 1. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. medchemexpress.com [medchemexpress.com]

Data Presentation: Quantitative Comparison of Inhibitory Activity

A Comprehensive Comparison of (Rac)-SAR131675 and Sunitinib (B231) for VEGFR-3 Inhibition

For researchers and professionals in drug development, understanding the nuanced differences between kinase inhibitors is paramount for advancing targeted therapies. This guide provides an objective, data-driven comparison of (Rac)-SAR131675 and sunitinib, with a specific focus on their inhibitory activity against Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3), a key player in lymphangiogenesis and tumor metastasis.

The following tables summarize the in vitro potency of (Rac)-SAR131675 and sunitinib against VEGFR-3 and other related kinases. This data, compiled from various preclinical studies, offers a quantitative look at their respective activities.

Table 1: VEGFR-3 Inhibition

Compound	Assay Type	IC50 (nM)	Reference
(Rac)-SAR131675	Tyrosine Kinase Activity	20	[1]
(Rac)-SAR131675	Cellular Autophosphorylation (HEK cells)	45	[1]
Sunitinib	Cellular Phosphorylation	48	[2]
Sunitinib	Kinase Assay	10	[3]

Table 2: Kinase Selectivity Profile

Compound	VEGFR-1 IC50 (nM)	VEGFR-2 IC50 (nM)	VEGFR-3 IC50 (nM)	PDGFRβ IC50 (nM)	c-Kit IC50 (nM)	Reference
(Rac)-SAR131675	~230 (50-fold selective for VEGFR-3)	~230 (10-fold selective for VEGFR-3)	23	Not Reported	Not Reported	[4]
Sunitinib	10	10	10	2	80	[3][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments cited in the comparison of (Rac)-SAR131675 and sunitinib.

VEGFR-3 Kinase Inhibition Assay (Biochemical Assay)

This assay quantifies the ability of a compound to directly inhibit the enzymatic activity of purified VEGFR-3.

Materials:

• Recombinant human VEGFR-3 kinase domain

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• Test compounds ((Rac)-SAR131675, sunitinib) dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection reagent

• 96-well white microplates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• Add the diluted compounds to the wells of a 96-well plate. Include a DMSO-only control (vehicle).

• Add the VEGFR-3 enzyme to each well and incubate for 10 minutes at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the poly(Glu, Tyr) substrate and ATP.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent according to the manufacturer's instructions. Luminescence is measured using a plate reader.

• The IC50 value is calculated by plotting the percent inhibition against the log of the compound concentration.[6][7]

Cellular VEGFR-3 Autophosphorylation Assay

This assay assesses the ability of a compound to inhibit VEGFR-3 phosphorylation within a cellular context.

Materials:

• Human lymphatic endothelial cells (LECs) or other cells expressing VEGFR-3 (e.g., HEK293 cells transfected with VEGFR-3)

• Cell culture medium (e.g., EGM-2MV)

• VEGF-C ligand

• Test compounds ((Rac)-SAR131675, sunitinib)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Antibodies: anti-phospho-VEGFR-3 (pY1230/1231), anti-total-VEGFR-3

• Secondary antibodies (HRP-conjugated)

• SDS-PAGE and Western blotting equipment

Procedure:

• Seed LECs in 6-well plates and grow to 80-90% confluency.

• Serum-starve the cells for 4-6 hours.

• Pre-treat the cells with various concentrations of the test compounds or vehicle (DMSO) for 1-2 hours.

• Stimulate the cells with VEGF-C (e.g., 100 ng/mL) for 10-15 minutes.

• Wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with anti-phospho-VEGFR-3 antibody, followed by an HRP-conjugated secondary antibody.

• Visualize the bands using an enhanced chemiluminescence (ECL) detection system.

• Strip the membrane and re-probe with an anti-total-VEGFR-3 antibody to confirm equal protein loading.

• Densitometry is used to quantify the band intensities and determine the IC50 values.[2]

Alternatively, a sandwich ELISA can be used for quantification.[8]

In Vivo Tumor Lymphangiogenesis Model (Mouse Xenograft)

This model evaluates the in vivo efficacy of the inhibitors on tumor-associated lymphangiogenesis.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Human cancer cell line known to induce lymphangiogenesis (e.g., 4T1 mammary carcinoma)

• Test compounds ((Rac)-SAR131675, sunitinib) formulated for in vivo administration

• Antibodies for immunohistochemistry: anti-LYVE-1 or anti-podoplanin (lymphatic vessel markers)

• Microscope for imaging

Procedure:

• Inject cancer cells subcutaneously or into the mammary fat pad of the mice.

• Once tumors are established, randomize the mice into treatment and control groups.

• Administer the test compounds or vehicle daily via oral gavage or another appropriate route.

• Monitor tumor growth with calipers.

• At the end of the study, euthanize the mice and excise the tumors.

• Fix the tumors in formalin and embed in paraffin.

• Perform immunohistochemical staining on tumor sections using lymphatic vessel markers.

• Quantify the lymphatic vessel density (LVD) by counting the number of stained vessels per high-power field.

• Compare the LVD between the treated and control groups to assess the anti-lymphangiogenic effect.[1]

Mandatory Visualizations

VEGFR-3 Signaling Pathway

Caption: Simplified VEGFR-3 signaling pathway upon ligand binding.

Experimental Workflow for VEGFR-3 Inhibitor Evaluation

Caption: General experimental workflow for preclinical evaluation of VEGFR-3 inhibitors.

References

• 1. pnas.org [pnas.org]
• 2. Vorolanib, sunitinib, and axitinib: A comparative study of vascular endothelial growth factor receptor inhibitors and their anti-angiogenic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. New Model of In-situ Xenograft Lymphangiogenesis by a Human Colonic Adenocarcinoma Cell Line in Nude Mice [journal.waocp.org]

A Comparative Analysis of (Rac)-SAR131675 and Axitinib Selectivity for VEGFR Isoforms

For researchers, scientists, and drug development professionals, understanding the nuanced selectivity of kinase inhibitors is paramount for advancing targeted therapies. This guide provides an objective comparison of the selectivity profiles of two notable Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitors: (Rac)-SAR131675 and axitinib (B1684631), supported by experimental data and detailed methodologies.

Both (Rac)-SAR131675 and axitinib are potent ATP-competitive tyrosine kinase inhibitors that target the VEGFR signaling pathway, a critical regulator of angiogenesis (the formation of new blood vessels).[1][2] However, their selectivity for the different VEGFR isoforms—VEGFR1, VEGFR2, and VEGFR3—varies significantly, influencing their potential therapeutic applications and side-effect profiles. Axitinib is a multi-targeted inhibitor with potent activity against VEGFR1, 2, and 3, while (Rac)-SAR131675 demonstrates a pronounced selectivity for VEGFR3.[3][4][5][6]

Quantitative Comparison of Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentrations (IC50) and inhibitor constants (Ki) of (Rac)-SAR131675 and axitinib against the three VEGFR isoforms, as determined by in vitro kinase assays. These values quantify the concentration of the inhibitor required to reduce the enzyme's activity by half, providing a direct measure of potency.

Compound	Target	IC50 (nM)	Ki (nM)	Selectivity Profile
(Rac)-SAR131675	VEGFR1	>3000[7]	-	Highly selective for VEGFR3[4][5]
VEGFR2	230 - 235[4][7]	-	~10-fold selective for VEGFR3 over VEGFR2[4][8][9]
VEGFR3	23[4][7][10]	12[4][11]	~50-fold selective for VEGFR3 over VEGFR1[4][11]
Axitinib	VEGFR1	0.1[6][12]	-	Potent inhibitor of all three VEGFR isoforms[3][13][14]
VEGFR2	0.2[6][12]	-
VEGFR3	0.1 - 0.3[6][12]	-

VEGFR Signaling Pathway and Inhibitor Action

The diagram below illustrates the simplified VEGFR signaling cascade and the points of inhibition by (Rac)-SAR131675 and axitinib. Upon ligand binding (VEGF-A, -C, -D), VEGFRs dimerize and autophosphorylate, initiating downstream signaling pathways that regulate cell proliferation, migration, and survival.[1][2][15] Both inhibitors act by blocking the ATP-binding site of the kinase domain, thereby preventing this crucial autophosphorylation step.[12][13]

References

• 1. cusabio.com [cusabio.com]
• 2. VEGF Pathway | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. Axitinib - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]
• 5. altmeyers.org [altmeyers.org]
• 6. selleckchem.com [selleckchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. benchchem.com [benchchem.com]
• 13. What is the mechanism of Axitinib? [synapse.patsnap.com]
• 14. massivebio.com [massivebio.com]
• 15. commerce.bio-rad.com [commerce.bio-rad.com]

Head-to-Head Comparison: (Rac)-SAR131675 and MAZ51 in Preclinical Research

In the landscape of targeted cancer therapy, inhibitors of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) have emerged as promising agents for targeting lymphangiogenesis, a key process in tumor metastasis. This guide provides a detailed head-to-head comparison of two notable VEGFR-3 inhibitors, (Rac)-SAR131675 and MAZ51, for researchers, scientists, and drug development professionals. The following sections present a comprehensive analysis of their performance based on available experimental data, detailed methodologies for key assays, and visual representations of their signaling pathways.

Data Presentation: Quantitative Comparison

The following tables summarize the in vitro and in vivo activities of (Rac)-SAR131675 and MAZ51 based on published literature. It is important to note that these values are from different studies and direct comparison should be made with caution due to variations in experimental conditions.

Table 1: In Vitro Inhibitory Activity

Compound	Target	IC50	Assay Type	Cell Line/System	Reference
(Rac)-SAR131675	VEGFR-3	23 nM	Kinase Assay	Recombinant human VEGFR-3	[1][2]
VEGFR-3 Autophosphorylation	45 nM	Cellular Assay	HEK cells	[3]
VEGFR-2	~230 nM	Kinase Assay	Recombinant human VEGFR-2	[2][4]
VEGFR-1	>1000 nM	Kinase Assay	Recombinant human VEGFR-1	[4]
Lymphatic Cell Proliferation (VEGF-C induced)	~20 nM	Proliferation Assay	Primary human lymphatic endothelial cells	[3]
MAZ51	VEGFR-3	-	-	-	-
Cell Proliferation	2.7 µM	Proliferation Assay	PC-3 (Prostate Cancer)	[5][6]
VEGFR-3 Phosphorylation	Effective at ≤ 5 µM	Cellular Assay	Not specified	[7]
VEGFR-2 Phosphorylation	Inhibition at ~50 µM	Cellular Assay	Not specified	[5]

Table 2: In Vivo Efficacy

Compound	Animal Model	Dosage	Route of Administration	Effect	Reference
(Rac)-SAR131675	4T1 mammary carcinoma (mouse)	30 and 100 mg/kg/day	Not specified	Potent antitumoral effect, reduced lymph node invasion and lung metastasis	[1][3]
RIP1.Tag2 tumors (mouse)	100 mg/kg/day	Not specified	Potent antitumoral effect	[1][3]
Colorectal cancer liver metastasis (mouse)	120 mg/kg/day	Oral gavage	Significantly reduced tumor burden	[8]
MAZ51	MT450 tumors (rat)	8 mg/kg/day	Intraperitoneal	Significantly suppressed tumor growth	[9]
PC-3 xenograft (mouse)	Not specified	Not specified	Blocked tumor growth	[5][6]
Murine mammary tumor	Not specified	Intraperitoneal	Dose-dependent inhibition of tumor growth, inhibited lymph node and lung metastases	[10]

Mechanism of Action

Both (Rac)-SAR131675 and MAZ51 are potent inhibitors of VEGFR-3, a key receptor tyrosine kinase involved in the formation of lymphatic vessels (lymphangiogenesis).

(Rac)-SAR131675 is a highly potent and selective inhibitor of VEGFR-3 tyrosine kinase.[1][3] It exhibits approximately 10-fold and 50-fold selectivity for VEGFR-3 over VEGFR-2 and VEGFR-1, respectively.[2][4][11] By inhibiting VEGFR-3, SAR131675 effectively blocks the signaling pathways initiated by its ligands, VEGF-C and VEGF-D, which are crucial for the proliferation and migration of lymphatic endothelial cells.[11] This targeted inhibition of lymphangiogenesis is believed to be the primary mechanism behind its antitumoral and antimetastatic activities.[3] Furthermore, SAR131675 has been shown to reduce the infiltration of tumor-associated macrophages (TAMs), which also express VEGFR-3 and contribute to tumor progression.[3]

MAZ51 is also a selective inhibitor of VEGFR-3 tyrosine kinase.[9][12] It has been shown to inhibit VEGF-C-induced activation of VEGFR-3 without significantly affecting VEGFR-2 at lower concentrations.[9] However, MAZ51 exhibits a more complex mechanism of action. In addition to its VEGFR-3 inhibitory activity, it can induce cell rounding and G2/M cell cycle arrest in glioma cells through a VEGFR-3-independent pathway.[12] This alternative mechanism involves the phosphorylation of Akt/GSK3β and the activation of RhoA.[12] MAZ51 also demonstrates anti-proliferative and apoptotic effects in various tumor cell lines, some of which do not express VEGFR-3, suggesting the involvement of other molecular targets.[6][12]

Signaling Pathways

The following diagrams illustrate the key signaling pathways affected by (Rac)-SAR131675 and MAZ51.

Caption: VEGFR-3 signaling pathway and points of inhibition.

Caption: MAZ51 VEGFR-3 independent signaling in glioma cells.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below. These protocols are generalized and may require optimization for specific cell lines and experimental conditions.

In Vitro Kinase Assay

Objective: To determine the direct inhibitory effect of a compound on VEGFR-3 kinase activity.

Materials:

• Recombinant human VEGFR-3 kinase domain

• Kinase substrate (e.g., poly(Glu,Tyr) 4:1)

• ATP

• Test compounds ((Rac)-SAR131675 or MAZ51)

• Kinase assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay Kit)

• 96-well plates

Procedure:

• Prepare serial dilutions of the test compound in the kinase assay buffer.

• In a 96-well plate, add the recombinant VEGFR-3 kinase, the substrate, and the test compound at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the kinase activity using a suitable detection method that quantifies either ATP consumption or substrate phosphorylation.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Western Blotting for VEGFR-3 Phosphorylation

Objective: To assess the inhibition of ligand-induced VEGFR-3 autophosphorylation in a cellular context.

Materials:

• Cell line expressing VEGFR-3 (e.g., human lymphatic endothelial cells, PC-3 cells)

• Cell culture medium and supplements

• Test compounds ((Rac)-SAR131675 or MAZ51)

• VEGF-C ligand

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies (anti-phospho-VEGFR-3, anti-total-VEGFR-3)

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Plate cells and grow to 70-80% confluency.

• Serum-starve the cells for 4-24 hours.

• Pre-treat the cells with various concentrations of the test compound or vehicle control for 1-4 hours.

• Stimulate the cells with VEGF-C (e.g., 50 ng/mL) for 15-30 minutes.

• Wash the cells with ice-cold PBS and lyse them.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with the primary antibody against phospho-VEGFR-3.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the signal using an ECL reagent.

• Strip the membrane and re-probe with an antibody against total VEGFR-3 for normalization.

Cell Proliferation Assay (MTS/MTT)

Objective: To determine the effect of the compounds on cell viability and proliferation.

Materials:

• Target cell line

• 96-well cell culture plates

• Cell culture medium and supplements

• Test compounds ((Rac)-SAR131675 or MAZ51)

• MTS or MTT reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with serial dilutions of the test compound or vehicle control.

• Incubate for a specified period (e.g., 48-72 hours).

• Add the MTS or MTT reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

In Vivo Tumor Xenograft Model

Objective: To evaluate the antitumor efficacy of the compounds in a living organism.

Materials:

• Immunocompromised mice (e.g., nude, SCID)

• Tumor cell line (e.g., PC-3, 4T1)

• Test compounds formulated for in vivo administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject tumor cells into the flank of the mice.

• Allow the tumors to grow to a palpable size.

• Randomize the mice into treatment and control groups.

• Administer the test compound or vehicle control to the mice daily or as per the established dosing schedule.

• Measure the tumor volume with calipers at regular intervals.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry, western blotting).

Conclusion

Both (Rac)-SAR131675 and MAZ51 are valuable research tools for investigating the role of VEGFR-3 in health and disease. (Rac)-SAR131675 stands out for its high potency and selectivity for VEGFR-3, making it an excellent tool for specifically probing the consequences of VEGFR-3 inhibition. MAZ51, while also a potent VEGFR-3 inhibitor, presents a more complex pharmacological profile with its VEGFR-3-independent activities. This dual mechanism of action could be advantageous in certain therapeutic contexts, particularly in tumors like gliomas where the alternative pathway is active.

The choice between these two inhibitors will ultimately depend on the specific research question. For studies aiming to dissect the precise role of VEGFR-3 signaling, the high selectivity of (Rac)-SAR131675 is a significant advantage. For broader investigations into antitumor agents that may have multiple mechanisms of action, MAZ51 offers an interesting profile. The provided data and experimental protocols serve as a foundation for designing and interpreting studies utilizing these important research compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]
• 3. Cell Type-specific Signaling Function of RhoA GTPase: Lessons from Mouse Gene Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular controls of lymphatic VEGFR3 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | MAZ51 Blocks the Tumor Growth of Prostate Cancer by Inhibiting Vascular Endothelial Growth Factor Receptor 3 [frontiersin.org]
• 7. RhoA/ROCK/GSK3β Signaling: A Keystone in Understanding Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. VEGF Receptor 3 Antibody | Cell Signaling Technology [cellsignal.com]
• 11. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Validating the Inhibition of VEGFR-3 Phosphorylation by (Rac)-SAR131675: A Comparative Guide

This guide provides a comprehensive comparison of (Rac)-SAR131675 with other Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) inhibitors, supported by experimental data and detailed protocols. It is designed for researchers, scientists, and drug development professionals working on anti-angiogenic and anti-lymphangiogenic therapies.

Introduction to SAR131675

(Rac)-SAR131675 is a potent and highly selective ATP-competitive inhibitor of VEGFR-3 tyrosine kinase.[1][2][3] It has demonstrated significant anti-lymphangiogenic, antitumoral, and antimetastatic activities in various preclinical models.[1][2][4] SAR131675 inhibits VEGFR-3 autophosphorylation and downstream signaling, thereby affecting the proliferation and migration of lymphatic endothelial cells.[1][4] Its selectivity for VEGFR-3 over other kinases, including VEGFR-1 and VEGFR-2, makes it a valuable tool for studying the specific roles of VEGFR-3 in health and disease.[1][5]

Comparative Performance Data

The inhibitory activity of SAR131675 against VEGFR-3 and other kinases has been quantified and compared with other known inhibitors. The following tables summarize the key performance data.

Table 1: In Vitro Inhibitory Activity (IC50) of SAR131675 and Comparators against VEGFR Kinases

Compound	VEGFR-3 IC50 (nM)	VEGFR-2 IC50 (nM)	VEGFR-1 IC50 (nM)	Reference
SAR131675	20-23	235-280	~1000 (>3000 in some assays)	[1][3][5][6]
Sunitinib	10-30	14	64	[1]
Axitinib	0.1-0.3	0.2	0.1	[7]
Sorafenib	20	90	N/A	[8]
Fruquintinib	0.5	35	33	[7]
Anlotinib	0.7	<1	N/A	[7]
Sulfatinib	1	24	2	[7]

N/A: Data not available in the cited sources.

Table 2: Cellular Activity of SAR131675

Assay	Cell Type	Ligand	IC50 (nM)	Reference
VEGFR-3 Autophosphorylation	HEK cells	-	45	[1][2][4]
Proliferation of lymphatic cells	Primary human lymphatic cells	VEGFC/VEGFD	~20	[1][2][4]
VEGFC-induced Erk phosphorylation	HLMVECs	VEGFC	~30	[1]
Lymphatic cell survival	Human lymphatic cells	VEGFC	14	[6]
Lymphatic cell survival	Human lymphatic cells	VEGFD	17	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are the protocols for key experiments used to validate the inhibition of VEGFR-3 phosphorylation by SAR131675.

VEGFR-3 Kinase Activity Assay

Objective: To determine the direct inhibitory effect of a compound on the kinase activity of recombinant VEGFR-3.

Methodology:

• Recombinant human VEGFR-3 tyrosine kinase domain is incubated with the test compound (e.g., SAR131675) at various concentrations.

• The kinase reaction is initiated by adding a substrate (e.g., a synthetic polymer like poly-Glu-Tyr) and ATP.[5]

• The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 30°C).

• The amount of phosphorylated substrate is quantified using methods such as ELISA with an anti-phosphotyrosine antibody or radioisotope labeling (³³P-ATP).

• The IC50 value, the concentration of the inhibitor required to reduce kinase activity by 50%, is calculated from the dose-response curve.

Cellular VEGFR-3 Autophosphorylation Assay

Objective: To assess the ability of a compound to inhibit VEGFR-3 autophosphorylation in a cellular context.

Methodology:

• Human Embryonic Kidney (HEK) cells are transiently transfected with a plasmid encoding for full-length human VEGFR-3.[1][4]

• After a period of expression (e.g., 24-48 hours), the cells are serum-starved to reduce baseline receptor activation.

• The cells are then pre-incubated with various concentrations of the test compound for a specified time.

• VEGFR-3 is activated, often by ligand stimulation (e.g., VEGFC), although overexpression can lead to ligand-independent autophosphorylation.

• Cells are lysed, and cell lysates are collected.

• The level of phosphorylated VEGFR-3 is determined by Western blotting or ELISA using an antibody specific for phosphorylated VEGFR-3.

• The total amount of VEGFR-3 is also measured for normalization.

• The IC50 value is calculated based on the reduction in VEGFR-3 phosphorylation relative to the total VEGFR-3.

Downstream Signaling Inhibition Assay (Erk Phosphorylation)

Objective: To confirm that the inhibition of VEGFR-3 phosphorylation translates to the blockade of downstream signaling pathways.

Methodology:

• Human Lymphatic Microvascular Endothelial Cells (HLMVECs) are serum-starved.[1]

• The cells are pre-treated with different concentrations of the test inhibitor.

• The cells are then stimulated with a VEGFR-3 ligand, typically VEGFC, for a short period (e.g., 10 minutes) to induce downstream signaling.[4]

• Following stimulation, the cells are lysed.

• The levels of phosphorylated Erk (p-Erk) and total Erk are quantified using ELISA or Western blotting.[1][4]

• The IC50 for the inhibition of Erk phosphorylation is determined from the dose-response data.

Visualizations

The following diagrams illustrate the key pathways and workflows discussed in this guide.

Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Cross-Reactivity Profile of (Rac)-SAR131675: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the cross-reactivity of (Rac)-SAR131675 with other receptor tyrosine kinases (RTKs). The information is compiled from publicly available data to facilitate an objective comparison with alternative kinase inhibitors.

(Rac)-SAR131675 is a potent and highly selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key mediator of lymphangiogenesis.[1][2][3] Its selectivity is a critical attribute for targeted therapeutic applications and mechanistic studies. This guide summarizes its activity against other RTKs and provides detailed experimental methodologies for assessing kinase inhibition.

Comparative Analysis of Kinase Inhibition

(Rac)-SAR131675 demonstrates significant selectivity for VEGFR-3 over other closely related VEGFR family members and a broader panel of protein kinases. The following table summarizes the inhibitory activity of SAR131675 against key receptor tyrosine kinases.

Target Kinase	Assay Type	IC50 (nM)	Ki (nM)	Selectivity vs. VEGFR-3 (IC50-fold)
VEGFR-3	Cell-free	23[1][3][4]	12[1][4]	1
VEGFR-3	Cell-based (Autophosphorylation in HEK cells)	45[2]	-	-
VEGFR-2	Cell-free	235[1][4]	-	~10
VEGFR-2	Cell-based (Autophosphorylation in HEK cells)	280[1][4]	-	~6
VEGFR-1	Cell-free	>3000[1][4]	-	>130
VEGFR-1	Cell-based (Autophosphorylation in HEK cells)	~1000[1][4]	-	~22

Published research indicates that SAR131675 was tested against a panel of 65 additional kinases and was found to be inactive, highlighting its high selectivity.[1][2] The detailed results of this broad kinase panel screening are available in the supplementary information of the primary publication by Alam et al., 2012 in Molecular Cancer Therapeutics.[1] The compound also showed little to no activity against other kinases such as Akt1, CDKs, PLK1, EGFR, IGF-1R, c-Met, and Flt2.[4]

Experimental Methodologies

The following are detailed protocols for key experiments typically used to determine the cross-reactivity profile of kinase inhibitors like (Rac)-SAR131675.

In Vitro Kinase Assay (ELISA-based)

This assay quantifies the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase.

Materials:

• Recombinant human VEGFR-1, VEGFR-2, or VEGFR-3

• ATP

• Poly(Glu, Tyr) 4:1 substrate-coated 96-well plates

• (Rac)-SAR131675 at various concentrations

• Anti-phosphotyrosine antibody conjugated to Horseradish Peroxidase (HRP)

• TMB (3,3',5,5'-tetramethylbenzidine) substrate

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay buffer (e.g., 50 mM HEPES pH 7.4, 20 mM MgCl₂, 0.1 mM MnCl₂, 0.2 mM Na₃VO₄)

Procedure:

• To the poly(Glu, Tyr) pre-coated wells, add the assay buffer containing the respective recombinant kinase (VEGFR-1, -2, or -3).

• Add (Rac)-SAR131675 at a range of concentrations to the wells. Include a vehicle control (e.g., DMSO).

• Initiate the kinase reaction by adding ATP. The final concentration of ATP may vary depending on the kinase being tested.

• Incubate the plate for a specified time (e.g., 30-60 minutes) at a controlled temperature (e.g., 37°C).

• Stop the reaction and wash the wells multiple times with wash buffer to remove ATP and non-adherent reagents.

• Add the HRP-conjugated anti-phosphotyrosine antibody to each well and incubate for 1-2 hours at room temperature.

• Wash the wells again to remove any unbound antibody.

• Add the TMB substrate and incubate in the dark until a color change is observed.

• Stop the color development by adding the stop solution.

• Read the absorbance at 450 nm using a microplate reader.

• The IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell-Based Receptor Autophosphorylation Assay

This assay measures the ability of a compound to inhibit the ligand-induced autophosphorylation of a receptor tyrosine kinase in a cellular context.

Materials:

• HEK293 cells engineered to overexpress human VEGFR-1, VEGFR-2, or VEGFR-3.

• Cell culture medium and supplements.

• Ligands: VEGF-A for VEGFR-1 and VEGFR-2, and VEGF-C for VEGFR-3.

• (Rac)-SAR131675 at various concentrations.

• Cell lysis buffer.

• Antibodies:

  • Capture antibody specific for the VEGFR of interest.

  • Detection antibody specific for phosphotyrosine.

• ELISA plate.

• Secondary antibody conjugated to a detection enzyme (e.g., HRP).

• Substrate for the detection enzyme.

• Stop solution.

• Wash buffer.

Procedure:

• Seed the engineered HEK293 cells in 96-well plates and grow to 80-90% confluency.

• Starve the cells in serum-free medium for a few hours to reduce basal receptor phosphorylation.

• Pre-treat the cells with various concentrations of (Rac)-SAR131675 or vehicle control for a specified period.

• Stimulate the cells with the appropriate ligand (VEGF-A or VEGF-C) for a short period (e.g., 5-15 minutes) at 37°C to induce receptor autophosphorylation.

• Aspirate the medium and lyse the cells with ice-cold lysis buffer.

• Transfer the cell lysates to an ELISA plate pre-coated with the capture antibody for the specific VEGFR.

• Incubate to allow the receptor to bind to the antibody.

• Wash the wells to remove unbound cellular components.

• Add the anti-phosphotyrosine detection antibody and incubate.

• After another wash step, add the enzyme-conjugated secondary antibody.

• Following a final wash, add the substrate and measure the signal using a plate reader.

• The IC50 values are determined by analyzing the dose-response curve of inhibition of ligand-induced phosphorylation.

Visualizing Experimental Workflow and Signaling Pathways

To further clarify the experimental process and the biological context, the following diagrams are provided.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleck.co.jp [selleck.co.jp]

(Rac)-SAR131675: A Comparative Analysis of a Selective VEGFR-3 Inhibitor

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of (Rac)-SAR131675, a selective Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) inhibitor, with other notable inhibitors targeting the same pathway. This analysis is supported by preclinical data, detailed experimental protocols, and visualizations of the key signaling pathways and experimental workflows.

(Rac)-SAR131675 is a potent and selective small-molecule inhibitor of the VEGFR-3 tyrosine kinase, a key mediator of lymphangiogenesis (the formation of new lymphatic vessels). Dysregulation of the VEGFR-3 signaling pathway is implicated in various pathological processes, including tumor metastasis and lymphedema. This guide will delve into the comparative efficacy of SAR131675 against other VEGFR-3 inhibitors, presenting quantitative data in a clear, tabular format and outlining the methodologies used in key experiments.

Quantitative Comparison of VEGFR-3 Inhibitors

The following tables summarize the in vitro potency and selectivity of (Rac)-SAR131675 in comparison to other well-characterized VEGFR-3 inhibitors. It is important to note that direct comparisons of IC50 values across different studies should be interpreted with caution due to variations in experimental conditions.

Table 1: In Vitro Potency of Selected VEGFR-3 Inhibitors

Compound	Target	IC50 (nM)	Assay Type	Reference
(Rac)-SAR131675	VEGFR-3	20	Tyrosine Kinase Activity	[1][2]
(Rac)-SAR131675	VEGFR-3	45	Cellular Autophosphorylation (HEK cells)	[1][2]
(Rac)-SAR131675	Proliferation of human lymphatic cells	~20	Cell-based	[1][2]
Axitinib	VEGFR-3	0.1-0.3	Not Specified
Lenvatinib	VEGFR-3	5.2	Not Specified
Fruquintinib	VEGFR-3	0.5	Not Specified
Sorafenib	VEGFR-3	20	Not Specified

Table 2: Selectivity Profile of (Rac)-SAR131675

Kinase	IC50 (nM)	Fold Selectivity (vs. VEGFR-3)	Reference
VEGFR-3	20	1	[1][2][3]
VEGFR-2	~200	~10	[1][2][3]
VEGFR-1	>1000	>50	[3]
Panel of 65 other kinases	Inactive	Highly Selective	[1][4]

(Rac)-SAR131675 demonstrates high selectivity for VEGFR-3 over a broad range of other kinases, a desirable characteristic for minimizing off-target effects.[1][4] While it exhibits some activity against VEGFR-2, it is approximately 10-fold more potent against VEGFR-3.[1][2][3]

VEGFR-3 Signaling Pathway

The binding of VEGF-C or VEGF-D to VEGFR-3 triggers receptor dimerization and autophosphorylation of specific tyrosine residues in the intracellular domain. This initiates a cascade of downstream signaling events, primarily through the PI3K/Akt and MAPK/ERK pathways, which are crucial for lymphatic endothelial cell proliferation, migration, and survival.[5][6][7][8][9]

Caption: Simplified diagram of the VEGFR-3 signaling cascade.

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of experimental findings. Below are representative protocols for key assays used to evaluate the efficacy of VEGFR-3 inhibitors.

Biochemical Kinase Inhibition Assay

This assay quantifies the ability of a compound to directly inhibit the enzymatic activity of purified VEGFR-3 kinase.

Protocol:

• Reaction Setup: Prepare a reaction mixture in a 96-well plate containing recombinant human VEGFR-3 kinase, a specific peptide substrate (e.g., Poly(Glu, Tyr) 4:1), and ATP in a kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Inhibitor Addition: Add serial dilutions of the test compound (e.g., (Rac)-SAR131675) or vehicle control (DMSO) to the reaction wells.

• Initiation and Incubation: Initiate the kinase reaction by adding ATP. Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of ADP produced, which is proportional to kinase activity. This can be achieved using a commercial kit such as ADP-Glo™ Kinase Assay, which converts ADP to ATP and then measures the ATP level via a luciferase-based reaction.

• Data Analysis: Plot the percentage of kinase inhibition against the inhibitor concentration to determine the IC50 value.

Cellular VEGFR-3 Phosphorylation Assay

This cell-based assay assesses the ability of a compound to inhibit the autophosphorylation of VEGFR-3 in a cellular context.

Protocol:

• Cell Culture: Culture cells engineered to overexpress VEGFR-3 (e.g., HEK293-VEGFR3) in appropriate media.

• Serum Starvation: Prior to the experiment, serum-starve the cells for 16-24 hours to reduce basal receptor phosphorylation.

• Inhibitor Treatment: Treat the cells with various concentrations of the test inhibitor or vehicle control for a predetermined time (e.g., 1-2 hours).

• Ligand Stimulation: Stimulate the cells with a specific ligand, such as VEGF-C (e.g., 100 ng/mL), for a short period (e.g., 10-15 minutes) to induce VEGFR-3 phosphorylation.

• Cell Lysis and Protein Quantification: Wash the cells with ice-cold PBS and lyse them. Determine the protein concentration of the lysates.

• Western Blotting: Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Immunodetection: Probe the membrane with a primary antibody specific for phosphorylated VEGFR-3 (p-VEGFR-3). Subsequently, strip the membrane and re-probe with an antibody for total VEGFR-3 to normalize for protein loading.

• Data Analysis: Quantify the band intensities for p-VEGFR-3 and total VEGFR-3. Calculate the ratio of p-VEGFR-3 to total VEGFR-3 and plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.

Caption: A typical workflow for screening and evaluating VEGFR inhibitors.

In Vivo Efficacy

Preclinical studies have demonstrated the in vivo efficacy of (Rac)-SAR131675 in various tumor models. In a murine mammary carcinoma model (4T1), SAR131675 significantly inhibited primary tumor growth and reduced lymph node and lung metastasis.[1][4] Furthermore, it was shown to decrease the infiltration of tumor-associated macrophages (TAMs), which are known to express VEGFR-3 and contribute to tumor progression.[1]

Another selective VEGFR-3 inhibitor, EVT801, has also shown potent anti-tumor effects in preclinical models, both as a monotherapy and in combination with immune checkpoint inhibitors.[10] Clinical development of EVT801 is ongoing.[10]

Conclusion

(Rac)-SAR131675 is a potent and highly selective inhibitor of VEGFR-3 with demonstrated anti-lymphangiogenic, anti-tumoral, and anti-metastatic activities in preclinical models. Its high selectivity for VEGFR-3 over other kinases suggests a favorable safety profile with potentially fewer off-target effects compared to multi-targeted kinase inhibitors. The provided data and protocols offer a framework for the comparative evaluation of (Rac)-SAR131675 and other VEGFR-3 inhibitors, aiding in the rational design and development of novel therapeutics targeting the VEGFR-3 pathway. Further head-to-head comparative studies under standardized conditions are warranted to definitively establish the relative efficacy of these inhibitors.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ahajournals.org [ahajournals.org]
• 9. Frontiers | Regulation of VEGFR3 signaling in lymphatic endothelial cells [frontiersin.org]
• 10. Targeting Tumor Angiogenesis with the Selective VEGFR-3 Inhibitor EVT801 in Combination with Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal Methods for Validating the Anti-Lymphangiogenic Effects of (Rac)-SAR131675: A Comparative Guide

This guide provides a comparative analysis of orthogonal methods to validate the anti-lymphangiogenic effects of (Rac)-SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3).[1][2][3] For comparison, we include data for Sorafenib, a multi-kinase inhibitor that also targets VEGFR-3, among other kinases.[4][5][6][7][8] This guide is intended for researchers, scientists, and drug development professionals interested in the preclinical validation of anti-lymphangiogenic compounds.

Introduction to (Rac)-SAR131675 and the VEGFR-3 Signaling Pathway

Lymphangiogenesis, the formation of new lymphatic vessels from pre-existing ones, is a critical process in development, tissue repair, and various pathologies, including tumor metastasis and inflammation.[9] The primary driver of lymphangiogenesis is the activation of VEGFR-3 on lymphatic endothelial cells (LECs) by its ligands, VEGF-C and VEGF-D.[9] This activation triggers downstream signaling cascades, including the PI3K/AKT and MAPK/ERK pathways, which promote LEC proliferation, migration, and survival.[4]

(Rac)-SAR131675 is a selective tyrosine kinase inhibitor of VEGFR-3.[1][3] Its high selectivity is crucial for minimizing off-target effects.[1] By blocking the ATP-binding site of the VEGFR-3 tyrosine kinase domain, (Rac)-SAR131675 inhibits its autophosphorylation and the subsequent downstream signaling, thereby impeding lymphangiogenesis.[1][3]

To robustly validate the anti-lymphangiogenic activity of a compound like (Rac)-SAR131675, it is essential to employ a series of orthogonal methods. Orthogonal methods are distinct experimental approaches that measure different aspects of a biological process, providing a more comprehensive and reliable assessment of a compound's efficacy. This guide details several key in vitro and in vivo assays for this purpose.

VEGFR-3 Signaling Pathway

Caption: VEGFR-3 signaling pathway and the inhibitory action of (Rac)-SAR131675.

Orthogonal In Vitro Assays for Anti-Lymphangiogenic Activity

A panel of in vitro assays targeting different cellular processes involved in lymphangiogenesis provides a comprehensive initial assessment of a compound's efficacy.

Lymphatic Endothelial Cell (LEC) Proliferation Assay (BrdU Assay)

This assay quantifies the inhibition of LEC proliferation, a fundamental step in lymphangiogenesis.

Experimental Protocol:

• Cell Seeding: Seed human lymphatic endothelial cells (hLECs) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Serum Starvation: Synchronize the cells by serum-starving them for 6-8 hours.

• Treatment: Treat the cells with varying concentrations of (Rac)-SAR131675, Sorafenib, or vehicle control in the presence of a pro-lymphangiogenic stimulus (e.g., 50 ng/mL VEGF-C).

• BrdU Labeling: After 24 hours of treatment, add 10 µM BrdU (5-bromo-2'-deoxyuridine) to each well and incubate for 2-4 hours to allow for incorporation into newly synthesized DNA.[10][11][12]

• Fixation and Denaturation: Fix the cells and denature the DNA to allow antibody access to the incorporated BrdU.[10][11][12]

• Immunodetection: Incubate with an anti-BrdU antibody, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Detection: Add a substrate (e.g., TMB) and measure the absorbance at 450 nm. The signal intensity is proportional to the amount of cell proliferation.

LEC Migration Assay (Scratch/Wound Healing Assay)

This assay assesses the ability of a compound to inhibit the directional migration of LECs, another crucial aspect of new lymphatic vessel formation.

Experimental Protocol:

• Cell Seeding: Seed hLECs in a 24-well plate and grow to a confluent monolayer.[13][14][15][16][17]

• Scratch Creation: Create a "scratch" or cell-free gap in the monolayer using a sterile pipette tip.[13][14][15][16][17]

• Washing: Gently wash with PBS to remove detached cells.[13][14][15][16][17]

• Treatment: Add media containing VEGF-C (50 ng/mL) and different concentrations of (Rac)-SAR131675, Sorafenib, or vehicle control.

• Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., every 8 hours) for up to 24 hours.[13][14][15][16]

• Data Analysis: Quantify the area of the scratch at each time point using image analysis software (e.g., ImageJ). The rate of wound closure is a measure of cell migration.

LEC Tube Formation Assay

This assay evaluates the ability of LECs to form capillary-like structures on a basement membrane matrix, mimicking the final morphological step of lymphangiogenesis.

Experimental Protocol:

• Plate Coating: Coat the wells of a 96-well plate with a thin layer of Matrigel® or another basement membrane extract and allow it to polymerize at 37°C.[1][18][19][20][21]

• Cell Seeding: Seed hLECs onto the Matrigel-coated wells.[1][18][19][20]

• Treatment: Treat the cells with VEGF-C (50 ng/mL) and various concentrations of (Rac)-SAR131675, Sorafenib, or vehicle control.

• Incubation: Incubate for 6-18 hours to allow for the formation of tube-like structures.[15]

• Image Acquisition: Capture images of the formed networks using a microscope.

• Data Analysis: Quantify the extent of tube formation by measuring parameters such as total tube length, number of junctions, and number of loops using specialized software.

References

• 1. Endothelial Cell Tube Formation Angiogenesis Assay [sigmaaldrich.com]
• 2. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sorafenib Inhibits Lymphoma Xenografts by Targeting MAPK/ERK and AKT Pathways in Tumor and Vascular Cells | PLOS One [journals.plos.org]
• 5. Sorafenib, a multikinase inhibitor, is effective in vitro against non-Hodgkin lymphoma and synergizes with the mTOR inhibitor rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sorafenib inhibits lymphoma xenografts by targeting MAPK/ERK and AKT pathways in tumor and vascular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sorafenib improves alkylating therapy by blocking induced inflammation, invasion and angiogenesis in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sorafenib enhances the anti-tumor effects of chemo-radiation treatment by down-regulating ERCC-1 and XRCC-1 DNA repair proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro, In Vivo, and In Silico Models of Lymphangiogenesis in Solid Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mbl.edu [mbl.edu]
• 11. media.cellsignal.com [media.cellsignal.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. med.virginia.edu [med.virginia.edu]
• 14. Assays for wound healing and cell migration [bio-protocol.org]
• 15. Assays to Examine Endothelial Cell Migration, Tube Formation, and Gene Expression Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Scratch Assay Protocol | Axion Biosystems [axionbiosystems.com]
• 17. clyte.tech [clyte.tech]
• 18. corning.com [corning.com]
• 19. ibidi.com [ibidi.com]
• 20. yeasenbio.com [yeasenbio.com]
• 21. youtube.com [youtube.com]

A Guide to Negative Control Experiments for (Rac)-SAR131675 Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for designing and interpreting negative control experiments in studies involving (Rac)-SAR131675, a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3). The primary focus is on the use of a kinase-dead VEGFR-3 mutant as a robust negative control to ensure the specificity of the observed effects of (Rac)-SAR131675.

Introduction to (Rac)-SAR131675 and the Importance of Negative Controls

(Rac)-SAR131675 is a racemic mixture that effectively inhibits the tyrosine kinase activity of VEGFR-3, a key regulator of lymphangiogenesis.[1][2][3] Its therapeutic potential is being explored in various pathological conditions, including cancer, where it has demonstrated anti-tumoral and anti-metastatic activities.[1][2] Given the complexity of cellular signaling pathways, it is crucial to employ appropriate negative controls to ascertain that the biological effects observed upon treatment with (Rac)-SAR131675 are specifically due to the inhibition of VEGFR-3 kinase activity and not a result of off-target effects.

A well-designed negative control experiment is fundamental to the rigorous validation of drug candidates. In the context of kinase inhibitors like (Rac)-SAR131675, an ideal negative control should be structurally similar to the active compound but lack its specific biological activity. While an inactive enantiomer of SAR131675 could serve this purpose, the use of a kinase-dead version of the target receptor, VEGFR-3, in cellular assays provides a highly specific and reliable method to dissect the on-target effects of the inhibitor.

Comparison of Experimental Systems: Wild-Type vs. Kinase-Dead VEGFR-3

This guide focuses on a comparative analysis of experimental results obtained using cells expressing wild-type (WT) VEGFR-3 versus a kinase-dead (KD) VEGFR-3 mutant. The KD mutant contains a mutation in the ATP-binding pocket or the catalytic domain, rendering it incapable of autophosphorylation and downstream signaling, even in the presence of its ligand, VEGF-C.

Data Presentation: Expected Outcomes of (Rac)-SAR131675 Treatment

The following table summarizes the expected quantitative outcomes when comparing the effects of (Rac)-SAR131675 on cells expressing either WT VEGFR-3 or KD VEGFR-3.

Parameter	Cell Line	Treatment	Expected Outcome	Interpretation
VEGFR-3 Phosphorylation	WT VEGFR-3	Vehicle	High	Ligand-induced receptor activation.
WT VEGFR-3	(Rac)-SAR131675	Low	Inhibition of VEGFR-3 kinase activity.
KD VEGFR-3	Vehicle	No/Minimal	Receptor is catalytically inactive.
KD VEGFR-3	(Rac)-SAR131675	No/Minimal	Confirms the inactivity of the receptor and lack of non-specific effects of the compound on phosphorylation.
Downstream Signaling (p-ERK, p-Akt)	WT VEGFR-3	Vehicle	High	Activation of downstream pathways.
WT VEGFR-3	(Rac)-SAR131675	Low	Blockade of downstream signaling due to VEGFR-3 inhibition.
KD VEGFR-3	Vehicle	No/Minimal	Downstream pathways are not activated by the inactive receptor.
KD VEGFR-3	(Rac)-SAR131675	No/Minimal	Demonstrates that the compound's effect is dependent on a functional kinase.
Cellular Response (e.g., Proliferation, Migration)	WT VEGFR-3	Vehicle	High	VEGFR-3-mediated cellular function.
WT VEGFR-3	(Rac)-SAR131675	Low	Inhibition of cellular function due to VEGFR-3 blockade.
KD VEGFR-3	Vehicle	Baseline	Cellular function is independent of VEGFR-3 kinase activity.
KD VEGFR-3	(Rac)-SAR131675	Baseline	Confirms that the compound does not affect the cellular response through off-target mechanisms.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of results. Below are protocols for key experiments.

Cell Line Generation and Culture

• Cell Line: A suitable host cell line that does not endogenously express high levels of VEGFR-3 (e.g., HEK293, Ba/F3) is recommended.

• Transfection: Stably transfect the host cells with either a plasmid encoding full-length wild-type human VEGFR-3 or a kinase-dead VEGFR-3 mutant (e.g., carrying a D858N mutation in the kinase domain).

• Selection and Verification: Select stable clones using an appropriate antibiotic resistance marker. Verify the expression of WT and KD VEGFR-3 by Western blotting and screen for clones with comparable receptor expression levels.

• Cell Culture: Maintain the cells in the recommended culture medium supplemented with fetal bovine serum and antibiotics. For Ba/F3 cells, which are IL-3 dependent, the withdrawal of IL-3 and supplementation with VEGF-C can be used to assess VEGFR-3-dependent proliferation.

Kinase Activity and Downstream Signaling Assays

• Cell Treatment: Seed the WT VEGFR-3 and KD VEGFR-3 expressing cells in appropriate culture plates. Starve the cells in a serum-free medium for 12-24 hours. Pre-treat the cells with (Rac)-SAR131675 or vehicle control for 1-2 hours.

• Ligand Stimulation: Stimulate the cells with recombinant human VEGF-C for a predetermined time (e.g., 10-30 minutes) to induce VEGFR-3 phosphorylation and downstream signaling.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against phospho-VEGFR-3, total VEGFR-3, phospho-ERK, total ERK, phospho-Akt, and total Akt. Use appropriate secondary antibodies and a chemiluminescence detection system to visualize the protein bands. Quantify the band intensities using densitometry.

Cellular Function Assays (Proliferation and Migration)

• Proliferation Assay: Seed the cells in 96-well plates and treat them with (Rac)-SAR131675 or vehicle in the presence or absence of VEGF-C. After a defined incubation period (e.g., 48-72 hours), assess cell proliferation using a standard method such as the MTT or CyQUANT assay.

• Migration Assay: Use a Boyden chamber or a wound-healing (scratch) assay to assess cell migration. For the Boyden chamber assay, place cells in the upper chamber and a chemoattractant (VEGF-C) in the lower chamber. Add (Rac)-SAR131675 or vehicle to the cells. After incubation, stain and count the cells that have migrated to the lower surface of the membrane.

Mandatory Visualizations

VEGFR-3 Signaling Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Structural and mechanistic insights into VEGF receptor 3 ligand binding and activation - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Published Data on (Rac)-SAR131675: A Comparative Guide

This guide provides a comprehensive analysis of the publicly available data on (Rac)-SAR131675, a potent and selective VEGFR-3 inhibitor. It aims to offer researchers, scientists, and drug development professionals a clear overview of its reported activities and a comparison with alternative therapeutic targets, specifically focusing on ROCK2 inhibitors as requested.

It is crucial to note that based on available scientific literature, (Rac)-SAR131675 is a selective VEGFR-3 inhibitor and has not been reported to exhibit inhibitory activity against ROCK2. The initial query suggested a potential link, but our investigation found no evidence to support this. Therefore, this guide will first detail the data on (Rac)-SAR131675 as a VEGFR-3 inhibitor and then separately provide a comparative overview of selective ROCK2 inhibitors to address the user's interest in this distinct class of molecules.

Section 1: (Rac)-SAR131675 - A Selective VEGFR-3 Inhibitor

(Rac)-SAR131675 is the racemic mixture of SAR131675, a compound identified as a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3) tyrosine kinase.[1] The R-enantiomer is the biologically active component. SAR131675 has been investigated for its potential therapeutic effects in oncology and other diseases where lymphangiogenesis plays a role.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for SAR131675 in preclinical studies.

Table 1: In Vitro Activity of SAR131675

Parameter	Value	Cell-Free/Cell-Based	Target/Cell Line	Reference
VEGFR-3 IC50	23 nM	Cell-free	Recombinant human VEGFR-3	[1][2][3]
VEGFR-3 Ki	12 nM	Cell-free	Recombinant human VEGFR-3	[3]
VEGFR-2 IC50	235 nM	Cell-free	Recombinant human VEGFR-2	[1][3]
VEGFR-1 IC50	> 3 µM	Cell-free	Recombinant human VEGFR-1	[1][3]
VEGFC-induced HLMVEC Proliferation IC50	~20 nM	Cell-based	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	[1]
VEGFD-induced HLMVEC Proliferation IC50	~20 nM	Cell-based	Human Lymphatic Microvascular Endothelial Cells (HLMVEC)	[1]

Table 2: In Vivo Efficacy of SAR131675

Animal Model	Dosage	Key Findings	Reference
4T1 mammary carcinoma	100 mg/kg/day	Reduced tumor growth, lymph node invasion, and lung metastasis.	[4]
RIP1-Tag2 pancreatic neuroendocrine tumor	100 mg/kg/day	Potent antitumoral effect.	[4]
Colorectal Cancer Liver Metastasis	Not specified	Significantly reduced tumor burden.	[5]
Diabetic Nephropathy (db/db mice)	Not specified	Ameliorated diabetic nephropathy.	[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of SAR131675 and a general workflow for its evaluation.

Mechanism of Action of SAR131675

Experimental Workflow for SAR131675 Evaluation

Experimental Protocols

Detailed experimental protocols for the key experiments cited can be found in the primary publications. A general summary is provided below:

• VEGFR Tyrosine Kinase Assays: Recombinant human VEGFR-1, -2, and -3 tyrosine kinases are used in cell-free assays to determine the inhibitory activity of SAR131675. The IC50 values are typically measured by quantifying the phosphorylation of a substrate in the presence of varying concentrations of the inhibitor.

• Cell Proliferation Assays: Human Lymphatic Microvascular Endothelial Cells (HLMVEC) are stimulated with VEGF-C or VEGF-D in the presence of different concentrations of SAR131675. Cell viability is assessed after a defined incubation period to determine the IC50 for inhibition of proliferation.

• In Vivo Tumor Models: Xenograft or syngeneic tumor models are established in immunocompromised or immunocompetent mice, respectively. Animals are treated with SAR131675 or a vehicle control, and tumor growth is monitored over time. At the end of the study, tumors and relevant tissues are often collected for further analysis, such as immunohistochemistry or biomarker assessment.

Section 2: Selective ROCK2 Inhibitors - A Comparative Overview

As requested, this section provides information on selective Rho-associated coiled-coil containing protein kinase 2 (ROCK2) inhibitors. ROCK2 is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell contraction, motility, and proliferation. Dysregulation of the ROCK2 signaling pathway has been implicated in various diseases, including fibrosis, cardiovascular disorders, and cancer.[7][8]

Quantitative Data Summary of Selected ROCK2 Inhibitors

The following table summarizes publicly available data for a selection of selective ROCK2 inhibitors. It is important to note that these compounds are structurally and mechanistically distinct from SAR131675.

Table 3: Preclinical Data for Selected Selective ROCK2 Inhibitors

Compound	ROCK2 IC50	ROCK1 IC50	Selectivity (ROCK1/ROCK2)	Therapeutic Area	Reference
KD025 (Belumosudil)	105 nM	24 µM	~228-fold	Fibrosis, GVHD	[9]
GNS-3595	Not specified	Not specified	~80-fold	Pulmonary Fibrosis	[10][11]
Redx Pharma Compound	Not specified	Not specified	Highly selective	Fibrosis (Lung, Kidney, Liver)	[12][13]

Signaling Pathway and Therapeutic Rationale

The diagram below illustrates the general signaling pathway involving ROCK2 and the rationale for its inhibition in disease.

ROCK2 Signaling Pathway and Therapeutic Rationale

Conclusion

The available data consistently demonstrate that (Rac)-SAR131675 is a potent and selective inhibitor of VEGFR-3, with no reported activity against ROCK2. Its primary mechanism of action is the inhibition of lymphangiogenesis, which has shown therapeutic potential in preclinical models of cancer and other diseases.

The comparison with selective ROCK2 inhibitors highlights a distinct therapeutic strategy targeting a different signaling pathway. While both VEGFR-3 and ROCK2 are implicated in pathological processes such as fibrosis and cancer, they represent separate and non-overlapping molecular targets. The choice between a VEGFR-3 inhibitor like SAR131675 and a ROCK2 inhibitor would depend on the specific disease biology and the desired therapeutic outcome. This guide provides the foundational data to aid researchers in making such informed decisions for future investigations.

References

• 1. Buy SAR131675 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ROCK2 signaling is required to induce a subset of T follicular helper cells through opposing effects on STATs in autoimmune settings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Two functional polymorphisms of ROCK2 enhance arterial stiffening through inhibiting its activity and expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. RhoA-ROCK2 signaling possesses complex pathophysiological functions in cancer progression and shows promising therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kadmon Announces Publication of Data Demonstrating the Potential of ROCK2 Inhibition to Treat Chronic Graft-Versus-Host Disease [einpresswire.com]
• 10. Novel Small-Molecule ROCK2 Inhibitor GNS-3595 Attenuates Pulmonary Fibrosis in Preclinical Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. atsjournals.org [atsjournals.org]
• 12. redxpharma.com [redxpharma.com]
• 13. researchgate.net [researchgate.net]

A Head-to-Head Comparison: (Rac)-SAR131675 Versus Industry-Standard VEGFR Inhibitors in Cancer Research

For researchers and drug development professionals, the quest for more selective and potent cancer therapeutics is ongoing. This guide provides a comprehensive benchmark of (Rac)-SAR131675, a novel Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitor, against a panel of industry-standard multi-kinase inhibitors including Sunitinib (B231), Sorafenib, Axitinib, Lenvatinib, and Pazopanib. This comparison is supported by preclinical data to objectively evaluate its performance and potential as an anti-cancer agent.

(Rac)-SAR131675 has emerged as a potent and highly selective inhibitor of VEGFR-3, a key player in lymphangiogenesis and tumor metastasis.[1][2] Its unique selectivity profile offers the potential for a more targeted therapeutic approach with a potentially distinct safety profile compared to broader-spectrum kinase inhibitors. This guide will delve into its in vitro potency, cellular activity, and in vivo efficacy, juxtaposed with established VEGFR inhibitors.

In Vitro Kinase Inhibition Profile

The cornerstone of evaluating a kinase inhibitor's potential lies in its potency and selectivity. (Rac)-SAR131675 demonstrates nanomolar inhibitory activity against VEGFR-3, with a notable selectivity over other VEGFR family members and a wide range of other kinases.

Table 1: Comparative In Vitro Kinase Inhibition (IC50 nM)

Inhibitor	VEGFR-1	VEGFR-2	VEGFR-3	Key Off-Target Kinases (IC50 nM)
(Rac)-SAR131675	>3000[3]	235[4]	23[4]	Highly selective against a panel of 65 kinases[1]
Sunitinib	64[5]	14[5]	-	PDGFRβ (2), c-Kit (N/A)
Sorafenib	-	90	20	B-Raf (22), c-Raf (6), PDGFRβ (57), c-Kit (68)[6]
Axitinib	0.1	0.2	0.1-0.3	PDGFRβ (1.6), c-Kit (1.7)
Lenvatinib	~40	4	5.2	FGFR1-4, PDGFRα, c-Kit, RET
Pazopanib	10	30	84	PDGFRα/β, FGFR1/3, c-Kit

Disclaimer: The data presented is compiled from various sources and should be interpreted with caution as experimental conditions may vary between studies. The data for Sunitinib is from a direct comparative assay with SAR131675.[5]

Cellular Activity: Inhibition of Endothelial Cell Function

The anti-angiogenic potential of VEGFR inhibitors is critically assessed by their ability to inhibit the proliferation and survival of endothelial cells, the building blocks of blood vessels. (Rac)-SAR131675 has been shown to potently inhibit the proliferation of human lymphatic endothelial cells stimulated by the VEGFR-3 ligands, VEGF-C and VEGF-D.

Table 2: Comparative Cellular Activity (IC50 nM)

Inhibitor	Endothelial Cell Proliferation (VEGF-stimulated)	VEGFR-2 Phosphorylation (in cells)
(Rac)-SAR131675	~20 (Human Lymphatic Endothelial Cells, VEGFC/D-stimulated)[1]	239 (VEGFA-induced)[4]
Sunitinib	Data not directly comparable	Data not directly comparable
Sorafenib	Data not directly comparable	Data not directly comparable
Axitinib	Data not directly comparable	Data not directly comparable
Lenvatinib	Data not directly comparable	Data not directly comparable
Pazopanib	Data not directly comparable	Data not directly comparable

In Vivo Efficacy in Preclinical Tumor Models

The ultimate test of an anti-cancer agent's potential is its ability to inhibit tumor growth in vivo. (Rac)-SAR131675 has demonstrated significant anti-tumoral and anti-metastatic activity in various preclinical models.

In a murine mammary carcinoma model (4T1), daily oral administration of SAR131675 at 100 mg/kg resulted in a significant reduction in tumor volume and a marked decrease in lymph node and lung metastasis.[1][5] Furthermore, in the RIP1-Tag2 transgenic mouse model of pancreatic neuroendocrine tumors, SAR131675 treatment led to a reduction in the number of angiogenic islets and tumor burden.[1][3]

Direct comparative in vivo studies with the full panel of industry-standard inhibitors are not available. However, the observed efficacy of (Rac)-SAR131675 in these models is comparable to that reported for agents like Sunitinib in similar preclinical settings.[7][8]

Signaling Pathways and Experimental Workflows

To provide a deeper understanding of the mechanisms of action and the methodologies used for evaluation, the following diagrams illustrate the targeted signaling pathway and a typical experimental workflow.

Caption: VEGFR Signaling Pathway and Point of Inhibition.

Caption: General Experimental Workflow for Inhibitor Benchmarking.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are summaries of the key experimental protocols.

In Vitro VEGFR Kinase Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of a purified VEGFR kinase.

• Plate Coating: 96-well plates are coated with a generic kinase substrate (e.g., poly(Glu, Tyr)).

• Reaction Mixture: A reaction buffer containing recombinant human VEGFR kinase, ATP, and the test compound at various concentrations is added to the wells.

• Incubation: The plate is incubated to allow the kinase reaction to proceed.

• Detection: The amount of substrate phosphorylation is quantified using a detection antibody specific for the phosphorylated substrate, followed by a colorimetric or chemiluminescent readout.

• Data Analysis: IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cell-Based VEGFR Phosphorylation Assay

This assay measures the inhibitor's ability to block VEGFR autophosphorylation within a cellular context.

• Cell Culture: Endothelial cells (e.g., HUVECs or PAECs) are cultured to confluence in 96-well plates and then serum-starved.

• Inhibitor Treatment: Cells are pre-incubated with various concentrations of the test compound.

• VEGF Stimulation: Cells are stimulated with a specific VEGF ligand (e.g., VEGF-A for VEGFR-2, VEGF-C for VEGFR-3) to induce receptor phosphorylation.

• Cell Lysis and ELISA: Cells are lysed, and the total protein concentration is determined. An ELISA is performed on the cell lysates using a capture antibody for total VEGFR and a detection antibody for phosphorylated VEGFR.

• Data Analysis: The ratio of phosphorylated to total VEGFR is calculated, and IC50 values are determined.

Endothelial Cell Proliferation Assay

This assay assesses the impact of the inhibitor on the growth of endothelial cells.

• Cell Seeding: Human endothelial cells (e.g., HUVECs or lymphatic endothelial cells) are seeded in 96-well plates in a low-serum medium.

• Treatment: Cells are treated with a VEGF ligand in the presence or absence of varying concentrations of the test inhibitor.

• Incubation: Plates are incubated for 48-72 hours to allow for cell proliferation.

• Viability Assessment: Cell viability is measured using a metabolic assay such as MTT or by cell counting.

• Data Analysis: The percentage of inhibition of VEGF-induced proliferation is calculated for each inhibitor concentration to determine the IC50 value.

In Vivo Tumor Xenograft Model

This model evaluates the anti-tumor efficacy of the inhibitor in a living organism.

• Tumor Cell Implantation: Human or murine cancer cells (e.g., 4T1 mammary carcinoma) are subcutaneously or orthotopically implanted into immunocompromised mice.

• Tumor Growth and Treatment: Once tumors reach a palpable size, mice are randomized into control and treatment groups. The test compound is administered orally or via injection according to a predetermined schedule and dose.

• Tumor Measurement: Tumor volume is measured regularly using calipers.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for microvessel density). In metastasis models, secondary organs like the lungs are examined for tumor nodules.

• Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group.

Conclusion

(Rac)-SAR131675 distinguishes itself as a potent and highly selective VEGFR-3 inhibitor with significant anti-lymphangiogenic, anti-tumoral, and anti-metastatic properties in preclinical models.[1][2] Its focused targeting of VEGFR-3, with moderate activity against VEGFR-2, presents a differentiated profile compared to the broader-spectrum, industry-standard VEGFR inhibitors which often target a wider range of kinases. This high selectivity may translate to a different efficacy and safety profile in a clinical setting. While direct, comprehensive head-to-head comparative studies are limited, the available data suggests that (Rac)-SAR131675 is a promising candidate for further development, particularly in therapeutic areas where lymphangiogenesis plays a critical role in disease progression. Further investigation is warranted to fully elucidate its clinical potential relative to existing therapies.

References

• 1. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. altmeyers.org [altmeyers.org]
• 7. In vivo antitumor and antimetastatic activity of sunitinib in preclinical neuroblastoma mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sunitinib significantly suppresses the proliferation, migration, apoptosis resistance, tumor angiogenesis and growth of triple-negative breast cancers but increases breast cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]

On-Target Efficacy of (Rac)-SAR131675 Confirmed by siRNA-Mediated VEGFR-3 Knockdown

A Comparative Guide for Researchers

This guide provides a comprehensive comparison of the VEGFR-3 inhibitor, (Rac)-SAR131675, and siRNA-mediated knockdown of VEGFR-3 to confirm the on-target effects of the compound. The data presented herein is compiled from multiple studies to offer an objective analysis for researchers, scientists, and drug development professionals.

(Rac)-SAR131675 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), a key regulator of lymphangiogenesis.[1][2][3] To validate that the biological effects of SAR131675 are a direct result of its interaction with VEGFR-3, a comparison with the effects of reducing VEGFR-3 expression via small interfering RNA (siRNA) is essential. This approach provides strong evidence for on-target activity and helps to rule out potential off-target effects of the small molecule inhibitor.

Comparative Data Summary

The following table summarizes the quantitative data from studies investigating the effects of (Rac)-SAR131675 and VEGFR-3 siRNA on key cellular processes related to VEGFR-3 signaling. The data is collated from different studies and experimental systems, and thus direct numerical comparisons should be made with caution. However, the qualitative and trend-level comparisons provide strong evidence for the on-target action of SAR131675.

Parameter	(Rac)-SAR131675	VEGFR-3 siRNA	Key Findings
VEGFR-3 Activity	IC50 of ~20-45 nM for VEGFR-3 autophosphorylation and tyrosine kinase activity.[1][2]	Significant reduction in VEGFR-3 mRNA and protein expression.	Both methods effectively inhibit the VEGFR-3 signaling pathway at its origin.
Lymphatic Endothelial Cell Proliferation	IC50 of ~20 nM for inhibition of VEGFC/VEGFD-induced proliferation.[1][2]	Significant decrease in cell proliferation upon VEGF-C stimulation.[4]	Both the inhibitor and siRNA knockdown abrogate the pro-proliferative effects of VEGFR-3 activation.
Cell Migration	Significant inhibition of VEGFC-induced migration of human microvascular endothelial cells.[5][6]	Significant reduction in migration of endothelial progenitor cells.[4]	Inhibition of VEGFR-3 signaling by either method impairs the migratory capacity of endothelial cells.
In Vivo Lymphangiogenesis	Significantly reduces lymphangiogenesis in various animal models.[7][8]	Knockdown of VEGFR-3 significantly delays tumor growth and reduces metastasis by inhibiting lymphangiogenesis.[9]	Both approaches demonstrate a potent anti-lymphangiogenic effect in vivo.

Signaling Pathway and Experimental Workflow

To visually represent the targeted pathway and the experimental logic, the following diagrams are provided.

Caption: VEGFR-3 signaling pathway and points of intervention.

Caption: Experimental workflow for target validation.

Experimental Protocols

Below are detailed methodologies for key experiments used to compare the effects of (Rac)-SAR131675 and VEGFR-3 siRNA.

VEGFR-3 siRNA Knockdown in Endothelial Cells

This protocol describes the transfection of primary endothelial cells with siRNA to specifically knockdown VEGFR-3 expression.

Materials:

• Primary human lymphatic endothelial cells (HLECs) or human umbilical vein endothelial cells (HUVECs)

• VEGFR-3 specific siRNA and non-targeting (scrambled) control siRNA

• Lipofectamine™ RNAiMAX Transfection Reagent or similar

• Opti-MEM™ I Reduced Serum Medium

• Endothelial Cell Growth Medium

• Trizol reagent for RNA extraction

• Reagents for RT-qPCR (e.g., reverse transcriptase, primers for VEGFR-3 and a housekeeping gene like GAPDH, SYBR Green master mix)

• Antibodies for Western blotting (anti-VEGFR-3 and anti-β-actin)

Procedure:

• Cell Seeding: Seed HLECs or HUVECs in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • For each well, dilute 50 pmol of VEGFR-3 siRNA or control siRNA into 250 µL of Opti-MEM™ I Medium.

  • In a separate tube, dilute 5 µL of Lipofectamine™ RNAiMAX into 250 µL of Opti-MEM™ I Medium and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted Lipofectamine™ RNAiMAX (total volume ~500 µL), mix gently, and incubate for 20 minutes at room temperature to allow complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells in each well.

• Incubation: Incubate the cells for 48-72 hours at 37°C in a CO2 incubator.

• Validation of Knockdown:

  • RT-qPCR: Extract total RNA using Trizol reagent. Synthesize cDNA and perform real-time PCR to quantify the relative mRNA expression of VEGFR-3, normalized to the housekeeping gene.[9]

  • Western Blot: Lyse the cells and perform Western blot analysis to determine the protein levels of VEGFR-3, using β-actin as a loading control.

Cell Proliferation Assay

This assay measures the effect of VEGFR-3 inhibition on cell proliferation.

Materials:

• Transfected or drug-treated endothelial cells

• VEGF-C recombinant protein

• BrdU or MTS/WST-1 proliferation assay kit

• 96-well plates

Procedure:

• Cell Seeding: Seed the transfected cells (VEGFR-3 siRNA or control) or wild-type cells in a 96-well plate at a density of 5,000 cells/well.

• Treatment:

  • siRNA group: After 24 hours of seeding, stimulate the cells with VEGF-C (e.g., 50 ng/mL).

  • (Rac)-SAR131675 group: Pre-treat the wild-type cells with varying concentrations of SAR131675 for 1-2 hours, followed by stimulation with VEGF-C. Include a vehicle control group.

• Incubation: Incubate the plates for 48 hours.

• Quantification: Measure cell proliferation according to the manufacturer's protocol for the chosen assay kit (e.g., measure absorbance for MTS/WST-1 or fluorescence for BrdU).

Cell Migration Assay (Transwell)

This assay assesses the impact of VEGFR-3 inhibition on the migratory capacity of endothelial cells.

Materials:

• Transfected or drug-treated endothelial cells

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• VEGF-C recombinant protein

• Serum-free endothelial cell medium

• Calcein-AM or DAPI stain

Procedure:

• Cell Preparation: Starve the cells in serum-free medium for 4-6 hours.

• Assay Setup:

  • Add serum-free medium containing VEGF-C (e.g., 100 ng/mL) to the lower chamber of the 24-well plate.

  • For the SAR131675 group, add the compound to both the upper and lower chambers.

  • Resuspend the prepared cells in serum-free medium and seed them into the upper chamber of the Transwell inserts.

• Incubation: Incubate for 12-24 hours at 37°C.

• Analysis:

  • Remove the non-migrated cells from the upper surface of the insert with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane (e.g., with Calcein-AM or DAPI).

  • Count the number of migrated cells in several random fields under a microscope.[4]

By demonstrating that both the specific genetic knockdown of VEGFR-3 and the pharmacological inhibition with (Rac)-SAR131675 result in a congruent set of phenotypic outcomes, researchers can confidently attribute the compound's mechanism of action to the direct inhibition of VEGFR-3. This comparative approach is a critical step in the preclinical validation of targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleck.co.jp [selleck.co.jp]
• 4. Inhibition of Lymphangiogenesis of Endothelial Progenitor Cells with VEGFR-3 siRNA Delivered with PEI-alginate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of lymphatic proliferation by the selective VEGFR-3 inhibitor SAR131675 ameliorates diabetic nephropathy in db/db mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. siRNA-mediated knockdown of VEGF-A, VEGF-C and VEGFR-3 suppresses the growth and metastasis of mouse bladder carcinoma in vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (Rac)-SAR131675 Across Various Cancer Models

(Rac)-SAR131675, a potent and selective inhibitor of the Vascular Endothelial Growth Factor Receptor-3 (VEGFR-3) tyrosine kinase, has been investigated for its potential as an anti-cancer agent. This guide provides a comparative analysis of its effects, drawing from preclinical studies. While initially explored for its role in cancer, the development of SAR131675 was halted during preclinical stages due to observations of adverse metabolic effects[1].

Mechanism of Action

SAR131675 primarily functions by inhibiting the tyrosine kinase activity of VEGFR-3[2][3][4]. VEGFR-3 is a key receptor in the process of lymphangiogenesis, the formation of new lymphatic vessels. In the context of cancer, tumor-induced lymphangiogenesis is a critical pathway for metastasis to regional lymph nodes[3]. By blocking the signaling cascade initiated by the binding of its ligands, VEGF-C and VEGF-D, to VEGFR-3, SAR131675 can impede this metastatic route. The compound also exhibits moderate activity against VEGFR-2, a key mediator of angiogenesis (the formation of new blood vessels)[2][3][4]. Its anti-tumor effects in preclinical models are largely attributed to its anti-lymphangiogenic activity and its ability to reduce the infiltration of tumor-associated macrophages (TAMs), rather than direct cytotoxicity to cancer cells[2][4].

Caption: VEGFR-3 Signaling Pathway Inhibition by SAR131675.

Comparative Efficacy of (Rac)-SAR131675

Biochemical and Cellular Inhibitory Activity

The potency of SAR131675 has been quantified through its half-maximal inhibitory concentration (IC50) against recombinant VEGFR kinases and in cellular assays. The compound demonstrates high selectivity for VEGFR-3 over other kinases[2][3][4].

Target	Assay Type	IC50 Value (nM)	Reference(s)
VEGFR-3 Tyrosine Kinase	Recombinant Enzyme Assay	20 - 23	[1][2][3]
VEGFR-3 Autophosphorylation	HEK Cell-Based Assay	45	[2][3][4]
VEGFR-2 Autophosphorylation	PAEC Cell-Based Assay	239	[2]

Cell Type	Stimulation	IC50 Value (nM)	Reference(s)
Human Lymphatic Cells	VEGFC-induced proliferation	~20 (14)	[2][3]
Human Lymphatic Cells	VEGFD-induced proliferation	~20 (17)	[2]
Human Lymphatic Cells	VEGFA-induced survival	664	[2]

Effect on Cancer Cell Lines

A key finding from multiple studies is the lack of direct cytotoxic or cytostatic effects of SAR131675 on a broad range of cancer cell lines. The compound was tested at concentrations up to 10 µmol/L on a panel of 30 different tumor cell lines and showed no significant anti-proliferative activity[2][3][4]. This underscores that the anti-tumor properties observed in vivo are not due to direct cancer cell killing but rather to the inhibition of supportive processes like lymphangiogenesis.

In Vivo Antitumor and Antimetastatic Activity

The efficacy of SAR131675 has been demonstrated in preclinical animal models, most notably the 4T1 murine mammary carcinoma model, which is known for its aggressive growth and metastasis.

• Tumor Growth Reduction: In mice with orthotopically implanted 4T1 tumors, oral administration of SAR131675 led to a significant reduction in tumor volume. At doses of 30 mg/kg/day and 100 mg/kg/day, tumor volume was reduced by 24% and 50%, respectively[2].

• Metastasis Inhibition: SAR131675 significantly reduced lymph node invasion and lung metastasis in the 4T1 model[2][4]. Treatment at 100 mg/kg/day resulted in a 56% reduction in the osteopontin (B1167477) content in lymph nodes, an indicator of metastatic cell infiltration[2].

• Colorectal Cancer Liver Metastasis: In a model of colorectal cancer liver metastasis, SAR131675 treatment resulted in an 84% inhibition of tumor growth compared to the control group[5].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summaries of key experimental protocols used to evaluate SAR131675.

VEGFR-3 Tyrosine Kinase Activity Assay

This assay measures the ability of the compound to inhibit the enzymatic activity of recombinant human VEGFR-3. The kinase activity is typically determined by quantifying the phosphorylation of a substrate in the presence of ATP. The IC50 value is calculated from the dose-response curve of the inhibitor[6].

Cellular Autophosphorylation Assay

HEK293 cells are transiently transfected to overexpress VEGFR-3. Following treatment with varying concentrations of SAR131675, the cells are stimulated to induce receptor autophosphorylation. Cell lysates are then analyzed by ELISA or Western blot using phospho-specific antibodies to quantify the level of VEGFR-3 phosphorylation[2][4].

Lymphatic Cell Proliferation Assay

Primary human lymphatic microvascular endothelial cells (HLMVECs) are plated in low-serum medium. The cells are then stimulated with pro-lymphangiogenic factors such as VEGFC or VEGFD in the presence of increasing concentrations of SAR131675. After a set incubation period (e.g., 72 hours), cell proliferation is measured using assays like the CellTiter-Glo® Luminescent Cell Viability Assay[1][2].

In Vivo Tumor Growth and Metastasis Model (4T1 Mammary Carcinoma)

• Cell Implantation: 4T1 mouse mammary adenocarcinoma cells are implanted orthotopically into the mammary fat pads of female BALB/c mice[2][6].

• Treatment: Once tumors are established, mice are randomized into groups and treated orally with vehicle or SAR131675 at specified doses (e.g., 30 and 100 mg/kg/day) for a defined period[2].

• Monitoring: Tumor volume is monitored regularly using caliper measurements. Body weight is also tracked to assess toxicity[2].

• Endpoint Analysis: At the end of the study, primary tumors, lymph nodes, and lungs are harvested. Tumors are weighed, and lymph node and lung tissues are analyzed for metastatic lesions, often using histology or by quantifying metastasis markers like osteopontin via ELISA[2][6].

Caption: Preclinical Evaluation Workflow for SAR131675.

Conclusion

(Rac)-SAR131675 is a selective inhibitor of VEGFR-3 with potent anti-lymphangiogenic properties. Comparative analysis reveals that its anti-cancer activity in preclinical models stems from its ability to disrupt the tumor microenvironment, specifically by inhibiting the formation of lymphatic vessels and reducing macrophage infiltration, thereby limiting tumor growth and metastasis. Notably, SAR131675 does not exhibit direct cytotoxic or anti-proliferative effects against a wide array of cancer cell lines, distinguishing its mechanism from that of traditional chemotherapy agents. Despite promising efficacy in animal models, its development was discontinued (B1498344) due to adverse metabolic effects[1].

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. SAR131675, a potent and selective VEGFR-3-TK inhibitor with antilymphangiogenic, antitumoral, and antimetastatic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. SAR131675, a VEGRF3 Inhibitor, Modulates the Immune Response and Reduces the Growth of Colorectal Cancer Liver Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (Rac)-SAR131675: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical aspect of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of (Rac)-SAR131675, a research compound. While a Safety Data Sheet (SDS) for (Rac)-SAR131675 indicates it is not classified as a hazardous substance, it is imperative to follow institutional and regulatory guidelines for chemical waste to ensure a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to be familiar with the safety information for (Rac)-SAR131675.

Summary of Safety Information:

Hazard Classification	Rating
GHS Classification	Not classified as hazardous
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0
HMIS-Ratings	Health: 0, Fire: 0, Reactivity: 0

Source: Cayman Chemical Safety Data Sheet

Despite the non-hazardous classification, standard laboratory safety protocols should always be observed when handling this compound. This includes wearing appropriate Personal Protective Equipment (PPE) such as gloves, safety glasses, and a lab coat.

Step-by-Step Disposal Protocol

The following procedural guidance outlines the operational plan for the disposal of (Rac)-SAR131675.

Step 1: Consultation with Environmental Health and Safety (EHS)

The first and most critical step is to consult with your institution's Environmental Health and Safety (EHS) department. EHS will provide specific guidance based on local, state, and federal regulations and will inform you of the proper waste streams for non-hazardous chemical waste.

Step 2: Waste Characterization and Segregation

Properly identifying and segregating chemical waste is fundamental to preventing hazardous reactions and ensuring compliant disposal.

• Do not mix (Rac)-SAR131675 with other chemical waste unless explicitly approved by your EHS department.

• Keep solid and liquid waste streams separate.

Step 3: Waste Accumulation and Storage

All chemical waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Container Requirements:

  • Use a container that is in good condition, with no leaks or cracks.

  • The container must be compatible with the chemical. For solid (Rac)-SAR131675, a sealed plastic or glass container is appropriate.

  • Keep the container securely closed except when adding waste.

• Labeling:

  • Clearly label the waste container with the full chemical name: "(Rac)-SAR131675". Avoid abbreviations.

  • Include the date when the waste was first added to the container (accumulation start date).

Step 4: Disposal of Empty Containers

Empty containers that once held (Rac)-SAR131675 must also be managed correctly.

• Triple Rinsing: Rinse the empty container three times with a suitable solvent.

• Rinsate Collection: The rinsate from the first rinse should be collected and disposed of as chemical waste.

• Final Disposal: After triple rinsing and allowing the container to air dry, deface or remove the original label and dispose of the container as regular laboratory glass or plastic waste, in accordance with your institution's policies.

Step 5: Arranging for Waste Pickup

Once your waste container is full or ready for disposal, contact your institution's EHS office to schedule a waste pickup. Do not attempt to dispose of chemical waste, even if classified as non-hazardous, in the regular trash or down the drain unless you have received explicit permission from EHS to do so.

Logical Flow for (Rac)-SAR131675 Disposal

The following diagram illustrates the decision-making process for the proper disposal of (Rac)-SAR131675.

Caption: Workflow for the disposal of (Rac)-SAR131675 and its empty containers.

Personal protective equipment for handling (Rac)-SAR131675

For researchers, scientists, and drug development professionals, the safe handling of potent investigational compounds like (Rac)-SAR131675 is paramount to ensuring both personal safety and the integrity of experimental outcomes. As a potent and selective VEGFR-3 tyrosine kinase inhibitor, (Rac)-SAR131675 should be handled with care in a controlled laboratory environment.[1][2][3][4] While a specific Safety Data Sheet (SDS) from one supplier may indicate minimal immediate hazards, the pharmacological potency of this class of compounds necessitates a cautious approach.[5] General guidelines for handling potent research compounds and active pharmaceutical ingredients (APIs) should be followed to minimize exposure risk.[6][7][8][9]

This guide provides essential safety and logistical information, including recommended personal protective equipment (PPE), handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against accidental exposure. The following table summarizes the recommended PPE for handling (Rac)-SAR131675, particularly when handling the compound in solid (powder) form or when splashes are possible.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (Powder)	- Chemical splash goggles or safety glasses with side shields- Double-layered nitrile gloves- Disposable, solid-front lab coat with tight-fitting cuffs- NIOSH-approved N95 respirator or higher (if not handled in a certified chemical fume hood)	High risk of aerosolization and inhalation of potent powders. Full respiratory protection is essential if not contained. Double-gloving provides an extra barrier against contamination.[6]
Solution Preparation and Handling	- Chemical splash goggles or safety glasses with side shields- Nitrile gloves- Lab coat	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills remains.

Operational and Disposal Plans

A structured workflow is critical to minimize contamination and ensure safety. All handling of (Rac)-SAR131675, especially in its solid form, should be performed in a designated area, such as a certified chemical fume hood or a ventilated balance enclosure, to control airborne particles.

Experimental Workflow:

Caption: General workflow for the safe handling of a potent research compound.

Disposal Plan:

All materials that come into contact with (Rac)-SAR131675 are considered potentially hazardous waste and must be disposed of according to institutional and local regulations.

• Solid Waste: Unused compound, contaminated gloves, pipette tips, and vials should be collected in a clearly labeled, sealed container for hazardous chemical waste.

• Liquid Waste: Solutions containing (Rac)-SAR131675 should be collected in a labeled, leak-proof hazardous liquid waste container. Do not pour down the drain.

• Decontamination: Work surfaces and equipment should be decontaminated after use. The effectiveness of a cleaning procedure should be established if necessary.[10]

Disclaimer: The information provided here is a guideline based on general best practices for potent compounds. Researchers must consult their institution's specific safety protocols and the most recent Safety Data Sheet (SDS) for (Rac)-SAR131675 before handling. A thorough risk assessment should be performed for any new experimental procedure.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (Rac)-SAR131675 | VEGFR | TargetMol [targetmol.com]
• 3. selleck.co.jp [selleck.co.jp]
• 4. selleckchem.com [selleckchem.com]
• 5. Handling Processing Of Potent Compounds A Holistic Approach [bioprocessonline.com]
• 6. benchchem.com [benchchem.com]
• 7. maxedoutcompounds.com [maxedoutcompounds.com]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. Highly Potent Compounds | VxP Pharma [vxppharma.com]
• 10. pubs.acs.org [pubs.acs.org]